4-Methyl-2-nitrophenol

• CAS: 12167-20-3

Core Science & Biosynthesis

An In-depth Technical Guide to 4-Methyl-2-nitrophenol: Structure, Properties, and Applications

This guide provides a comprehensive technical overview of 4-Methyl-2-nitrophenol (also known as 2-nitro-p-cresol), a versatile chemical intermediate. Designed for researchers, chemists, and professionals in drug development and fine chemical synthesis, this document delves into the compound's core chemical properties, structure, synthesis protocols, reactivity, and critical safety considerations. Our focus is on providing not just data, but actionable insights grounded in established scientific principles.

Core Identification and Chemical Structure

4-Methyl-2-nitrophenol is an aromatic organic compound that belongs to the nitrophenol family. Structurally, it is a derivative of p-cresol (4-methylphenol) with a nitro group (-NO₂) positioned ortho to the hydroxyl group (-OH). This specific arrangement of functional groups dictates its chemical behavior and utility.

• Common Names : 2-Nitro-p-cresol, 4-Hydroxy-3-nitrotoluene[1][2]

• CAS Number : 119-33-5[1][3]

• Molecular Formula : C₇H₇NO₃[1][3]

• Molecular Weight : 153.14 g/mol [1]

The structural identifiers are crucial for unambiguous database searches and regulatory compliance.

• IUPAC Name : 4-methyl-2-nitrophenol[2][3][4]

• SMILES : CC1=CC(=C(C=C1)O)[O-][2][3]

• InChIKey : SYDNSSSQVSOXTN-UHFFFAOYSA-N[3]

Caption: 2D structure of 4-Methyl-2-nitrophenol.

Physicochemical Properties

The physical and chemical properties of 4-Methyl-2-nitrophenol are summarized below. These characteristics are fundamental for designing experimental conditions, including solvent selection, purification methods, and storage. The compound presents as a yellow crystalline solid, a color typical for nitrophenolic compounds.[5] Its slight solubility in water is expected due to the hydrophobic benzene ring, though the polar nitro and hydroxyl groups allow for some interaction with water molecules.[5][6]

Property	Value	Source(s)
Appearance	Yellow-colored crystals or solid[2][5]	[2][5]
Melting Point	32-35 °C[2]	[2]
Boiling Point	125 °C at 22 mmHg; 231.1 °C at 760 mmHg[7]	[7]
Density	1.24 g/mL at 25 °C
Water Solubility	Slightly soluble[5][8]	[5][8]
pKa	7.45 ± 0.14 (Predicted)	[9]
Flash Point	108 °C (226.4 °F) - closed cup[10]	[10]
Vapor Pressure	0.0419 mmHg at 25°C[8]	[8]

Synthesis Protocol: Nitration of p-Cresol

The most direct and common synthesis route for 4-Methyl-2-nitrophenol is the electrophilic nitration of p-cresol. The hydroxyl group is a strong activating group, directing electrophiles to the ortho and para positions. Since the para position is blocked by the methyl group, nitration preferentially occurs at one of the two equivalent ortho positions.

Causality in Experimental Design : The choice of a mild nitrating agent and controlled temperature is critical. Phenols are highly susceptible to oxidation by strong nitric acid, which can lead to the formation of undesired byproducts and polymeric tars. Using a diluted nitric acid solution and maintaining a low reaction temperature minimizes these side reactions, ensuring a higher yield of the desired product.

Caption: General workflow for the synthesis of 4-Methyl-2-nitrophenol.

Step-by-Step Laboratory Protocol:

• Preparation : In a 250 mL flask equipped with a magnetic stirrer and a dropping funnel, dissolve p-cresol (10.8 g, 0.1 mol) in glacial acetic acid (20 mL).

• Cooling : Place the flask in an ice-water bath and cool the solution to 0-5 °C with continuous stirring.

• Nitration : Prepare a solution of dilute nitric acid by carefully adding concentrated nitric acid (6.3 mL) to water (15 mL). Add this dilute nitric acid solution dropwise to the cooled p-cresol solution over 30-45 minutes. The rate of addition must be controlled to keep the internal temperature below 10 °C.

• Reaction Completion : After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1-2 hours.

• Precipitation : Pour the reaction mixture slowly into a beaker containing 200 mL of ice-cold water. A yellow solid will precipitate.

• Isolation : Collect the crude solid product by vacuum filtration using a Büchner funnel. Wash the solid with cold water (2 x 50 mL) to remove residual acid.

• Purification : For higher purity, the crude product should be recrystallized from a minimal amount of a hot aqueous ethanol solution. Dry the purified yellow crystals in a desiccator.

Chemical Reactivity and Key Reactions

The reactivity of 4-Methyl-2-nitrophenol is governed by its three functional groups:

• Hydroxyl Group (-OH) : Behaves as a weak acid and can be deprotonated by a base to form a phenoxide ion. This increases the electron-donating ability of the ring, making it highly activated towards electrophiles. It is also a site for etherification reactions.

• Nitro Group (-NO₂) : A strong electron-withdrawing group that deactivates the ring towards further electrophilic substitution. It can be reduced to an amino group (-NH₂), a key transformation in the synthesis of many pharmaceutical and dye intermediates.

• Methyl Group (-CH₃) : A weak electron-donating group that slightly activates the ring.

A notable reaction is its use as a precursor in the synthesis of other chemicals, such as 4-Methyl-2-nitroanisole, via Williamson ether synthesis.[11]

Caption: Reaction pathway for the synthesis of 4-Methyl-2-nitroanisole.

Organonitrate compounds like 4-Methyl-2-nitrophenol can act as oxidizing agents. Caution is advised when mixing them with reducing agents, as vigorous reactions may occur.[5] Aromatic nitro compounds may also react explosively in the presence of strong bases like sodium hydroxide, particularly under anhydrous conditions.[5]

Applications in Industry and Research

4-Methyl-2-nitrophenol serves primarily as a valuable intermediate in organic synthesis.[8][9]

• Dyes and Pigments : The presence of a chromophoric nitro group and an auxochromic hydroxyl group makes it a precursor for various azo dyes and other colorants.[12]

• Agrochemicals : It is used in the synthesis of certain pesticides and herbicides.[13]

• Pharmaceuticals : While not a drug itself, its structure is a building block for more complex bioactive molecules. Aromatic nitro compounds are integral to a number of established drugs.[14] For instance, the reduction of the nitro group to an amine yields 2-amino-4-methylphenol, a key intermediate for pharmaceuticals and photographic developers. There is also research suggesting 4-methyl-2-nitrophenol may inhibit acetylcholinesterase, an enzyme relevant in the study of neurological disorders like Alzheimer's disease.[10]

Safety, Handling, and Toxicity

As a Senior Application Scientist, ensuring laboratory safety is paramount. 4-Methyl-2-nitrophenol is a hazardous chemical and must be handled with appropriate precautions.

GHS Hazard Classification :

• Skin Corrosion/Irritation : Category 2 (Causes skin irritation)[2][15]

• Serious Eye Damage/Eye Irritation : Category 2 (Causes serious eye irritation)[2][15]

• Specific Target Organ Toxicity (Single Exposure) : Category 3 (May cause respiratory irritation)[15]

Handling and Storage :

• Personal Protective Equipment (PPE) : Wear chemical-resistant gloves, safety goggles with side shields, and a lab coat. Use in a well-ventilated area or under a chemical fume hood.[15]

• Storage : Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible substances such as strong bases and reducing agents.[8]

• Spills : In case of a spill, contain the material and clean up using an absorbent material. Avoid generating dust.

Toxicity :

• The compound is toxic by ingestion or skin contact.[5]

• LD50 (Oral, rat) : 3360 mg/kg.[8]

• Contact with the material may cause irritation to the skin, eyes, and mucous membranes.[5] Effects from contact or inhalation may be delayed.[5]

Conclusion

4-Methyl-2-nitrophenol is a foundational chemical intermediate with a well-defined profile of properties, reactivity, and applications. Its synthesis from p-cresol is a classic example of electrophilic aromatic substitution, illustrating fundamental principles of organic chemistry. For researchers and developers, a thorough understanding of its characteristics—from its physicochemical data to its safety hazards—is essential for its effective and safe utilization in the synthesis of dyes, agrochemicals, and potential pharmaceutical agents.

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An In-depth Technical Guide to the Synthesis of 4-Methyl-2-nitrophenol from p-Cresol

This guide provides a comprehensive overview of the synthesis of 4-methyl-2-nitrophenol, a valuable chemical intermediate, through the electrophilic nitration of p-cresol. The content herein is curated for researchers, scientists, and professionals in drug development, offering detailed procedural insights and a thorough examination of the underlying chemical principles.

Introduction: Significance and Applications

4-Methyl-2-nitrophenol is a key building block in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and dyes. Its strategic importance lies in the presence of three reactive functional groups—hydroxyl, methyl, and nitro groups—which can be selectively modified to create a diverse array of complex molecules. A notable application is its role as a precursor in the production of 4-methyl-2-aminophenol, a crucial component in certain hair dye formulations and other specialty chemicals.

The synthesis from p-cresol is a classic example of electrophilic aromatic substitution, a fundamental reaction in organic chemistry. The careful control of reaction conditions is paramount to achieve high regioselectivity and yield, favoring the formation of the desired ortho-nitro isomer over other potential byproducts.

Mechanistic Insights: The Chemistry of Nitration

The nitration of p-cresol proceeds via an electrophilic aromatic substitution mechanism.[1] The hydroxyl (-OH) and methyl (-CH₃) groups on the p-cresol ring are both activating and ortho-, para-directing. Since the para position is already occupied by the methyl group, electrophilic attack is directed to the ortho positions relative to the powerful activating hydroxyl group.

The key steps in the mechanism are:

• Generation of the Electrophile: In a mixture of nitric acid and a strong acid catalyst like sulfuric acid, the nitronium ion (NO₂⁺) is generated. This highly reactive electrophile is the species that attacks the aromatic ring.[2]

• Electrophilic Attack: The electron-rich aromatic ring of p-cresol attacks the nitronium ion. The hydroxyl group strongly activates the ring, making it highly susceptible to electrophilic attack. The attack occurs predominantly at the position ortho to the hydroxyl group due to its strong activating effect.

• Formation of the Sigma Complex (Wheland Intermediate): The attack of the nitronium ion leads to the formation of a resonance-stabilized carbocation intermediate known as a sigma complex or Wheland intermediate.

• Deprotonation and Re-aromatization: A weak base in the reaction mixture, such as water or the bisulfate ion, removes a proton from the carbon atom bearing the nitro group, restoring the aromaticity of the ring and yielding the final product, 4-methyl-2-nitrophenol.

The regioselectivity of the reaction, favoring nitration at the 2-position, is a direct consequence of the directing effects of the substituents on the p-cresol ring.[3]

Experimental Protocol: A Step-by-Step Guide

This protocol details a laboratory-scale synthesis of 4-methyl-2-nitrophenol from p-cresol.

Materials and Reagents

Reagent	Formula	Molar Mass ( g/mol )	Quantity
p-Cresol	C₇H₈O	108.14	10.8 g (0.1 mol)
Nitric Acid (70%)	HNO₃	63.01	9.0 mL (~0.14 mol)
Sulfuric Acid (98%)	H₂SO₄	98.08	10 mL
Dichloromethane	CH₂Cl₂	84.93	As needed
Saturated Sodium Bicarbonate	NaHCO₃	84.01	As needed
Anhydrous Magnesium Sulfate	MgSO₄	120.37	As needed
Crushed Ice	H₂O	18.02	~200 g

Reaction Workflow Diagram

Caption: Reaction workflow for the synthesis of 4-methyl-2-nitrophenol.

Detailed Procedure

• Preparation of the p-Cresol Solution: In a 250 mL three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer, dissolve 10.8 g (0.1 mol) of p-cresol in 50 mL of dichloromethane. Cool the flask in an ice-salt bath to 0-5 °C.

• Preparation of the Nitrating Mixture: In a separate beaker, carefully add 10 mL of concentrated sulfuric acid to 9.0 mL of 70% nitric acid while cooling in an ice bath. Caution: This mixing is highly exothermic. The nitrating mixture should be prepared fresh and used immediately.

• Nitration Reaction: Slowly add the cold nitrating mixture dropwise from the dropping funnel to the stirred p-cresol solution over a period of 30-45 minutes. Maintain the reaction temperature between 0 and 5 °C throughout the addition. After the addition is complete, continue stirring the mixture at this temperature for an additional hour to ensure the reaction goes to completion.

• Work-up and Isolation:

  • Carefully pour the reaction mixture into a beaker containing approximately 200 g of crushed ice with vigorous stirring. This step quenches the reaction and helps to precipitate the product.[4]

  • Transfer the mixture to a separatory funnel. Separate the organic layer.

  • Extract the aqueous layer with two 30 mL portions of dichloromethane.

  • Combine all the organic layers and wash them sequentially with 50 mL of cold water, 50 mL of saturated sodium bicarbonate solution (to neutralize any remaining acids), and finally with 50 mL of brine.[4] Note: Vent the separatory funnel frequently during the bicarbonate wash to release the pressure from evolved CO₂.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product, a yellow solid, can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexane/ethyl acetate) or by column chromatography on silica gel to yield pure 4-methyl-2-nitrophenol.

Safety and Hazard Management

Nitration reactions are inherently hazardous and must be conducted with extreme caution in a well-ventilated fume hood.

• Corrosive Reagents: Concentrated nitric and sulfuric acids are highly corrosive and can cause severe burns.[5][6][7] Always wear appropriate personal protective equipment (PPE), including a lab coat, safety goggles, and acid-resistant gloves.[5]

• Exothermic Reaction: The reaction is highly exothermic, and poor temperature control can lead to a runaway reaction, potentially causing an explosion.[8] Maintaining a low temperature is critical for both safety and selectivity.

• Toxic Fumes: Nitric acid fumes and nitrogen oxides produced during the reaction are toxic and should not be inhaled.[5][7]

• Waste Disposal: Acidic waste should be neutralized carefully before disposal according to institutional guidelines. Do not mix nitric acid waste with other waste streams.[9]

Alternative Synthesis Method: Regioselective Nitration

For enhanced regioselectivity towards the ortho-isomer, alternative nitrating agents can be employed. One such method involves the use of cerium (IV) ammonium nitrate (CAN) in the presence of sodium bicarbonate.[10] This method has been reported to give high yields of the ortho-nitrophenol as the sole product under mild, room temperature conditions.[10]

Conclusion

The synthesis of 4-methyl-2-nitrophenol from p-cresol is a well-established and important transformation in organic synthesis. A thorough understanding of the reaction mechanism, careful control of experimental parameters, and strict adherence to safety protocols are essential for a successful and safe synthesis. The protocol described in this guide provides a solid foundation for researchers to produce this valuable chemical intermediate for further applications in their work.

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Spectroscopic Characterization of 4-Methyl-2-nitrophenol: An In-depth Technical Guide

This guide provides a comprehensive analysis of the spectroscopic data for 4-Methyl-2-nitrophenol (C₇H₇NO₃), a key chemical intermediate in various industrial syntheses.[1][2][3] Understanding the spectral signature of this molecule is paramount for quality control, reaction monitoring, and structural confirmation in research and development settings. This document offers a detailed examination of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, grounded in established scientific principles and methodologies.

Molecular Structure and Spectroscopic Overview

4-Methyl-2-nitrophenol, also known as 2-nitro-p-cresol, is an aromatic compound characterized by a phenol ring substituted with a methyl group at position 4 and a nitro group at position 2. This substitution pattern gives rise to a unique electronic environment for each atom, which is reflected in its spectroscopic data. The molecular weight of 4-Methyl-2-nitrophenol is approximately 153.14 g/mol .[1][4]

A thorough spectroscopic analysis provides a molecular fingerprint, enabling unambiguous identification and assessment of purity. This guide will delve into the nuances of each major spectroscopic technique as applied to this molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a molecule. For 4-Methyl-2-nitrophenol, both ¹H and ¹³C NMR provide critical information about the electronic environment of the protons and carbons in the molecule.

¹H NMR Spectroscopy

The ¹H NMR spectrum of 4-Methyl-2-nitrophenol, typically recorded in a deuterated solvent like chloroform (CDCl₃), reveals distinct signals for the aromatic protons, the methyl protons, and the hydroxyl proton.

Data Summary: ¹H NMR of 4-Methyl-2-nitrophenol

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~10.5	Singlet (broad)	1H	OH
~7.9	Doublet	1H	H-3
~7.3	Doublet of doublets	1H	H-5
~7.1	Doublet	1H	H-6
~2.3	Singlet	3H	CH₃

Interpretation and Causality:

• Hydroxyl Proton (OH): The broad singlet at approximately 10.5 ppm is characteristic of a phenolic proton, with its chemical shift significantly influenced by hydrogen bonding and solvent effects. Its broadness is a result of chemical exchange with residual water or other exchangeable protons in the sample.

• Aromatic Protons (H-3, H-5, H-6): The aromatic region displays a complex splitting pattern due to the coupling between adjacent protons. The downfield shift of H-3 is attributed to the strong electron-withdrawing effect of the adjacent nitro group. The coupling constants (J-values) between these protons would provide further confirmation of their relative positions.

• Methyl Protons (CH₃): The singlet at around 2.3 ppm corresponds to the three protons of the methyl group. The absence of splitting indicates no adjacent protons.

Experimental Protocol: ¹H NMR Spectroscopy

A standard protocol for acquiring a high-resolution ¹H NMR spectrum is as follows:

• Sample Preparation: Dissolve 5-25 mg of 4-Methyl-2-nitrophenol in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean, dry NMR tube.[5] Ensure the sample is fully dissolved and free of any particulate matter by filtering if necessary.

• Instrument Setup: Place the NMR tube in the spectrometer's probe. The instrument is typically a 300 MHz or higher field NMR spectrometer.

• Locking and Shimming: The instrument's field frequency is locked onto the deuterium signal of the solvent. The magnetic field homogeneity is then optimized by a process called shimming to obtain sharp spectral lines.

• Acquisition: A standard one-pulse sequence is used to acquire the Free Induction Decay (FID). Key parameters include a 90° pulse angle and a sufficient relaxation delay (typically 1-5 seconds) to allow for full magnetization recovery between scans.

• Processing: The acquired FID is subjected to a Fourier transform to convert the time-domain signal into a frequency-domain spectrum. The spectrum is then phased, baseline corrected, and referenced to the residual solvent peak (e.g., CHCl₃ at 7.26 ppm).

^{Caption: General workflow for NMR data acquisition.}

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule. Due to the low natural abundance of the ¹³C isotope, longer acquisition times or more concentrated samples are often required.

Data Summary: ¹³C NMR of 4-Methyl-2-nitrophenol

Chemical Shift (δ) ppm	Assignment
~155	C-1 (C-OH)
~140	C-2 (C-NO₂)
~135	C-4 (C-CH₃)
~128	C-6
~125	C-5
~120	C-3
~20	CH₃

Interpretation and Causality:

• Aromatic Carbons: The chemical shifts of the aromatic carbons are influenced by the substituents. The carbon bearing the hydroxyl group (C-1) is significantly deshielded, as is the carbon attached to the nitro group (C-2). The quaternary carbons (C-1, C-2, and C-4) can be distinguished from the protonated carbons using techniques like DEPT (Distortionless Enhancement by Polarization Transfer).

• Methyl Carbon: The methyl carbon appears at a characteristic upfield chemical shift of around 20 ppm.

Experimental Protocol: ¹³C NMR Spectroscopy

The protocol is similar to that for ¹H NMR, with the following key differences:

• Sample Concentration: A higher concentration of the sample (50-100 mg) is often necessary to obtain a good signal-to-noise ratio in a reasonable time.[5]

• Acquisition: A proton-decoupled pulse sequence is typically used to simplify the spectrum by removing C-H coupling, resulting in single lines for each unique carbon. A longer relaxation delay may be needed, especially for quaternary carbons.

• Processing: The processing steps are analogous to those for ¹H NMR. The spectrum is typically referenced to the solvent peak (e.g., CDCl₃ at 77.16 ppm).

Infrared (IR) Spectroscopy

IR spectroscopy probes the vibrational modes of a molecule. The absorption of infrared radiation at specific frequencies corresponds to the stretching and bending of chemical bonds, providing valuable information about the functional groups present.

Data Summary: IR Spectroscopy of 4-Methyl-2-nitrophenol

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
~3200-3500 (broad)	O-H stretch	Phenolic -OH
~3000-3100	C-H stretch	Aromatic C-H
~2850-3000	C-H stretch	Methyl C-H
~1580, ~1480	C=C stretch	Aromatic ring
~1520, ~1340	N-O asymmetric & symmetric stretch	Nitro group (NO₂)
~1200-1300	C-O stretch	Phenolic C-O
~800-900	C-H bend (out-of-plane)	Substituted aromatic

Interpretation and Causality:

• O-H Stretch: The broad absorption in the 3200-3500 cm⁻¹ region is a hallmark of the hydroxyl group and is broadened due to intermolecular hydrogen bonding.

• C-H Stretches: The absorptions above 3000 cm⁻¹ are characteristic of C-H bonds in the aromatic ring, while those just below 3000 cm⁻¹ are from the methyl group.

• Nitro Group Stretches: The two strong absorptions around 1520 cm⁻¹ and 1340 cm⁻¹ are indicative of the asymmetric and symmetric stretching of the N-O bonds in the nitro group, respectively. These are highly characteristic and confirmatory for this functional group.

• Fingerprint Region: The region below 1500 cm⁻¹ is known as the fingerprint region and contains a complex pattern of absorptions that are unique to the molecule as a whole, including C-C and C-O stretching and various bending vibrations.

Experimental Protocol: Attenuated Total Reflectance (ATR) FT-IR Spectroscopy

ATR-FTIR is a common and convenient method for analyzing solid samples.

• Instrument Preparation: Ensure the ATR crystal (typically diamond) is clean. A background spectrum of the clean, empty crystal is collected.

• Sample Application: A small amount of the solid 4-Methyl-2-nitrophenol is placed directly onto the ATR crystal.

• Pressure Application: A pressure arm is engaged to ensure firm and uniform contact between the sample and the crystal.

• Data Collection: The IR spectrum of the sample is then collected. The instrument measures the attenuated IR beam that has interacted with the sample.

• Data Processing: The sample spectrum is ratioed against the background spectrum to produce the final absorbance or transmittance spectrum.

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4-Methyl-2-nitrophenol CAS number 119-33-5

An In-Depth Technical Guide to 4-Methyl-2-nitrophenol (CAS 119-33-5): Properties, Synthesis, Analysis, and Applications

This guide provides a comprehensive technical overview of 4-Methyl-2-nitrophenol (CAS 119-33-5), a pivotal chemical intermediate. Designed for researchers, scientists, and professionals in drug development and chemical manufacturing, this document delves into the compound's core characteristics, synthesis pathways, analytical methodologies, and critical applications, grounding all information in established scientific principles and safety protocols.

Core Physicochemical Characteristics

4-Methyl-2-nitrophenol, also known as 2-nitro-p-cresol, is an organic compound belonging to the nitrophenol class.[1][2] Its molecular structure consists of a phenol ring substituted with a methyl group at position 4 and a nitro group at position 2. This specific arrangement of functional groups dictates its chemical behavior and physical properties.

The presence of the electron-withdrawing nitro group and the electron-donating methyl group on the phenol backbone creates a unique electronic environment. The hydroxyl group imparts acidic properties, while the nitro group significantly influences the compound's reactivity and polarity.[3] It typically appears as a yellow to orange crystalline solid.[1]

Table 1: Key Physicochemical Properties of 4-Methyl-2-nitrophenol

Property	Value	Source(s)
CAS Number	119-33-5	[1][4][5]
Molecular Formula	C₇H₇NO₃	[2][4][6]
Molecular Weight	153.14 g/mol	[4][5][6]
Appearance	Yellow crystalline block	[1][7]
Melting Point	36.5 °C	[4][8][9]
Boiling Point	73-75 °C @ 0.5 Torr	[8]
Flash Point	108 °C (closed cup)	[4][5]
Solubility	Insoluble in water; very soluble in ethanol and ether; slightly soluble in benzene.	[3][7]
Density	1.2399 g/cm³ @ 38.6 °C	[8][9]
IUPAC Name	4-methyl-2-nitrophenol	[6]

Synthesis and Industrial Manufacturing

The primary industrial synthesis of 4-Methyl-2-nitrophenol is a multi-step process that leverages common and well-understood organic reactions. The causality behind this pathway is the strategic introduction of functional groups onto a readily available starting material. A prevalent method involves the use of p-toluidine as the precursor.[9]

The synthesis pathway is as follows:

• Diazotization: p-Toluidine is treated with a source of nitrous acid (typically sodium nitrite in an acidic medium) to form a diazonium salt. This is a critical step as the diazonium group is an excellent leaving group, allowing for its replacement.

• Nitrification: The diazonium salt is subjected to a nitration reaction to introduce the nitro group onto the aromatic ring.

• Hydrolysis: The resulting intermediate is then hydrolyzed, replacing the diazonium group with a hydroxyl group to yield the final 4-Methyl-2-nitrophenol product.[9]

Another documented mechanism involves the nitration of 4-methyl-anisole in aqueous sulphuric acid, which proceeds through the capture of an ipso-Wheland intermediate by water, followed by the loss of methanol.[10]

Caption: Industrial synthesis workflow for 4-Methyl-2-nitrophenol.

Industrial Significance and Applications

4-Methyl-2-nitrophenol is rarely an end-product itself; its primary value lies in its role as a versatile chemical intermediate. Its functional groups—hydroxyl, nitro, and the aromatic ring—can be readily modified, making it a valuable building block in the synthesis of more complex molecules across various industries.

• Dyes and Pigments: It serves as a crucial precursor in the manufacture of various dyes.[3] For instance, it is a key intermediate for producing p-Cresidine, which is used in the synthesis of azo dyes.[11]

• Agrochemicals: The compound is utilized in the production of certain pesticides and herbicides.[3][12][13] The nitrophenol structure is a common motif in many biologically active molecules.

• Pharmaceuticals: Its chemical structure allows it to be used in medicinal chemistry for the formulation and synthesis of various drugs.[1][3] It can also act as a starting material for further chemical modifications, such as the synthesis of 4-methyl-2-nitroanisole.[14]

Caption: Key industrial roles of 4-Methyl-2-nitrophenol as an intermediate.

Analytical Quantification and Characterization

Accurate identification and quantification of 4-Methyl-2-nitrophenol are crucial for quality control, process monitoring, and toxicological studies. A suite of analytical techniques is available for its characterization.

Spectroscopic Characterization:

• Mass Spectrometry (MS): Techniques like GC-MS and LC-MS are definitive for structural confirmation.[1][4][6]

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR provide detailed information about the molecular structure.[6]

• Infrared (IR) and UV-Vis Spectroscopy: These methods are useful for identifying functional groups and for quantitative analysis, respectively.[6][15]

Quantitative Analysis: Gas Chromatography (GC)

Gas chromatography, particularly with a Flame Ionization Detector (GC-FID), is a robust and widely used method for quantifying phenols, as outlined in methodologies like EPA Method 8041A.[16] The protocol below is a self-validating system designed for accuracy and reproducibility.

Experimental Protocol: Quantification by GC-FID

• Instrumentation & Reagents:

  • Gas Chromatograph with FID.

  • Capillary Column: DB-5 or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Reagents: 4-Methyl-2-nitrophenol reference standard (99%+ purity), Methanol (HPLC grade).

  • Carrier Gas: Helium or Hydrogen.

• Standard Preparation:

  • Stock Solution (1000 µg/mL): Accurately weigh 100 mg of the reference standard and dissolve in 100 mL of methanol in a volumetric flask.

  • Calibration Standards: Perform serial dilutions of the stock solution with methanol to prepare a series of standards (e.g., 1, 5, 10, 50, 100 µg/mL). This brackets the expected sample concentration.

• Sample Preparation:

  • Accurately weigh the sample containing the analyte.

  • Extract the analyte using a suitable solvent (e.g., methanol or methylene chloride) and technique (e.g., sonication followed by centrifugation).

  • Dilute the extract with methanol to bring the analyte concentration within the calibration range.

  • Filter the final solution through a 0.45 µm syringe filter prior to injection.

• GC-FID Conditions:

  • Inlet Temperature: 250 °C

  • Injection Volume: 1 µL (Splitless mode)

  • Oven Program: Initial 60 °C for 2 min, ramp at 10 °C/min to 280 °C, hold for 5 min.

  • Detector Temperature: 300 °C

  • Carrier Gas Flow: 1.2 mL/min (constant flow).

• Data Analysis & Validation:

  • Generate a calibration curve by plotting the peak area of the standards against their concentration.

  • Verify the linearity of the curve (R² > 0.995).

  • Quantify the analyte in the sample by comparing its peak area to the calibration curve.

  • System Validation: Run a quality control (QC) standard at a mid-range concentration after every 10 sample injections. The measured concentration should be within ±15% of the true value to ensure system stability.

Caption: Standard workflow for quantitative analysis via GC-FID.

Toxicological Profile and Safe Handling

4-Methyl-2-nitrophenol is classified as a hazardous chemical and requires careful handling to mitigate risks.[17] Exposure can cause irritation to the skin, eyes, and respiratory system.[5][6][9]

Table 2: Summary of Hazard and Toxicity Data

Parameter	Value	Source(s)
GHS Hazard Statements	H315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation	[5][6][9]
Signal Word	Warning	[5][17]
Acute Oral Toxicity (LD50)	3360 mg/kg (Rat)	[9]
Primary Hazards	Skin and eye irritant, harmful by skin absorption, potential for kidney and liver injury.	[6]
Aquatic Toxicity	Toxic to aquatic life.	[18]

Safe Handling Protocol: The cornerstone of safe handling is a systematic approach combining engineering controls, personal protective equipment (PPE), and established procedures.

• Risk Assessment: Before handling, evaluate the scale of the operation and potential for exposure (e.g., dust inhalation, skin contact).

• Engineering Controls: Always handle the compound in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.

• Personal Protective Equipment (PPE):

  • Hand Protection: Wear chemically resistant gloves (e.g., nitrile).

  • Eye Protection: Use safety glasses with side shields or chemical goggles.

  • Respiratory Protection: If ventilation is inadequate or dust is generated, use an N95-rated dust mask or a respirator.[5]

  • Body Protection: Wear a lab coat.

• Handling and Storage: Store in a tightly closed container in a cool, dry place away from incompatible substances.[9] Avoid creating dust.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not allow it to enter waterways.

Caption: Logical flow for safe handling of 4-Methyl-2-nitrophenol.

Environmental Fate: Nitrophenols released into the environment are primarily from manufacturing and vehicle exhaust.[19][20][21] While they are expected to biodegrade in soil and water, the process can be slow, and the compounds are considered toxic to aquatic organisms.[19] They have a low potential for bioaccumulation.

Conclusion

4-Methyl-2-nitrophenol (CAS 119-33-5) is a foundational chemical with significant industrial utility, primarily as an intermediate in the synthesis of dyes, agrochemicals, and pharmaceuticals. Its physicochemical properties, governed by its substituted phenol structure, make it both reactive and versatile. A thorough understanding of its synthesis, analytical quantification methods, and toxicological profile is essential for its safe and effective use in research and manufacturing. The protocols and data presented in this guide provide a robust framework for professionals working with this important compound.

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• 4-Methyl-2-nitrophenol 119-33-5. (n.d.). Leping HengLi Chemical Co.,ltd..
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• 4-Methyl-2-nitrophenol. (n.d.). CAS Common Chemistry.
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• 4-Methyl-2-nitrophenol | CAS 119-33-5. (n.d.). Santa Cruz Biotechnology.
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• Mechanism of formation of 4-methyl- and 4-chloro-2-nitrophenol in the nitration of 4-methyl- and 4-chloro-anisole, respectively, in aqueous sulphuric acid. (n.d.). RSC Publishing.
• SAFETY DATA SHEET. (2011). Fisher Scientific.
• Toxicological Profile for Nitrophenols. (2022). Agency for Toxic Substances and Disease Registry (ATSDR).
• 4-methyl-3-nitrophenols and preparation method thereof. (2005). Google Patents.
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• Nitrophenols. (2001). Agency for Toxic Substances and Disease Registry (ATSDR).
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• Method 8041A: Phenols by Gas Chromatography. (n.d.). U.S. Environmental Protection Agency (EPA).

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The Solubility of 4-Methyl-2-nitrophenol in Organic Solvents: A Technical Guide for Researchers

Abstract

Introduction: The Significance of Solubility Data

4-Methyl-2-nitrophenol (C₇H₇NO₃) is a yellow crystalline solid that serves as a valuable intermediate in various chemical syntheses.[1] Its molecular structure, featuring a phenolic hydroxyl group, a methyl group, and a nitro group on a benzene ring, imparts a moderate polarity that dictates its solubility characteristics.[1] Understanding the solubility of this compound in different organic solvents is paramount for a multitude of applications in the pharmaceutical and chemical industries.

The solubility of an active pharmaceutical ingredient (API) or a chemical intermediate in various solvents is a critical parameter that influences:

• Crystallization and Purification: The selection of an appropriate solvent system is crucial for obtaining a desired crystal form (polymorph) with optimal purity and yield.

• Process Development and Optimization: Solubility data is essential for designing and scaling up reaction and separation processes, including extractions and chromatographic purifications.

• Formulation: In drug development, the solubility of an API in various excipients and solvent systems directly impacts its bioavailability and the feasibility of different dosage forms.

• Predictive Modeling: Accurate solubility data is necessary for the development and validation of thermodynamic models that can predict solubility in other conditions, reducing the need for extensive experimentation.

This guide will provide a detailed exploration of the theoretical and practical aspects of determining the solubility of 4-methyl-2-nitrophenol.

Theoretical Framework: Understanding the Dissolution Process

The dissolution of a solid solute, such as 4-methyl-2-nitrophenol, in a liquid solvent is a complex thermodynamic process governed by the interplay of intermolecular forces. The overall Gibbs free energy of solution (ΔGsol) must be negative for dissolution to occur spontaneously. This is described by the equation:

ΔGsol = ΔHsol - TΔSsol

where:

• ΔHsol is the enthalpy of solution, representing the net energy change from breaking solute-solute and solvent-solvent interactions and forming solute-solvent interactions.

• T is the absolute temperature.

• ΔSsol is the entropy of solution, reflecting the change in randomness of the system upon mixing.

The solubility of 4-methyl-2-nitrophenol is expected to be highest in polar organic solvents capable of hydrogen bonding, such as alcohols (methanol, ethanol), due to favorable interactions with its hydroxyl and nitro groups.[1] Conversely, it is sparingly soluble in non-polar solvents and water.[1]

Experimental Determination of Solubility

The most reliable method for determining the equilibrium solubility of a crystalline compound is the isothermal shake-flask method . This technique involves equilibrating an excess of the solid solute with the solvent at a constant temperature until the solution is saturated. The concentration of the solute in the saturated solution is then determined analytically.

Detailed Experimental Protocol: Isothermal Shake-Flask Method

This protocol outlines a robust procedure for determining the solubility of 4-methyl-2-nitrophenol.

Apparatus and Materials:

• 4-Methyl-2-nitrophenol (analytical grade, purity >99%)

• Selected organic solvents (HPLC grade)

• Thermostatic shaker or water bath with temperature control (±0.1 K)

• Analytical balance (readable to ±0.0001 g)

• Screw-capped vials

• Centrifuge

• Syringe filters (e.g., 0.45 µm PTFE or nylon)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis spectrophotometer

Workflow Diagram:

Caption: Workflow for Isothermal Equilibrium Solubility Determination.

Step-by-Step Procedure:

• Preparation of Supersaturated Solutions:

  • Add an excess amount of 4-methyl-2-nitrophenol to several screw-capped vials. A visual excess of solid should remain at equilibrium.

  • Accurately add a known volume or mass of the desired organic solvent to each vial.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a thermostatic shaker set to the desired temperature.

  • Agitate the samples for a sufficient time to reach equilibrium (typically 24-72 hours). Preliminary studies should be conducted to determine the minimum equilibration time for each solvent system.

• Phase Separation:

  • After equilibration, cease agitation and allow the vials to rest at the experimental temperature for at least 2 hours to allow the undissolved solid to settle.

  • To ensure complete separation, centrifuge the vials.

  • Carefully withdraw an aliquot of the clear supernatant using a pre-warmed/cooled pipette to match the experimental temperature.

  • Immediately filter the aliquot through a syringe filter into a pre-weighed vial for gravimetric analysis or a volumetric flask for spectroscopic analysis.

• Concentration Analysis:

  • Gravimetric Method:

    • Accurately weigh the vial containing the filtered saturated solution.

    • Evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven at a temperature that does not cause decomposition of the solute.

    • Once the solvent is fully evaporated and the residue is dry (constant weight), reweigh the vial.

    • The mass of the dissolved solute and the mass of the solvent can be determined by difference.

  • HPLC/UV-Vis Spectrophotometry:

    • Prepare a series of standard solutions of 4-methyl-2-nitrophenol of known concentrations in the same solvent.

    • For UV-Vis, determine the wavelength of maximum absorbance (λmax).

    • Generate a calibration curve of absorbance versus concentration.

    • Accurately dilute the filtered saturated solution to bring its absorbance or HPLC response into the linear range of the calibration curve.

    • Measure the absorbance or peak area of the diluted sample and determine its concentration from the calibration curve.

    • Calculate the concentration of the original saturated solution, accounting for the dilution factor.

• Calculation of Solubility:

  • Express the solubility in various units as required, such as mole fraction (x), mass fraction (w), or grams per 100 g of solvent.

    • Mole Fraction (x): x = (moles of solute) / (moles of solute + moles of solvent)

    • Mass Fraction (w): w = (mass of solute) / (mass of solute + mass of solvent)

Thermodynamic Modeling of Solubility Data

Once experimental solubility data at different temperatures has been obtained, thermodynamic models can be used to correlate the data, which is useful for interpolation and understanding the dissolution thermodynamics.

The Modified Apelblat Equation

The modified Apelblat equation is a widely used semi-empirical model that relates the mole fraction solubility (x) to temperature (T)[2]:

ln(x) = A + B/T + C ln(T)

where A, B, and C are the model parameters determined by fitting the equation to the experimental data. The parameters A and B are related to the entropy and enthalpy of solution, respectively, while C reflects the effect of temperature on the heat capacity of solution.

The van 't Hoff Equation

The van 't Hoff equation provides a relationship between solubility and temperature and can be used to estimate the apparent thermodynamic properties of dissolution. The integrated form is:

ln(x) = -ΔHsol / (RT) + ΔSsol / R

where:

• ΔHsol is the apparent enthalpy of solution.

• ΔSsol is the apparent entropy of solution.

• R is the ideal gas constant.

A plot of ln(x) versus 1/T should yield a straight line with a slope of -ΔHsol/R and an intercept of ΔSsol/R.

Illustrative Example: Analogy with 4-Methyl-2-nitroaniline

Due to the lack of publicly available quantitative solubility data for 4-methyl-2-nitrophenol, we present data for the structurally similar compound, 4-methyl-2-nitroaniline, to illustrate the application of these models. A study on 4-methyl-2-nitroaniline reported its mole fraction solubility in fourteen organic solvents from 278.15 K to 318.15 K.[2] The solubility was found to be highest in 2-butanone and N,N-dimethylformamide and lowest in carbon tetrachloride.[2] The experimental data was successfully correlated using the modified Apelblat equation, demonstrating its utility in describing the temperature dependence of solubility for this class of compounds.[2]

Table 1: Illustrative Solubility Data and Model Parameters (Hypothetical for 4-Methyl-2-nitrophenol)

Solvent	Temperature (K)	Mole Fraction (x)	Apelblat A	Apelblat B	Apelblat C
Methanol	298.15	Data to be determined	Calculated	Calculated	Calculated
303.15	Data to be determined
308.15	Data to be determined
Ethanol	298.15	Data to be determined	Calculated	Calculated	Calculated
303.15	Data to be determined
308.15	Data to be determined
Acetone	298.15	Data to be determined	Calculated	Calculated	Calculated
303.15	Data to be determined
308.15	Data to be determined
Ethyl Acetate	298.15	Data to be determined	Calculated	Calculated	Calculated
303.15	Data to be determined
308.15	Data to be determined

This table serves as a template for organizing experimentally determined data and the resulting model parameters.

Practical Applications and Field-Proven Insights

• Solvent Selection for Crystallization: For purification by crystallization, an ideal solvent is one in which 4-methyl-2-nitrophenol has high solubility at an elevated temperature and low solubility at a lower temperature. This temperature-dependent solubility gradient is key to achieving a high recovery of the purified compound.

• Mitigating Polymorphism: The choice of solvent can influence the resulting crystal form (polymorph) of 4-methyl-2-nitrophenol. A thorough understanding of its solubility in various solvents is the first step in a comprehensive polymorph screen.

• Drug Development: For formulation purposes, understanding the solubility in a range of pharmaceutically acceptable solvents and co-solvent systems is crucial. This data informs the selection of excipients and the development of stable and bioavailable drug products.

Conclusion

While specific, quantitative solubility data for 4-methyl-2-nitrophenol in a wide array of organic solvents is not extensively documented in publicly available literature, this technical guide provides the necessary theoretical foundation and detailed experimental protocols for its determination. The isothermal shake-flask method, coupled with gravimetric or spectroscopic analysis, offers a reliable means of generating high-quality solubility data. Subsequent modeling with equations such as the modified Apelblat and van't Hoff allows for robust data correlation and the determination of key thermodynamic parameters. By following the methodologies outlined herein, researchers and drug development professionals can obtain the critical solubility data required for informed decision-making in process development, purification, and formulation of 4-methyl-2-nitrophenol.

References

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• NIST. (n.d.). Phenol, 4-methyl-2-nitro-. In NIST Chemistry WebBook. National Institute of Standards and Technology. Retrieved from [Link]

• An, M., Wang, Y., Li, R., & Wang, J. (2017). Solubility of 4-methyl-2-nitroaniline in fourteen organic solvents from T = (278.15 to 313.15) K and mixing properties of solutions. The Journal of Chemical Thermodynamics, 110, 13-20. Retrieved from [Link]

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An In-Depth Technical Guide to the Physical Properties of 2-Nitro-4-methylphenol

Executive Summary: This document provides a comprehensive technical overview of the essential physical and chemical properties of 2-Nitro-4-methylphenol (CAS No. 119-33-5). Intended for researchers, scientists, and professionals in drug development, this guide synthesizes critical data including physicochemical constants, solubility profiles, and spectroscopic characteristics. Furthermore, it outlines standardized experimental protocols for property determination and provides crucial safety and handling information to ensure proper laboratory conduct. The aim is to equip scientific professionals with the foundational knowledge required for the effective application and handling of this compound in a research and development setting.

Introduction

2-Nitro-4-methylphenol, also known as 2-nitro-p-cresol, is an aromatic organic compound featuring a phenol ring substituted with a methyl group at position 4 and a nitro group at position 2. Its unique structural arrangement, combining a hydroxyl group, a nitro group, and a methyl group on a benzene ring, imparts a specific set of chemical reactivities and physical properties. These characteristics make it a valuable intermediate in the synthesis of more complex molecules, including pharmaceuticals, dyes, and other specialty chemicals. A thorough understanding of its physical properties is paramount for its use in chemical synthesis, purification processes, and formulation development.

Molecular Structure:

• Chemical Name: 4-methyl-2-nitrophenol[1]

• Synonyms: 2-Nitro-p-cresol, 2-Nitro-4-methylphenol, 4-Hydroxy-3-nitrotoluene[1][2]

• CAS Number: 119-33-5[2]

• Molecular Formula: C₇H₇NO₃[1][2]

• Molecular Weight: 153.14 g/mol [1]

Core Physical and Chemical Properties

The physical state and behavior of 2-Nitro-4-methylphenol under various conditions are dictated by its molecular structure. The presence of a polar hydroxyl and nitro group allows for intermolecular hydrogen bonding, while the aromatic ring contributes to its solid nature at room temperature.

Property	Value	Source(s)
Appearance	Yellow to brownish crystalline mass; phenolic odor.	[1]
Melting Point	32-35 °C	[1][3]
Boiling Point	231.1 °C (at 760 mmHg)	[3]
Density	1.24 - 1.3 g/cm³	[3][4]
Vapor Pressure	0.000632 mmHg	[1]
Flash Point	108.3 °C	[3]
pKa	7.45 (Predicted)	[5]
LogP (Octanol/Water Partition Coefficient)	2.17	[3]

Solubility Profile

The solubility of a compound is a critical parameter for reaction kinetics, purification, and formulation. 2-Nitro-4-methylphenol exhibits a solubility profile dictated by the interplay of its polar functional groups and nonpolar aromatic core.

3.1. Aqueous and Organic Solvent Solubility

• Water Solubility: The compound is described as slightly soluble in water.[3][6] The hydrophobic nature of the benzene ring and the methyl group limits its miscibility with water.[6]

• Organic Solvents: It is expected to be soluble in polar organic solvents such as ethanol and methanol.[6] This is due to the ability of the hydroxyl and nitro groups to form hydrogen bonds and engage in dipole-dipole interactions with the solvent molecules.[6]

3.2. Influence of pH on Aqueous Solubility

The phenolic hydroxyl group is weakly acidic, with a predicted pKa of approximately 7.45.[5] This means that in aqueous solutions with a pH above its pKa, the phenol will be significantly deprotonated to form the 2-nitro-4-methylphenolate ion. This ionic form is substantially more polar than the neutral molecule, leading to a significant increase in aqueous solubility in alkaline solutions. This property is often exploited for extraction and purification processes.

Spectroscopic and Spectrometric Characterization

Spectroscopic data is fundamental for the structural elucidation and purity confirmation of chemical compounds.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the methyl protons (singlet), the three aromatic protons (with complex splitting patterns due to their positions relative to the different substituents), and a hydroxyl proton (often a broad singlet, with a chemical shift that is dependent on concentration and solvent).

  • ¹³C NMR: The carbon NMR spectrum will display seven unique signals corresponding to each carbon atom in the molecule. The chemical shifts will be influenced by the attached functional groups, with the carbons bearing the hydroxyl and nitro groups being significantly shifted.

• Infrared (IR) Spectroscopy: The IR spectrum provides information about the functional groups present. Key characteristic absorption bands include a broad O-H stretch from the phenolic group, strong asymmetric and symmetric N-O stretches from the nitro group, C-H stretches from the aromatic ring and methyl group, and C=C stretching bands from the aromatic ring.[1][2]

• Ultraviolet-Visible (UV-Vis) Spectroscopy: Aromatic nitro compounds typically exhibit strong UV absorption. The UV-Vis spectrum of 2-nitro-4-methylphenol is pH-dependent. In acidic or neutral solutions, it will show a characteristic absorbance for the protonated form. In alkaline solutions, the formation of the phenolate ion extends the conjugated system, resulting in a bathochromic (red) shift to a longer wavelength of maximum absorbance (λmax).[1]

• Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and fragmentation pattern. For 2-nitro-4-methylphenol, the molecular ion peak (M+) would be observed at an m/z ratio corresponding to its molecular weight (approximately 153.04).[1]

Experimental Methodologies for Property Determination

To ensure data integrity, physical properties must be determined using validated, reproducible methods.

5.1. Protocol for Melting Point Determination

The melting point is a crucial indicator of purity. A sharp melting range typically signifies a pure compound.

• Sample Preparation: A small amount of finely powdered, dry 2-nitro-4-methylphenol is packed into a capillary tube to a height of 2-3 mm.

• Apparatus: A calibrated melting point apparatus is used.

• Measurement: The capillary tube is placed in the apparatus. The temperature is increased rapidly to about 15-20 °C below the expected melting point, then the heating rate is slowed to 1-2 °C per minute.

• Data Recording: The temperature at which the first drop of liquid appears and the temperature at which the entire sample becomes liquid are recorded as the melting range. For a pure compound, this range should be narrow (≤ 2 °C).

5.2. Workflow for Solubility Determination (Isothermal Shake-Flask Method)

This is the gold standard for determining equilibrium solubility.[7]

• System Setup: An excess amount of solid 2-nitro-4-methylphenol is added to a vial containing a known volume of the solvent of interest (e.g., water, ethanol).

• Equilibration: The vials are sealed and placed in a thermostatic shaker bath set to a constant temperature (e.g., 25 °C). They are agitated for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.[7]

• Sample Separation: After equilibration, the vials are allowed to stand to let the excess solid settle. An aliquot of the supernatant is carefully removed and filtered (e.g., using a 0.45 µm syringe filter) to remove any undissolved solid.

• Concentration Analysis: The concentration of 2-nitro-4-methylphenol in the clear, filtered solution is determined using a suitable analytical technique, such as UV-Vis spectrophotometry or HPLC, against a pre-established calibration curve.[7]

• Calculation: The solubility is then calculated and expressed in units such as g/100 mL or mol/L.

Caption: Workflow for Isothermal Equilibrium Solubility Determination.

Safety, Handling, and Storage

Adherence to safety protocols is non-negotiable when working with chemical reagents.

6.1. Hazard Identification

2-Nitro-4-methylphenol is classified with the following hazards:

• H302: Harmful if swallowed.[8][9]

• H315: Causes skin irritation.[8][9]

• H319: Causes serious eye irritation.[8][9]

• H335: May cause respiratory irritation.[8][9]

6.2. Recommended Handling Procedures

• Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume hood.[8][10]

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear chemical safety goggles or a face shield.[8][11]

  • Skin Protection: Wear compatible chemical-resistant gloves (e.g., nitrile) and a lab coat.[8]

  • Respiratory Protection: If dust is generated, a NIOSH-approved N95 dust mask or higher-level respirator should be used.[11]

• Hygiene: Avoid breathing dust.[8] Wash hands thoroughly after handling.[8] Do not eat, drink, or smoke in the laboratory.[8][10]

6.3. First Aid Measures

• If Inhaled: Move the person to fresh air.[8]

• On Skin Contact: Immediately wash with plenty of soap and water.[8] Remove contaminated clothing.[10]

• On Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do.[8]

• If Swallowed: Rinse mouth and call a poison center or doctor if you feel unwell.[8]

6.4. Storage and Disposal

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place away from incompatible materials.[8][10]

• Disposal: Dispose of waste and contaminated materials in accordance with local, state, and federal regulations. Do not allow the product to enter drains.[8]

Caption: Basic Decision Flowchart for Spill Response.

Conclusion

2-Nitro-4-methylphenol is a compound with a well-defined set of physical properties that are crucial for its application in scientific research and chemical manufacturing. Its low melting point, solubility characteristics influenced by both polarity and pH, and distinct spectroscopic signatures provide researchers with the necessary parameters for its identification, purification, and use in synthetic pathways. Strict adherence to the outlined safety and handling protocols is essential to mitigate the associated health risks and ensure a safe laboratory environment.

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An In-Depth Technical Guide to the Thermal Stability and Decomposition of 4-Methyl-2-nitrophenol

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Methyl-2-nitrophenol, a key intermediate in the synthesis of pharmaceuticals and other specialty chemicals, possesses a molecular structure that warrants a thorough understanding of its thermal stability and decomposition characteristics. The presence of both a nitro group and a hydroxyl group on the aromatic ring introduces the potential for complex and energetic decomposition pathways. This guide provides a comprehensive analysis of the thermal behavior of 4-Methyl-2-nitrophenol, detailing its hazardous properties, decomposition mechanisms, and the critical need for robust experimental evaluation to ensure process safety. By synthesizing data from established analytical techniques and authoritative sources, this document serves as an essential resource for professionals handling this compound, aiming to mitigate risks and foster a culture of safety in research and development environments.

Introduction: The Dual Nature of 4-Methyl-2-nitrophenol

4-Methyl-2-nitrophenol, also known as 2-nitro-p-cresol, is a yellow crystalline solid with a phenolic odor.[1][2] Its utility as a chemical intermediate is significant; however, the juxtaposition of an electron-withdrawing nitro group and an electron-donating hydroxyl group on a cresol backbone creates a molecule with inherent energetic potential.[3][4] Aromatic nitro compounds are a class of materials known for their thermal sensitivity, with the potential for rapid and highly exothermic decomposition, which can lead to runaway reactions and explosions under certain conditions.[4][5]

This guide will delve into the critical aspects of the thermal stability of 4-Methyl-2-nitrophenol, providing a framework for its safe handling and use. We will explore the underlying chemical principles that govern its decomposition, present methodologies for its thermal characterization, and discuss the potential for hazardous scenarios.

Physicochemical and Hazardous Properties

A foundational understanding of the physical and chemical properties of 4-Methyl-2-nitrophenol is paramount for its safe handling.

Property	Value	Source
Molecular Formula	C₇H₇NO₃	[6]
Molecular Weight	153.14 g/mol	[6]
Appearance	Yellow to brownish crystalline powder	[7]
Melting Point	32-35 °C	[8]
Boiling Point	125 °C at 22 mmHg	[8]
Flash Point	108 °C (closed cup)	[8]
Solubility	Slightly soluble in water	[9]

Hazard Identification:

4-Methyl-2-nitrophenol is classified as a hazardous substance with the following primary concerns:

• Skin and Eye Irritation: It is a known irritant to the skin and can cause serious eye irritation.[6]

• Respiratory Irritation: Inhalation may cause respiratory irritation.[6]

• Harmful if Swallowed or Absorbed: The compound can be harmful if ingested or absorbed through the skin.[7]

• Explosive Tendencies: Aromatic nitro compounds, as a class, may exhibit explosive tendencies, particularly in the presence of a base such as sodium hydroxide or potassium hydroxide, even in the presence of water or organic solvents.[9] The presence of multiple nitro groups increases this tendency.[9]

Thermal Stability Assessment: Methodologies and Interpretations

The evaluation of thermal stability is not a singular measurement but a comprehensive assessment involving various analytical techniques. For a compound like 4-Methyl-2-nitrophenol, a multi-faceted approach is essential to fully characterize its behavior under thermal stress.

Core Experimental Techniques

Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as a function of temperature. This technique is crucial for identifying the temperature ranges over which decomposition occurs and the extent of mass loss. For instance, a study on o-nitrophenol showed that thermal degradation commenced at approximately 118°C and resulted in a significant weight loss of 62.54% by 158°C.[10]

Accelerating Rate Calorimetry (ARC): ARC is a highly sensitive method for studying the potential for thermal runaway reactions under adiabatic conditions.[11][12][13] By mimicking a worst-case scenario where no heat is lost to the surroundings, ARC can determine the time to maximum rate of decomposition and the pressure generated.[12] This data is invaluable for designing emergency relief systems and establishing safe storage and handling limits.[12]

Experimental Workflow for Thermal Hazard Assessment

The following workflow outlines a comprehensive approach to assessing the thermal stability of 4-Methyl-2-nitrophenol.

A comprehensive workflow for assessing the thermal hazards of 4-Methyl-2-nitrophenol.

Decomposition Pathways and Mechanisms

The thermal decomposition of nitroaromatic compounds is a complex process that can proceed through various pathways. The specific mechanism for 4-Methyl-2-nitrophenol is influenced by factors such as temperature, pressure, and the presence of impurities.

The Role of Autocatalysis

A critical aspect of the decomposition of some nitroaromatic compounds is the potential for autocatalysis, where a product of the decomposition reaction acts as a catalyst for further decomposition. This can lead to a rapid acceleration of the reaction rate and a thermal runaway. Studies on 3-methyl-4-nitrophenol, a close structural isomer, have shown that it displays autocatalytic behavior when heated to decomposition temperatures.[7] This strongly suggests that 4-Methyl-2-nitrophenol may also exhibit autocatalytic decomposition, a factor that must be considered in any safety assessment.

The proposed general mechanism for autocatalytic decomposition of nitrophenols involves the initial formation of reactive radical species, which then propagate a chain reaction.

A simplified representation of a potential autocatalytic decomposition pathway.

Influence of Impurities and Contaminants

The thermal stability of nitro compounds can be significantly reduced by the presence of impurities.[5] For instance, contamination with acids or bases can catalyze decomposition at much lower temperatures than the pure substance.[5][9] Case studies of runaway reactions in the chemical industry often highlight the role of unforeseen contaminants in initiating thermal events.[1][14] Therefore, a thorough understanding of the process chemistry and potential for contamination is crucial.

Mitigating Risks: Best Practices for Safe Handling

Given the potential hazards associated with 4-Methyl-2-nitrophenol, a proactive approach to safety is essential.

• Engineering Controls: Processes involving the heating of 4-Methyl-2-nitrophenol should be conducted in well-ventilated areas, preferably within a fume hood. Reactors should be equipped with adequate cooling systems and pressure relief devices.

• Administrative Controls: Strict adherence to established operating procedures is critical. All personnel handling the compound should be thoroughly trained on its hazards and the appropriate emergency response procedures.

• Personal Protective Equipment (PPE): Appropriate PPE, including chemical-resistant gloves, safety glasses with side shields, and a lab coat, should be worn at all times.[8]

• Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[3] Avoid storage with strong oxidizing agents, strong bases, acid chlorides, and acid anhydrides.[7]

Conclusion: A Call for Vigilance

4-Methyl-2-nitrophenol is a valuable chemical intermediate, but its inherent thermal instability demands a high level of respect and caution. The potential for autocatalytic decomposition and the significant influence of impurities underscore the importance of a comprehensive thermal hazard assessment for any process involving this compound. By employing a suite of analytical techniques, understanding the potential decomposition pathways, and implementing robust safety protocols, researchers and drug development professionals can safely harness the utility of 4-Methyl-2-nitrophenol while minimizing the risk of thermal incidents. Continuous vigilance and a commitment to process safety are paramount when working with energetic materials of this nature.

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Introduction: The Significance of Isomerism in Substituted Phenols

An In-Depth Technical Guide to the Isomers of Methyl-nitrophenol: Properties, Synthesis, and Applications

In the realm of organic chemistry and drug development, structural isomerism—where molecules share the same chemical formula but differ in the spatial arrangement of atoms—is a concept of paramount importance. This principle is vividly illustrated by the methyl-nitrophenol family of compounds, which all share the molecular formula C₇H₇NO₃.[1][2][3][4] The specific placement of the methyl (-CH₃), nitro (-NO₂), and hydroxyl (-OH) groups on the benzene ring gives rise to numerous isomers, each possessing a unique constellation of physicochemical, biological, and toxicological properties.

For researchers and drug development professionals, understanding these subtle distinctions is not merely an academic exercise. The isomeric configuration can profoundly influence a molecule's polarity, acidity (pKa), melting point, and solubility, which in turn dictates its pharmacokinetic and pharmacodynamic behavior.[5] An active pharmaceutical ingredient (API), an inert excipient, and a toxic metabolite can be isomers of one another. This guide provides a detailed exploration of the isomers of methyl-nitrophenol, offering insights into their synthesis, analytical separation, and functional applications, with a particular focus on their relevance to the pharmaceutical sciences.

Structural Elucidation and Nomenclature of Methyl-nitrophenol Isomers

The systematic naming of methyl-nitrophenol isomers follows IUPAC conventions, starting from the parent phenol structure. The carbon atom bearing the hydroxyl group is designated as position 1. The relative positions of the methyl and nitro groups then determine the specific isomer. For instance, "2-methyl-4-nitrophenol" indicates a hydroxyl group at C1, a methyl group at C2, and a nitro group at C4.

The sheer number of possible isomers necessitates a clear visual and systematic understanding of their structures.

Caption: Key structural isomers of methyl-nitrophenol derived from a common molecular formula.

Physicochemical Properties: A Comparative Analysis

The position of the functional groups directly impacts intermolecular and intramolecular forces, leading to significant differences in physical properties. For example, isomers capable of forming strong intramolecular hydrogen bonds (e.g., between a hydroxyl group and an adjacent nitro group) often exhibit lower boiling points and different solubility profiles compared to isomers where only intermolecular hydrogen bonding is possible.[6] These properties are critical for predicting a compound's behavior in biological systems and for designing appropriate formulation and purification strategies.

Isomer	CAS Number	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)	pKa
2-Methyl-3-nitrophenol	5034-49-1	153.14	65-68	-	-
2-Methyl-4-nitrophenol	99-53-6	153.14	96-98	255-260	7.1
2-Methyl-5-nitrophenol	5428-54-6	153.14	114-117	-	7.3
3-Methyl-2-nitrophenol	4920-77-8	153.14	39-41	225	7.8
3-Methyl-4-nitrophenol	2581-34-2	153.14	128-131	-	7.3
4-Methyl-2-nitrophenol	119-33-5	153.14	32-34	225	7.6
4-Methyl-3-nitrophenol	2042-14-0	153.14	55-58	-	7.4
2-Methyl-6-nitrophenol	603-83-8	153.14	69-71	234	7.2

(Data compiled from various sources including PubChem and commercial supplier data.[1][2][3][4] Exact values may vary slightly between sources.)

The acidity (pKa) is particularly noteworthy. The electron-withdrawing nature of the nitro group increases the acidity of the phenolic proton compared to cresol itself. The position of the nitro group relative to the hydroxyl group fine-tunes this effect, influencing the degree of ionization at physiological pH, which is a critical parameter for drug absorption and receptor binding.

Synthesis of Methyl-nitrophenol Isomers: Navigating Regioselectivity

The synthesis of specific methyl-nitrophenol isomers is a classic challenge in electrophilic aromatic substitution. The outcome is governed by the directing effects of the pre-existing substituents on the aromatic ring. The hydroxyl (-OH) and methyl (-CH₃) groups are both ortho-, para-directing activators, while the nitro (-NO₂) group is a meta-directing deactivator. The synthetic strategy, therefore, hinges on the starting material and the order of reactions.

A common approach is the nitration of cresols (methylphenols). The challenge lies in controlling the regioselectivity to obtain the desired isomer in high yield and minimize the formation of unwanted byproducts.

Caption: A generalized workflow for the synthesis of 3-methyl-4-nitrophenol via nitrosation of m-cresol.[7]

Exemplary Synthesis Protocol: Preparation of 2-Methyl-5-nitrophenol

This protocol is based on the diazotization of 2-methyl-5-nitroaniline followed by hydrolysis, a common strategy when direct nitration yields an incorrect isomer or a difficult-to-separate mixture.[8]

Causality: Direct nitration of o-cresol would primarily yield 2-methyl-4-nitrophenol and 2-methyl-6-nitrophenol. To achieve the 5-nitro substitution, a synthetic route starting with the corresponding aniline is necessary, leveraging the Sandmeyer-type reaction.

Methodology:

• Dissolution: Dissolve 40 g of 2-methyl-5-nitroaniline in 600 mL of refluxing 10% sulfuric acid.

• Cooling & Salt Formation: Cool the solution to 0°C in an ice bath. The amine salt will precipitate.

• Diazotization: While maintaining the low temperature and stirring continuously, add 18 g of solid sodium nitrite in small portions. The reaction is complete when a drop of the solution gives a positive test (a blue-black color) on starch-iodide paper.

• Hydrolysis: In a separate, larger flask, bring a solution of 800 mL of water and 400 mL of concentrated sulfuric acid to a vigorous boil.

• Addition: Add the entire cold diazonium salt solution at once to the boiling sulfuric acid solution.

• Reaction Completion: Continue refluxing until the evolution of nitrogen gas ceases.

• Isolation: Cool the reaction mixture. The crude 2-methyl-5-nitrophenol will precipitate. Collect the solid by filtration and dry.

• Purification (Optional): The crude product can be purified by recrystallization from a suitable solvent system (e.g., aqueous ethanol) or by chromatography.

Self-Validation: The success of the diazotization step is monitored in real-time using starch-iodide paper, ensuring complete conversion before proceeding. The endpoint of the hydrolysis is clearly marked by the cessation of nitrogen evolution. The identity and purity of the final product should be confirmed by melting point analysis and spectroscopic methods (NMR, IR).

Analytical Separation and Identification

Due to their similar structures and properties, separating a mixture of methyl-nitrophenol isomers is a significant analytical challenge. High-performance liquid chromatography (HPLC) and capillary zone electrophoresis (CZE) are powerful techniques well-suited for this purpose.[9][10]

Protocol: Isomer Separation by Reverse-Phase HPLC (RP-HPLC)

Principle: RP-HPLC separates compounds based on their differential partitioning between a nonpolar stationary phase (e.g., C18) and a polar mobile phase. Isomers with slightly different polarities will elute at different retention times.

Caption: Standard workflow for the analytical separation of isomers using RP-HPLC.

Methodology:

• Mobile Phase Preparation: Prepare an isocratic mobile phase consisting of a mixture of methanol and a phosphate buffer (e.g., 40:60 v/v), adjusting the pH to approximately 3.25.[11] Degas the mobile phase using sonication or vacuum filtration.

• Standard Preparation: Prepare individual standard solutions of each expected isomer at a known concentration (e.g., 100 µg/mL) in the mobile phase. Also, prepare a mixed standard solution containing all isomers.

• Sample Preparation: Dissolve the unknown sample mixture in the mobile phase to a suitable concentration. Filter the sample through a 0.45 µm syringe filter to remove particulates.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 20 µL.

  • Detector: UV-Vis photodiode array (PDA) detector. Monitor at the optimal wavelength for each isomer, or scan a range (e.g., 220-400 nm).[11][12]

  • Column Temperature: 30°C.

• Analysis:

  • Inject the mixed standard to determine the retention time for each isomer.

  • Inject the unknown sample. Identify the isomers present by comparing retention times with the standards.

  • Quantify the amount of each isomer by comparing the peak area from the sample to a calibration curve generated from the individual standards.

Trustworthiness: The use of a PDA detector adds a layer of validation; the UV spectrum of each eluting peak can be compared to the spectra of the pure standards, confirming peak identity beyond simple retention time matching.[11]

Applications in Drug Development and Beyond

While methyl-nitrophenols themselves are not typically therapeutic agents, they serve as crucial intermediates and building blocks in the synthesis of more complex molecules.[3][13][14] The principles their isomerism demonstrates are central to drug design.

• Pharmaceutical Intermediates: Specific isomers are required for the synthesis of certain APIs. For example, 3-methyl-4-nitrophenol is a precursor in the manufacture of the organophosphate insecticide Fenitrothion.[7] The correct isomer is essential to ensure the final product's efficacy and safety profile.

• The "Magic Methyl" Effect: In drug design, the strategic placement of a methyl group can significantly enhance a drug's properties. It can block metabolic degradation at a specific site, improve binding affinity to a target receptor through favorable hydrophobic interactions, or alter the conformation of a molecule to a more active state.[15][16] Understanding the effect of a methyl group at different positions, as seen in the methyl-nitrophenol isomers, provides a model for this optimization process.

• The Role of the Nitro Group: The nitro group is a versatile functional group in medicinal chemistry. It is a strong electron-withdrawing group and a hydrogen bond acceptor. It is present in several approved drugs, including the antibiotic chloramphenicol and the antibacterial metronidazole.[17] In some contexts, it can be reduced in vivo to form reactive species that exert a therapeutic effect, particularly in antimicrobial and anticancer applications.[17] The isomers of methyl-nitrophenol provide a scaffold for exploring how the position of this group, in conjunction with others, affects biological activity.

• Chiral Switching and Isomer Selection: The broader principle of isolating a single, most effective isomer from a mixture is a major strategy in modern drug development, known as "chiral switching."[5][18] This leads to drugs with improved efficacy, better safety profiles, and more predictable pharmacokinetics. The study of simple constitutional isomers like methyl-nitrophenols reinforces the fundamental concept that different spatial arrangements of the same atoms can lead to dramatically different biological outcomes.

Toxicological Considerations

Nitrophenols as a class are listed as priority pollutants by the US Environmental Protection Agency.[10] Their toxicity can vary between isomers. Exposure can occur through inhalation of vehicle exhaust or from the degradation of certain pesticides.[13][19] Animal studies have indicated that potential health effects can include impacts on body weight, as well as hematological and ocular effects, although the data can be inconsistent across different isomers and exposure routes.[13][14][20] Therefore, handling these compounds requires appropriate safety measures, including personal protective equipment and proper ventilation.

Conclusion

The isomers of methyl-nitrophenol serve as an exemplary case study in the fundamental chemical principles that underpin modern pharmaceutical research and development. The distinct properties of each isomer, arising from the specific arrangement of just three functional groups, highlight the precision required in chemical synthesis and analysis. For scientists in the field, a thorough understanding of these differences is not just foundational knowledge; it is a critical tool for the rational design of safer, more effective medicines, the development of robust analytical methods, and the synthesis of complex molecular targets.

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• National Institute of Standards and Technology (NIST). (n.d.). 4-Methyl-3-nitrophenol. In NIST Chemistry WebBook. Available at: [Link]

• Expertsmind.com. (n.d.). Properties of nitrophenols, Chemistry. Available at: [Link]

• Food and Agriculture Organization of the United Nations (FAO). (2017). Sensitive determination of nitrophenol isomers by reverse-phase high-performance liquid chromatography in conjunction with liquid–liquid extraction. Available at: [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (2022). Chapter 4: Chemical and Physical Information - Toxicological Profile for Nitrophenols. Available at: [Link]

• Wikipedia. (n.d.). Nitrophenol. Available at: [Link]

• RSC Publishing. (2022). Diurnal variations of gaseous and particulate nitrophenol isomers in the atmosphere monitored by using wet scrubbing online preconcentration. Available at: [Link]

• shreedevamanichemopharma.com. (n.d.). 2 methyl 5 nitro phenol. Available at: [Link]

• National Center for Biotechnology Information. (2022). HEALTH EFFECTS - Toxicological Profile for Nitrophenols. Available at: [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (2022). ToxGuide for Nitrophenols. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 21026, 3-Methyl-2-nitrophenol. Available at: [Link]

• PubMed. (2013). [Application of methyl in drug design]. Available at: [Link]

• MDPI. (2023). The Magic Methyl and Its Tricks in Drug Discovery and Development. Available at: [Link]

• Journal of Chemical and Pharmaceutical Research. (2024). Emerging Applications of Chiral Switching in Drug Discovery and Development. Available at: [Link]

• National Center for Biotechnology Information. (2011). A review of drug isomerism and its significance. Available at: [Link]

• National Center for Biotechnology Information. (2022). The Diverse Biological Activity of Recently Synthesized Nitro Compounds. Available at: [Link]

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Protocols & Analytical Methods

HPLC method for 4-Methyl-2-nitrophenol quantification

An Application Note and Protocol for the Quantification of 4-Methyl-2-nitrophenol using High-Performance Liquid Chromatography (HPLC)

Introduction

4-Methyl-2-nitrophenol is a significant chemical intermediate in the synthesis of various industrial compounds, including dyes and pesticides.[1] Its presence as a raw material, impurity, or degradation product necessitates a reliable and accurate quantitative method to ensure product quality and safety. High-Performance Liquid Chromatography (HPLC) with UV detection is a powerful and widely used technique for the analysis of aromatic nitro compounds due to its specificity, sensitivity, and robustness.[2][3]

This application note provides a comprehensive, field-proven protocol for the quantification of 4-Methyl-2-nitrophenol using a reversed-phase HPLC (RP-HPLC) method. The methodology is designed to be readily implemented in a quality control or research laboratory setting. The causality behind the selection of chromatographic parameters is explained to provide a deeper understanding of the method's principles. Furthermore, the protocol for method validation is detailed in accordance with the International Council for Harmonisation (ICH) guidelines to ensure the trustworthiness and scientific integrity of the results.[4][5]

Physicochemical Properties of 4-Methyl-2-nitrophenol

A fundamental understanding of the analyte's properties is crucial for developing a robust HPLC method.

Property	Value	Source
Chemical Formula	C₇H₇NO₃	[6]
Molecular Weight	153.14 g/mol	[7][8]
Appearance	Yellow to brownish crystalline solid	[1][8]
Melting Point	32-35 °C	[7][8]
Solubility	Sparingly soluble in water; soluble in organic solvents like methanol and ethanol.[1][9]
pKa	Data available in IUPAC Digitized pKa Dataset	[7]

The polarity of 4-Methyl-2-nitrophenol, conferred by the hydroxyl and nitro functional groups on a benzene ring, makes it suitable for reversed-phase chromatography.[9] Its solubility in common organic solvents like methanol and acetonitrile allows for straightforward preparation of standards and samples.

Principle of the HPLC Method

This method employs reversed-phase chromatography, where the stationary phase is nonpolar (C18) and the mobile phase is a polar mixture of an organic solvent and water. The separation is based on the differential partitioning of the analyte between the mobile and stationary phases. 4-Methyl-2-nitrophenol, being a moderately polar compound, will be retained on the nonpolar stationary phase and will elute at a characteristic retention time upon the continuous flow of the mobile phase. Quantification is achieved by measuring the analyte's absorbance of UV light at a specific wavelength and comparing the peak area to that of a known standard.

Experimental Protocol

Materials and Reagents

• 4-Methyl-2-nitrophenol reference standard (purity ≥ 99%)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade or Milli-Q)

• Phosphoric acid (or Formic acid for MS compatibility) [10]

• 0.45 µm syringe filters (PTFE or nylon)

Instrumentation

• HPLC system equipped with a quaternary or binary pump, a degasser, an autosampler, a column thermostat, and a UV-Vis or Photodiode Array (PDA) detector.

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

Chromatographic Conditions

The following conditions are a robust starting point and can be optimized based on the specific HPLC system and column used.

Parameter	Recommended Condition	Justification
Mobile Phase	Acetonitrile:Water (60:40, v/v) with 0.1% Phosphoric Acid	Acetonitrile is a common organic modifier in RP-HPLC providing good peak shape for nitrophenols. The acidic pH suppresses the ionization of the phenolic hydroxyl group, leading to better retention and symmetrical peaks.[10]
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing a balance between analysis time and column efficiency.
Column Temperature	30 °C	Maintaining a constant column temperature ensures reproducible retention times.
Injection Volume	10 µL	A typical injection volume that can be adjusted based on analyte concentration and sensitivity requirements.
Detection Wavelength	290 nm	While a full UV scan is recommended to determine the absorbance maximum, 290 nm is a suitable wavelength for the simultaneous detection of nitrophenols.[11][12]

Preparation of Solutions

• Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of 4-Methyl-2-nitrophenol reference standard and transfer it to a 100 mL volumetric flask. Dissolve and dilute to volume with methanol. This stock solution should be stored at 4°C and protected from light.[13]

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with the mobile phase to cover the desired concentration range (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Preparation: Accurately weigh the sample containing 4-Methyl-2-nitrophenol and dissolve it in a suitable solvent (preferably the mobile phase). Dilute as necessary to bring the analyte concentration within the calibration range. Filter the final solution through a 0.45 µm syringe filter before injection.

Method Validation Protocol (as per ICH Q2(R2) Guidelines)

A comprehensive validation of the analytical method is essential to demonstrate its suitability for the intended purpose.[14][15]

Workflow for HPLC Method Validation

Caption: A typical workflow for the validation of an HPLC method.

System Suitability

Before commencing any validation experiments, the suitability of the chromatographic system must be verified.

• Procedure: Inject the working standard solution (e.g., 25 µg/mL) five times.

• Acceptance Criteria:

  • Relative Standard Deviation (RSD) of peak area: ≤ 2.0%

  • Tailing factor: ≤ 2.0

  • Theoretical plates: ≥ 2000

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present.

• Procedure: Inject a blank (mobile phase), a placebo (sample matrix without the analyte, if applicable), and a standard solution of 4-Methyl-2-nitrophenol.

• Acceptance Criteria: The blank and placebo injections should show no interfering peaks at the retention time of 4-Methyl-2-nitrophenol.

Linearity and Range

The linearity of an analytical procedure is its ability to elicit test results that are directly proportional to the concentration of the analyte.

• Procedure: Analyze the prepared working standard solutions (e.g., 1-100 µg/mL) in triplicate.

• Acceptance Criteria:

  • Plot a calibration curve of the mean peak area versus concentration.

  • The correlation coefficient (r²) should be ≥ 0.999.

Accuracy

Accuracy is the closeness of the test results obtained by the method to the true value.

• Procedure: Perform recovery studies by spiking a placebo with known amounts of 4-Methyl-2-nitrophenol at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration). Analyze each level in triplicate.

• Acceptance Criteria: The mean percent recovery should be within 98.0% to 102.0%.

Precision

Precision is the measure of the degree of scatter of a series of measurements. It is evaluated at two levels: repeatability and intermediate precision.

• Repeatability (Intra-day precision):

  • Procedure: Analyze six replicate samples of the same concentration (e.g., 100% of the target concentration) on the same day, with the same analyst and instrument.

  • Acceptance Criteria: The RSD of the results should be ≤ 2.0%.

• Intermediate Precision (Inter-day precision):

  • Procedure: Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

  • Acceptance Criteria: The RSD of the combined results from both days should be ≤ 2.0%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• LOD: The lowest amount of an analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• LOQ: The lowest amount of an analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Procedure: These can be determined based on the standard deviation of the response and the slope of the calibration curve.

  • LOD = 3.3 × (Standard Deviation of the y-intercept / Slope)

  • LOQ = 10 × (Standard Deviation of the y-intercept / Slope)

• Acceptance Criteria: The LOQ should be verified by analyzing a standard at this concentration and ensuring acceptable precision and accuracy.

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

• Procedure: Introduce small variations to the chromatographic conditions, such as:

  • Flow rate (± 0.1 mL/min)

  • Column temperature (± 2 °C)

  • Mobile phase composition (e.g., ± 2% organic content)

• Acceptance Criteria: The system suitability parameters should still be met, and the results should not be significantly affected by these changes.

Data Analysis and Reporting

The concentration of 4-Methyl-2-nitrophenol in a sample is calculated using the linear regression equation derived from the calibration curve.

Concentration (µg/mL) = (Sample Peak Area - y-intercept) / Slope

The results should be reported with the appropriate units and include a summary of the validation data to demonstrate the method's performance.

Conclusion

The described RP-HPLC method provides a reliable and robust means for the quantification of 4-Methyl-2-nitrophenol. The detailed protocol for both the analysis and method validation, grounded in ICH guidelines, ensures that the generated data is accurate, precise, and fit for its intended purpose in research and quality control environments. The explanation of the rationale behind the chosen parameters empowers scientists to troubleshoot and adapt the method as needed.

References

• Food and Agriculture Organization of the United Nations. (n.d.). Sensitive determination of nitrophenol isomers by reverse-phase high-performance liquid chromatography in conjunction with liquid–liquid extraction. AGRIS. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 4-Methyl-2-nitrophenol. PubChem. Retrieved from [Link]

• Boddu, S., et al. (2017). Sensitive determination of nitrophenol isomers by reverse-phase high-performance liquid chromatography in conjunction with liquid–liquid extraction. International Journal of Environmental Analytical Chemistry, 97(11), 1-12. Retrieved from [Link]

• ResearchGate. (n.d.). Sensitive determination of nitrophenol isomers by reverse-phase high-performance liquid chromatography in conjunction with liquid–liquid extraction. Retrieved from [Link]

• Chemical-Suppliers. (n.d.). o-Nitro-p-methylphenol. Retrieved from [Link]

• Solubility of Things. (n.d.). 4-Methyl-2-nitrophenol. Retrieved from [Link]

• SIELC Technologies. (n.d.). Separation of 4-Nitrophenol on Newcrom R1 HPLC column. Retrieved from [Link]

• Birajdar, A. S. (2020). New Method Development by HPLC and Validation as per ICH Guidelines. Acta Scientific Pharmaceutical Sciences, 4(4), 55-60. Retrieved from [Link]

• ResearchGate. (n.d.). The Determination of 3-Nitrophenol and Some Other Aromatic Impurities in 4-Nitrophenol by Reversed Phase HPLC With Peak Suppression Diode Array Detection. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Phenol, 4-methyl-2-nitro-. NIST WebBook. Retrieved from [Link]

• Scribd. (n.d.). Validation of Analytical Methods in Accordance With ICH Guidelines Q2. Retrieved from [Link]

• AMSbiopharma. (n.d.). ICH Guidelines for Analytical Method Validation Explained. Retrieved from [Link]

• National Institutes of Health. (n.d.). HPLC Quantification of 4-Nitrophenol and its Conjugated Metabolites from Bile. PMC. Retrieved from [Link]

• International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2). Retrieved from [Link]

• American Chemical Society. (n.d.). Rapid and Sensitive Determination of 4-Nitrophenol, 3-Methyl-4-nitrophenol, 4,6-Dinitro-o-cresol, Parathion-methyl, Fenitrothion. Retrieved from [Link]

• European Medicines Agency. (n.d.). ICH Q2(R2) Validation of analytical procedures. Retrieved from [Link]

• LCGC International. (n.d.). Method Development and Validation for Phenol and Nitrophenols in Tap Water by HPLC using a Monolithic Column. Retrieved from [Link]

• ResearchGate. (n.d.). HPLC Quantification of 4-Nitrophenol and its Conjugated Metabolites from Bile. Retrieved from [Link]

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Topic: GC-MS Analysis of 4-Methyl-2-nitrophenol in Environmental Samples

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

4-Methyl-2-nitrophenol (CAS No. 119-33-5), a derivative of cresol, is an important industrial chemical intermediate and a byproduct of various manufacturing processes.[1][2] Its presence in the environment, stemming from industrial effluents, agricultural runoff, and atmospheric deposition, is a significant concern due to its toxicity and potential for bioaccumulation.[3][4] Accurate and sensitive quantification in complex environmental matrices is therefore crucial for monitoring, risk assessment, and regulatory compliance. This application note presents a comprehensive and robust methodology for the determination of 4-Methyl-2-nitrophenol in water, soil, and air samples using Gas Chromatography-Mass Spectrometry (GC-MS). The protocols detailed herein cover sample extraction, cleanup, derivatization to enhance analytical performance, and validated GC-MS parameters for reliable quantification.

Introduction: The Analytical Challenge

4-Methyl-2-nitrophenol is a polar, semi-volatile compound, properties that present challenges for direct GC-MS analysis.[5] Gas chromatography is an ideal separation technique for volatile and thermally stable compounds.[6] The polar hydroxyl group on the phenol structure can lead to poor peak shape (tailing) due to interactions with active sites in the GC inlet and column, compromising sensitivity and reproducibility.

To overcome this, a derivatization step is essential.[7] This process chemically modifies the analyte to make it more suitable for GC analysis by replacing the active hydrogen in the hydroxyl group with a non-polar group.[8] This modification increases the analyte's volatility and thermal stability, resulting in improved chromatographic performance and detection sensitivity.[8][9] This guide employs a silylation-based derivatization, a widely trusted and effective technique for phenolic compounds.[7]

Sample Preparation and Extraction Protocols

The choice of extraction technique is critically dependent on the sample matrix. The goal is to efficiently isolate 4-Methyl-2-nitrophenol from interfering components while concentrating it for sensitive detection.

Protocol 1: Water Sample Analysis via Solid-Phase Extraction (SPE)

This protocol is adapted from principles outlined in U.S. EPA Method 528 for the analysis of phenols in drinking water.[10][11] SPE is preferred over liquid-liquid extraction (LLE) as it is more efficient, uses significantly less solvent, and can be automated.[12]

Materials:

• 1 L Amber glass bottles with PTFE-lined caps

• 6 N Hydrochloric Acid (HCl)

• Sodium sulfite (for dechlorination, if necessary)

• SPE cartridges (e.g., polymeric sorbents like polystyrene-divinylbenzene)

• Methanol, Acetone, Methylene chloride (high purity, pesticide grade)

• Anhydrous sodium sulfate

• SPE vacuum manifold

Step-by-Step Procedure:

• Sample Collection & Preservation: Collect a 1 L water sample. If residual chlorine is present, dechlorinate by adding ~50 mg of sodium sulfite. Acidify the sample to a pH < 2 with 6 N HCl to ensure the analyte is in its protonated form, which enhances its retention on the SPE sorbent. Store at ≤ 6°C until extraction (maximum holding time: 14 days).[11]

• SPE Cartridge Conditioning:

  • Pass 5 mL of methylene chloride through the cartridge.

  • Follow with 5 mL of acetone.

  • Rinse with two 5 mL aliquots of methanol.

  • Finally, equilibrate the cartridge by passing two 5 mL aliquots of reagent water (at pH < 2). Do not allow the sorbent bed to go dry at this stage.

• Sample Loading: Pass the 1 L water sample through the conditioned SPE cartridge at a flow rate of 10-15 mL/min.

• Sorbent Washing & Drying: After loading, wash the cartridge with 10 mL of reagent water to remove residual salts and polar interferences. Dry the cartridge by drawing a vacuum through it for 10-15 minutes.

• Elution: Elute the trapped 4-Methyl-2-nitrophenol from the cartridge using two 5 mL aliquots of methylene chloride. Collect the eluate in a collection tube.

• Drying and Concentration: Pass the methylene chloride eluate through a funnel containing anhydrous sodium sulfate to remove any residual water. Concentrate the extract to a final volume of 1 mL using a gentle stream of nitrogen. The sample is now ready for derivatization.

Protocol 2: Soil & Sediment Sample Analysis via Ultrasonic-Assisted Extraction

Ultrasonic-assisted extraction (UAE) is a rapid and efficient method for extracting semi-volatile organic compounds from solid matrices, offering a significant reduction in extraction time and solvent consumption compared to traditional methods like Soxhlet.[13][14]

Materials:

• Mortar and pestle

• 50 mL centrifuge tubes with screw caps

• Dichloromethane/n-hexane (2:1, v/v) extraction solvent[13]

• Ultrasonic bath or probe sonicator[15]

• Centrifuge

• Rotary evaporator or nitrogen evaporator

Step-by-Step Procedure:

• Sample Preparation: Air-dry the soil sample to remove excess moisture and gently disaggregate it. Sieve the sample through a 2 mm sieve to remove large debris.

• Extraction:

  • Weigh 10 g of the homogenized soil sample into a 50 mL centrifuge tube.

  • Add 20 mL of the dichloromethane/n-hexane (2:1, v/v) solvent mixture.

  • Place the tube in an ultrasonic bath and sonicate for 15 minutes.[14]

• Phase Separation: Centrifuge the sample at 3000 rpm for 10 minutes to pellet the solid material.

• Extract Collection: Carefully decant the supernatant (the solvent extract) into a clean flask.

• Repeat Extraction: Repeat steps 2-4 twice more with fresh aliquots of the extraction solvent, combining all the supernatants.

• Concentration: Concentrate the combined extracts to a final volume of 1 mL using a rotary evaporator or a nitrogen evaporator. The extract is now ready for derivatization and analysis.

Derivatization Protocol: Silylation

Silylation is a robust derivatization technique that converts the polar -OH group of the phenol into a non-polar trimethylsilyl (-OSi(CH₃)₃) ether.[7][8] This guide uses N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) as a catalyst.

Materials:

• BSTFA + 1% TMCS

• Pyridine or Acetonitrile (derivatization solvent)

• 2 mL GC vials with PTFE-lined septa

• Heating block or oven

Step-by-Step Procedure:

• Transfer 100 µL of the concentrated sample extract into a 2 mL GC vial.

• Add 100 µL of BSTFA + 1% TMCS and 50 µL of pyridine (which acts as a catalyst and solvent).

• Cap the vial tightly and vortex for 30 seconds.

• Heat the vial at 70°C for 30 minutes in a heating block or oven to ensure the reaction goes to completion.[16]

• Cool the vial to room temperature. The sample is now ready for GC-MS injection.

GC-MS Instrumentation and Method Parameters

The following parameters provide a robust starting point for the analysis of derivatized 4-Methyl-2-nitrophenol. These should be optimized for the specific instrumentation in use.

Parameter	Condition	Rationale
Gas Chromatograph (GC)
GC System	Agilent GC or equivalent with Mass Spectrometer[17]	Provides reliable and reproducible chromatographic separation.
Column	Low-polarity stationary phase, e.g., TG-5SilMS, DB-5ms, or HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness)[6][18]	This phase provides excellent selectivity for a wide range of semi-volatile organic compounds, including derivatized phenols.
Carrier Gas	Helium (99.999% purity)	Inert carrier gas, standard for GC-MS.
Column Flow	1.2 mL/min (Constant Flow Mode)	Optimal flow rate for a 0.25 mm ID column, balancing efficiency and analysis time.
Injection Mode	Splitless (1 minute purge time)	Ensures the entire sample volume is transferred to the column, maximizing sensitivity for trace analysis.[18]
Injector Temp.	275 °C	Ensures rapid vaporization of the derivatized analyte without thermal degradation.
Oven Program	Initial 60°C (hold 2 min), ramp 10°C/min to 280°C (hold 5 min)[6][18]	A temperature ramp allows for good separation of compounds with different boiling points.
Mass Spectrometer (MS)
MS System	Agilent MSD, Thermo ISQ, or equivalent	Standard quadrupole or ion trap mass spectrometers provide the required sensitivity and mass accuracy.
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard, robust ionization technique that produces reproducible fragmentation patterns for library matching.
Ion Source Temp.	230 °C	Standard temperature to promote ionization while minimizing thermal degradation.
Transfer Line Temp.	280 °C	Prevents condensation of the analyte as it moves from the GC to the MS.
Acquisition Mode	Full Scan (m/z 50-450) and/or Selected Ion Monitoring (SIM)	Full scan is used for initial identification. SIM mode significantly increases sensitivity by monitoring only specific ions of the target analyte.
Target Ions (for TMS-derivatized 4-Methyl-2-nitrophenol)	Quantifier: 210 m/z, Qualifiers: 225 m/z (M+), 180 m/z	The molecular ion (M+) is 225 m/z. The base peak (quantifier) is often a stable fragment resulting from loss of a methyl group (M-15), which is 210 m/z.

Visualizing the Analytical Workflow

The entire process, from sample collection to final data reporting, can be visualized as a logical sequence of steps.

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The Versatile Intermediate: A Guide to 4-Methyl-2-nitrophenol in Advanced Dye Synthesis

Introduction: Unveiling the Potential of a Key Chromophoric Building Block

In the intricate world of synthetic colorants, the strategic selection of intermediates is paramount to achieving desired hues, durability, and application-specific properties. 4-Methyl-2-nitrophenol, a substituted phenol, stands out as a highly versatile precursor in the synthesis of a range of dyes, particularly those within the azo, disperse, and mordant classes. Its chemical architecture, featuring a hydroxyl group that activates the aromatic ring for electrophilic substitution, a methyl group that can influence solubility and hue, and a nitro group that acts as a powerful chromophore and can be chemically modified, makes it a valuable tool for the modern dye chemist.

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the applications of 4-Methyl-2-nitrophenol in dye synthesis. Moving beyond a simple recitation of procedural steps, this document delves into the underlying chemical principles, offering field-proven insights to empower the user to not only replicate but also innovate. The protocols herein are designed to be self-validating, with an emphasis on safety, reproducibility, and the rationale behind each experimental choice.

Physicochemical Properties and Safety Profile of 4-Methyl-2-nitrophenol

A thorough understanding of the physical and chemical properties of a starting material is fundamental to its effective and safe use in synthesis. 4-Methyl-2-nitrophenol is a yellow to brownish crystalline solid with a distinct phenolic odor.[1] Its key properties are summarized in the table below.

Property	Value	Source(s)
CAS Number	119-33-5	[1][2]
Molecular Formula	C₇H₇NO₃	[1][2]
Molecular Weight	153.14 g/mol	[1][2]
Appearance	Yellow to brownish crystalline powder/solid	[1][3]
Melting Point	32-35 °C	[1][2]
Boiling Point	234 °C	[2]
Solubility	Slightly soluble in water; soluble in ethanol and methanol.	[2][4]
Flash Point	108 °C (226.4 °F)	[3]

Safety and Handling: 4-Methyl-2-nitrophenol is irritating to the eyes, respiratory system, and skin.[3] It is crucial to handle this compound in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.[3] In case of contact, immediately flush the affected area with copious amounts of water.[3] Store in a cool, dry, well-ventilated area away from incompatible substances such as strong oxidizing agents and bases.[5]

Application in Azo Dye Synthesis: A Step-by-Step Protocol

Azo dyes, characterized by the presence of the nitrogen-nitrogen double bond (–N=N–), represent the largest and most versatile class of synthetic dyes. The synthesis of azo dyes from 4-Methyl-2-nitrophenol typically involves its use as a "coupling component," reacting with a diazonium salt derived from a primary aromatic amine. The hydroxyl group of 4-Methyl-2-nitrophenol strongly activates the aromatic ring, directing the electrophilic diazonium ion to couple at the position ortho to the hydroxyl group.

Principle of Azo Coupling

The synthesis is a two-step process:

• Diazotization: A primary aromatic amine is treated with nitrous acid (HNO₂), generated in situ from sodium nitrite and a strong mineral acid (e.g., HCl), at low temperatures (0-5 °C) to form a diazonium salt.[6] The low temperature is critical to prevent the decomposition of the unstable diazonium salt.[7]

• Coupling: The electrophilic diazonium salt is then added to a solution of the coupling component, in this case, 4-Methyl-2-nitrophenol, which is typically dissolved in an alkaline medium to form the more reactive phenoxide ion.[6] The electron-rich phenoxide readily undergoes electrophilic aromatic substitution to form the azo dye.[8]

Caption: Workflow for Azo Dye Synthesis.

Exemplary Protocol: Synthesis of an Azo Dye from p-Nitroaniline and 4-Methyl-2-nitrophenol

This protocol details the synthesis of a vibrant orange-red azo dye.

Materials:

• p-Nitroaniline

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• 4-Methyl-2-nitrophenol

• Sodium Hydroxide (NaOH)

• Deionized Water

• Ice

• Starch-iodide paper

Part 1: Diazotization of p-Nitroaniline

• In a 250 mL beaker, suspend 1.38 g (0.01 mol) of p-nitroaniline in 30 mL of deionized water.

• Carefully add 2.5 mL of concentrated HCl. Stir the mixture to form a fine suspension of the amine salt.

• Cool the beaker in an ice-water bath to 0-5 °C with constant stirring.

• In a separate 50 mL beaker, dissolve 0.72 g (0.0105 mol) of sodium nitrite in 10 mL of cold deionized water.

• Slowly add the sodium nitrite solution dropwise to the cold p-nitroaniline suspension over 10-15 minutes, ensuring the temperature remains below 5 °C. Vigorous stirring is essential to facilitate the reaction.

• After the addition is complete, continue stirring for an additional 15 minutes in the ice bath.

• Test for the presence of excess nitrous acid by touching a drop of the solution to starch-iodide paper; an immediate blue-black color indicates a slight excess, which is desirable for complete diazotization.[7] The resulting clear, cold solution of p-nitrobenzenediazonium chloride should be used immediately in the next step.

Part 2: Azo Coupling

• In a 400 mL beaker, dissolve 1.53 g (0.01 mol) of 4-Methyl-2-nitrophenol in 50 mL of 10% (w/v) aqueous sodium hydroxide solution.

• Cool this solution in an ice-water bath to below 5 °C.

• With vigorous stirring, slowly add the cold diazonium salt solution from Part 1 to the cold 4-Methyl-2-nitrophenol solution. A brightly colored precipitate should form immediately.

• Continue stirring the reaction mixture in the ice bath for 30 minutes to ensure the coupling reaction is complete.

Part 3: Isolation and Purification

• Collect the precipitated dye by vacuum filtration using a Büchner funnel.

• Wash the solid product on the filter with several portions of cold deionized water to remove any unreacted salts and other water-soluble impurities.

• The crude dye can be further purified by recrystallization from an appropriate solvent, such as ethanol or an ethanol-water mixture, to obtain a product of high purity.

• Dry the purified dye in a desiccator.

Application in Disperse Dye Synthesis

Disperse dyes are non-ionic colorants with low water solubility, making them suitable for dyeing hydrophobic synthetic fibers like polyester and nylon.[9] 4-Methyl-2-nitrophenol can be a precursor to disperse dyes, often by serving as the coupling component for a diazotized aromatic amine that also lacks ionic solubilizing groups. The resulting molecule's overall low polarity allows it to "dissolve" in the polymer matrix of the synthetic fiber.

Protocol: Synthesis of a Disperse Dye

The protocol for synthesizing a disperse dye is very similar to that of a typical azo dye, with the key difference being the selection of a non-ionic aromatic amine for the diazotization step. Using a diazotized nitroaniline, for instance, will result in a non-ionic azo dye suitable for application as a disperse dye.[10] The exemplary protocol provided for the azo dye synthesis above, using p-nitroaniline and 4-Methyl-2-nitrophenol, yields a product that can be classified as a disperse dye.

Application in Mordant Dye Synthesis

Mordant dyes are a class of colorants that require a mordant—typically a metal salt—to fix the dye to the textile fibers.[11] The dye itself forms a coordination complex with the metal ion, and this complex then binds to the fiber. This process often results in dyes with excellent fastness properties. Azo dyes derived from 4-Methyl-2-nitrophenol that contain hydroxyl and/or other suitable functional groups in positions that allow for the formation of a stable chelate with a metal ion can function as mordant dyes. The hydroxyl group and the azo group in the dye synthesized from 4-Methyl-2-nitrophenol can act as ligands to coordinate with a metal ion.

Principle of Mordant Dye Formation and Application

The process involves two main stages:

• Synthesis of the Mordant Azo Dye: An azo dye with chelating functional groups is synthesized as described previously.

• Mordanting: The textile fiber is treated with a metal salt (the mordant), either before, during, or after dyeing. Common mordants include salts of aluminum (e.g., potassium aluminum sulfate, "alum"), chromium, copper, and iron.[11] The choice of mordant can significantly influence the final color of the dyed fabric.

Caption: General Workflow for Mordant Dyeing.

Protocol: Synthesis and Application of a Mordant Dye

This protocol describes the synthesis of a mordant azo dye and its application to wool fiber using a pre-mordanting technique.

Part 1: Synthesis of the Mordant Azo Dye

Follow the protocol for the "Synthesis of an Azo Dye from p-Nitroaniline and 4-Methyl-2-nitrophenol" as detailed above to synthesize the dye.

Part 2: Pre-mordanting of Wool Fiber

Materials:

• Undyed wool yarn or fabric

• Potassium aluminum sulfate (Alum)

• Cream of Tartar (Potassium bitartrate) - optional, helps in brightening and leveling the color

• Deionized Water

Procedure:

• Weigh the dry wool fiber. All subsequent calculations will be based on this weight (weight of fiber, WOF).

• For every 100 g of wool, measure 15 g of alum (15% WOF) and, if desired, 6 g of cream of tartar (6% WOF).

• Dissolve the alum and cream of tartar in a small amount of hot water in a non-reactive pot (e.g., stainless steel or enamel).

• Add enough cool water to the pot to allow the wool to be fully submerged and move freely.

• Thoroughly wet the wool with lukewarm water and then introduce it to the mordant bath.

• Slowly heat the mordant bath to a simmer (around 80-90°C), but do not boil.

• Maintain this temperature for one hour, gently stirring occasionally to ensure even mordanting.

• Allow the bath to cool completely before removing the wool.

• Gently squeeze out the excess mordant solution (gloves should be worn). The mordanted wool can be used immediately or dried for later use.

Part 3: Dyeing the Mordanted Wool

Materials:

• Mordanted wool fiber

• Synthesized azo dye from Part 1

• Deionized Water

• Acetic acid (optional, to adjust pH)

Procedure:

• Create a dyebath by dissolving a small amount of the synthesized azo dye in a sufficient volume of water in a non-reactive pot. The amount of dye will depend on the desired depth of shade.

• The pH of the dyebath can be adjusted to a slightly acidic range (pH 4-5) with a few drops of acetic acid to aid in dye uptake by the wool.

• Introduce the wet, mordanted wool into the dyebath at room temperature.

• Slowly heat the dyebath to a simmer (80-90°C) and maintain this temperature for one hour, stirring gently.

• Allow the dyebath to cool completely.

• Remove the dyed wool, rinse with lukewarm water until the water runs clear, and then wash gently with a pH-neutral soap.

• Rinse again and hang to dry away from direct sunlight.

The resulting color will be a stable, vibrant shade, with the exact hue dependent on the specific dye and mordant combination. Using different metal salts as mordants (e.g., ferrous sulfate, copper sulfate) with the same dye will produce a range of different colors.

Conclusion

4-Methyl-2-nitrophenol is a cornerstone intermediate in the synthesis of a diverse array of colorants. Its unique chemical structure allows for its facile incorporation into azo, disperse, and mordant dyes through well-established and robust synthetic methodologies. By understanding the fundamental principles of diazotization, azo coupling, and metal chelation, and by carefully controlling reaction parameters, researchers can harness the full potential of this versatile building block to create novel dyes with tailored properties for a wide range of applications. The protocols provided in this guide serve as a solid foundation for both the practical synthesis of these dyes and for further innovation in the field of color chemistry.

References

• Diazonium Coupling Reaction of p-Nitrobenzenediazonium sulfate and N,N -Dimethylaniline: Synthesis of p-(4-nitrobenzeneazo). (2012).
• Material Safety Data Sheet - 4-Methyl-2-nitrophenol, 99%. Cole-Parmer.

• PubChem. (n.d.). 4-Methyl-2-nitrophenol. National Center for Biotechnology Information. Retrieved from [Link]

• o-Nitro-p-methylphenol. (n.d.). Chemical-Suppliers.com.
• Fang, X., Qi, C., Cao, X., Ren, Z., Young, D. J., & Li, H. (2023). Copper-catalyzed O-arylation of phenols with diazonium salts. Green Chemistry, 25, 8068-8073.
• 4-Methyl-2-nitrophenol - Solubility of Things. (n.d.).
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• 4-Methyl-2-nitrophenol 99%. (n.d.). Sigma-Aldrich.
• Optimizing temperature and pH for azo coupling with substituted phenols. (n.d.). Benchchem.
• 4-Methyl-2-nitrophenol Formula. (n.d.). ECHEMI.
• Reaction Coupling of dysonium salts. (n.d.).
• A simple preparation of phenols from diazonium ions via the generation and oxidation of aryl radicals by copper salts. (n.d.). SciSpace.
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• Synthesis of Disperse Azo Dyes by using Various Combinations of Base & Coupling Agents. (n.d.). ijirset.
• Synthesis, properties and application of four new 1;2 aluminium‐complexed azo dyes. (2025).
• Synthesis, Purification, Characterization, and ABTS Antioxidant Evalu
• Studies on synthesis and dyeing performance of disperse azo dyes based on schiff base of ninhydrin and 4-amino phenol. (n.d.). Journal of Chemical and Pharmaceutical Research.
• Synthesis, Characterization, DFT Study and Antifungal Activities of Some Novel 2-(Phenyldiazenyl)phenol Based Azo Dyes. (n.d.). MDPI.
• Synthesis and Characterization of Azo Compounds Containing O-Cresol and Beta-Naphthol Moieties and Study of Antimicrobial. (n.d.). Worldwidejournals.com.
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• New acid dyes and their metal complexes: dyeing, thermal and antifungal behavior. (n.d.).
• Synthesis, Characterization, Antimicrobial, Density Functional Theory, and Molecular Docking Studies of Novel Mn(II), Fe(III), and Cr(III) Complexes Incorporating 4-(2-Hydroxyphenyl azo)-1-naphthol (Az). (2023). PMC - NIH.
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• Synthesis of novel azo pyrazole disperse dyes for dyeing and antibacterial finishing of PET fabric under supercritical carbon dioxide. (2024). PMC - NIH.
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• Application Notes and Protocols: 2-Methyl-5-nitrophenol in Azo Dye Synthesis. (n.d.). Benchchem.

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Application Notes and Protocols for the Biotransformation of 4-Methyl-2-nitrophenol

Introduction: The Environmental Significance and Biotransformation Potential of 4-Methyl-2-nitrophenol

4-Methyl-2-nitrophenol (4M2NP) is a nitroaromatic compound that, along with other nitrophenols, has entered the environment through industrial activities, including the synthesis of pesticides, dyes, and pharmaceuticals.[1][2] These compounds are of significant environmental concern due to their inherent toxicity, potential for mutagenicity, and recalcitrance to natural degradation processes.[1][2] The presence of the nitro group, an electron-withdrawing moiety, makes the aromatic ring less susceptible to electrophilic attack by oxygenases, which are often the first step in the aerobic degradation of aromatic compounds.[1]

Bioremediation, which harnesses the metabolic capabilities of microorganisms, presents a cost-effective and environmentally sustainable approach to detoxify and mineralize such pollutants.[1][3] The study of 4M2NP as a substrate in biotransformation is crucial for understanding the metabolic pathways, identifying the key enzymatic players, and optimizing conditions for the efficient removal of this compound from contaminated environments. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of 4-methyl-2-nitrophenol in biotransformation studies.

Core Principles of 4-Methyl-2-nitrophenol Biotransformation

The microbial degradation of nitrophenols can proceed through several distinct pathways, primarily differing in the initial steps of enzymatic attack. While specific pathways for 4-methyl-2-nitrophenol are not as extensively documented as for its isomer, 4-nitrophenol (PNP), we can infer likely transformation routes based on established mechanisms for related compounds.

Two major initial strategies employed by microorganisms to degrade nitrophenols are:

• Oxidative Denitrification: This pathway is initiated by a monooxygenase that hydroxylates the aromatic ring, leading to the removal of the nitro group as nitrite.[4][5] For instance, in the degradation of p-nitrophenol, a monooxygenase converts it to benzoquinone, which is then reduced to hydroquinone.[3][6] A similar mechanism can be hypothesized for 4M2NP, leading to the formation of methylbenzoquinone.

• Reductive Pathways: Under anaerobic or anoxic conditions, the nitro group can be reduced to a hydroxylamino group and subsequently to an amino group, forming 4-methyl-2-aminophenol.[7][8] This aminophenol is generally more amenable to subsequent ring cleavage.

Following these initial steps, the resulting intermediates, such as catechols or hydroquinones, are channeled into central metabolic pathways via ring cleavage catalyzed by dioxygenases.[9]

Experimental Workflow for 4M2NP Biotransformation Studies

A systematic approach is essential for elucidating the biotransformation of 4M2NP. The following workflow outlines the key stages, from the isolation of potent microbial strains to the characterization of metabolic pathways.

Caption: A general experimental workflow for the study of 4M2NP biodegradation.

Protocols for 4-Methyl-2-nitrophenol Biotransformation Studies

Protocol 1: Enrichment and Isolation of 4M2NP-Degrading Microorganisms

Causality: The principle behind this protocol is to selectively enrich for microorganisms from a contaminated environment that can utilize 4M2NP as a sole source of carbon and energy. The minimal salts medium (MSM) provides all necessary inorganic nutrients but lacks a carbon source, forcing the microbes to metabolize the target compound.

Materials:

• Soil or water sample from a potentially contaminated site.

• Minimal Salts Medium (MSM) with the following composition (per liter):

  • K2HPO4: 1.5 g

  • KH2PO4: 0.5 g

  • (NH4)2SO4: 1.0 g

  • MgSO4·7H2O: 0.2 g

  • FeSO4·7H2O: 0.01 g

  • CaCl2·2H2O: 0.02 g

  • Trace element solution: 1 ml

• 4-Methyl-2-nitrophenol (stock solution in ethanol).

• Sterile flasks, petri dishes, and saline solution (0.85% NaCl).

• Incubator shaker.

Procedure:

• Enrichment: a. Add 1 g of soil or 1 ml of water sample to 100 ml of sterile MSM in a 250 ml flask. b. Add 4M2NP from the stock solution to a final concentration of 50-100 mg/L. c. Incubate at 30°C on a rotary shaker at 150 rpm. d. After 7-10 days, or when turbidity is observed, transfer 5 ml of the culture to a fresh flask of MSM containing 4M2NP. Repeat this sub-culturing step at least three times.[10]

• Isolation: a. Prepare serial dilutions of the final enrichment culture in sterile saline. b. Plate 100 µL of each dilution onto MSM agar plates containing 100 mg/L 4M2NP as the sole carbon source. c. Incubate the plates at 30°C for 5-7 days. d. Select morphologically distinct colonies and streak them onto fresh plates to obtain pure cultures.[10]

• Verification: a. Inoculate pure isolates into liquid MSM with 4M2NP and monitor for growth (increase in optical density at 600 nm) and the disappearance of 4M2NP using HPLC.[10]

Protocol 2: Quantification of 4M2NP Degradation and Metabolite Identification

Causality: This protocol aims to quantify the rate of 4M2NP degradation by a pure microbial culture and to identify the intermediate metabolites. High-Performance Liquid Chromatography (HPLC) is a robust technique for separating and quantifying aromatic compounds, while Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS) is used for the structural elucidation of unknown metabolites.

Materials:

• Pure culture of the 4M2NP-degrading microorganism.

• Minimal Salts Medium (MSM).

• 4-Methyl-2-nitrophenol.

• Incubator shaker.

• Centrifuge.

• Ethyl acetate.

• Rotary evaporator.

• HPLC system with a C18 reverse-phase column and UV detector.

• GC-MS or LC-MS system.

Procedure:

• Inoculum Preparation: a. Grow the bacterial strain in a nutrient-rich medium (e.g., Luria-Bertani broth) to the late exponential phase. b. Harvest the cells by centrifugation, wash twice with sterile MSM, and resuspend in MSM to a specific optical density (e.g., OD600 of 1.0).

• Degradation Assay: a. Inoculate the washed cells into flasks containing MSM with a known concentration of 4M2NP (e.g., 100 mg/L). b. Incubate under the same conditions as the enrichment. c. At regular time intervals, withdraw aliquots for analysis.

• Sample Preparation for Analysis: a. Centrifuge the aliquots to remove bacterial cells. b. The supernatant can be directly analyzed by HPLC or subjected to extraction for metabolite identification. c. For metabolite extraction, acidify the supernatant to pH 2-3 and extract twice with an equal volume of ethyl acetate. d. Pool the organic phases, dry over anhydrous Na2SO4, and concentrate using a rotary evaporator. Redissolve the residue in a small volume of methanol.[10]

• HPLC Analysis: a. Use a reverse-phase C18 column. b. A typical mobile phase could be a gradient of methanol and water (with 0.1% acetic acid).[10] c. Monitor the elution profile at a wavelength corresponding to the maximum absorbance of 4M2NP (around 320-350 nm) and at other wavelengths to detect potential metabolites.[10] d. Quantify the concentration of 4M2NP by comparing the peak area to a standard curve.

• Metabolite Identification (GC-MS/LC-MS): a. Analyze the extracted and concentrated sample using GC-MS or LC-MS. b. Compare the mass spectra of the detected peaks with spectral libraries (e.g., NIST) to tentatively identify the metabolites.

Data Presentation and Interpretation

Quantitative data from degradation studies should be presented clearly to allow for easy comparison and interpretation.

Table 1: HPLC Parameters for Analysis of 4M2NP and Potential Metabolites

Parameter	Value	Rationale
Column	C18 Reverse-Phase (e.g., 250 x 4.6 mm, 5 µm)	Standard for separation of aromatic compounds.
Mobile Phase	Gradient of Methanol and 0.1% Acetic Acid in Water	Provides good resolution for polar and non-polar compounds.
Flow Rate	1.0 ml/min	A typical flow rate for standard analytical columns.
Detection Wavelength	348 nm (for 4M2NP), 280 nm (for potential catechols)	Wavelengths should be optimized based on the UV-Vis spectra of the compounds of interest.
Injection Volume	20 µL	Standard injection volume.

Table 2: Example Degradation Kinetics of 4M2NP by Pseudomonas sp. Strain X

Time (hours)	4M2NP Concentration (mg/L)	% Degradation
0	100.0 ± 2.5	0
6	75.3 ± 3.1	24.7
12	42.1 ± 1.8	57.9
18	15.6 ± 0.9	84.4
24	< 1.0	> 99

Hypothesized Metabolic Pathway of 4-Methyl-2-nitrophenol

Based on the degradation pathways of analogous compounds like 3-methyl-4-nitrophenol and 2-nitrophenol, a plausible metabolic pathway for 4-methyl-2-nitrophenol can be proposed.[5][9]

Caption: A simplified hypothesized metabolic pathway for 4-methyl-2-nitrophenol.

Conclusion and Future Perspectives

The study of 4-methyl-2-nitrophenol biotransformation is a critical area of research with direct applications in environmental bioremediation. The protocols and principles outlined in this guide provide a robust framework for investigating the microbial degradation of this toxic compound. Future research should focus on the isolation and characterization of novel microbial strains with high degradation efficiency, the elucidation of the specific enzymes and genes involved through advanced molecular techniques, and the optimization of bioremediation strategies for in-situ applications. A deeper understanding of the metabolic intricacies will pave the way for the development of effective and sustainable solutions for the removal of nitrophenolic pollutants from the environment.

References

• Agency for Toxic Substances and Disease Registry (ATSDR). (2023). Toxicological Profile for Nitrophenols. Retrieved from [Link]

• Alam, S. A., & Saha, P. (2022). Microbial biodegradation of nitrophenols and their derivatives: A Review. Journal of Ecobiotechnology, 10(4), 743-766. Retrieved from [Link]

• Panda, S. K., et al. (2014). Bioremediation of p-Nitrophenol by Pseudomonas putida 1274 strain. Journal of Environmental Protection, 5(3), 223-231. Retrieved from [Link]

• Wang, Y., et al. (2023). Biodegradation mechanisms of p-nitrophenol and microflora dynamics in fluidized bed bioreactors. Frontiers in Microbiology, 14, 1189315. Retrieved from [Link]

• Alam, S. A., & Saha, P. (2022). Microbial biodegradation of nitrophenols and their derivatives: A Review. Journal of Ecobiotechnology, 10(4), 743-766. Retrieved from [Link]

• Beyenal, H., & Tanyolac, A. (1996). Excretion and metabolism of phenol, 4-nitrophenol and 2-methylphenol by the frogs Rana temporaria and Xenopus laevis. Comparative Biochemistry and Physiology Part C: Pharmacology, Toxicology and Endocrinology, 115(3), 291-298. Retrieved from [Link]

• Almási, A., Fischer, E., & Perjési, P. (2011). HPLC quantification of 4-nitrophenol and its conjugated metabolites from bile. Scientia Pharmaceutica, 79(4), 837–847. Retrieved from [Link]

• Zhang, J., et al. (2016). Biochemical Characterization of 3-Methyl-4-nitrophenol Degradation in Burkholderia sp. Strain SJ98. Frontiers in Microbiology, 7, 773. Retrieved from [Link]

• Almási, A., Fischer, E., & Perjési, P. (2011). HPLC Quantification of 4-Nitrophenol and its Conjugated Metabolites from Bile. Scientia Pharmaceutica, 79(4), 837-847. Retrieved from [Link]

• Arora, P. K., & Jain, R. K. (2012). Biotransformation of 4-chloro-2-nitrophenol into 5-chloro-2-methylbenzoxazole by a marine Bacillus sp. strain MW-1. Biodegradation, 23(2), 325–331. Retrieved from [Link]

• Arora, P. K. (2015). Biotransformation and chemotaxis of 4-chloro-2-nitrophenol by Pseudomonas sp. JHN. 3 Biotech, 5(5), 837–842. Retrieved from [Link]

• Eawag. (2008). Nitrophenol Family Degradation Pathway (an/aerobic). Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Figure 3-2, Proposed Metabolic Pathway of 4-Nitrophenol Following Oral Administration in Rats. Retrieved from [Link]

• Hanne, L. F., Kirk, L. L., Appel, S. M., Narayan, A. D., & Bains, A. K. (1993). Degradation and induction specificity in Actinomycetes that degrade p-nitrophenol. Applied and Environmental Microbiology, 59(10), 3505-3508. Retrieved from [Link]

• Munz, G., De Angelis, D., Gori, R., & Cruz, L. (2009). Biodegradation of 4-nitrophenol in a two-phase sequencing batch reactor: concept demonstration, kinetics and modelling. Journal of Hazardous Materials, 164(2-3), 821-828. Retrieved from [Link]

• Arora, P. K., Srivastava, A., & Singh, V. P. (2016). Diversity of 4-Chloro-2-nitrophenol-Degrading Bacteria in a Waste Water Sample. Journal of Chemistry, 2016, 1-7. Retrieved from [Link]

• Alam, S. A., & Saha, P. (2022). Enzymes involved in biodegradation of Nitrophenols. Journal of Ecobiotechnology, 10(4), 743-766. Retrieved from [Link]

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• Wang, Y., et al. (2021). Pollutant Degrading Enzyme: Catalytic Mechanisms and Their Expanded Applications. Molecules, 26(16), 4751. Retrieved from [Link]

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Application Note: A Detailed Protocol for the Synthesis of Azo Dyes Using 4-Methyl-2-nitrophenol as a Coupling Component

Abstract

Azo dyes represent the largest and most versatile class of synthetic colorants, with widespread applications in textiles, printing, pharmaceuticals, and analytical sciences. Their synthesis is a cornerstone of industrial and academic organic chemistry. This document provides a comprehensive, field-proven guide for the synthesis of a representative azo dye. The protocol details the synthesis of (E)-2-((4-methyl-2-nitrophenyl)diazenyl)phenol, utilizing aniline as the diazo component and 4-methyl-2-nitrophenol as the nucleophilic coupling agent. This application note is structured to provide researchers, scientists, and drug development professionals with a robust framework, moving from foundational chemical principles and reaction mechanisms to a detailed, step-by-step experimental protocol. Emphasis is placed on the causality behind experimental choices, stringent safety measures, and thorough characterization of the final product, ensuring a trustworthy and reproducible workflow.

Scientific Principles and Mechanistic Overview

The synthesis of aromatic azo compounds is a classic example of electrophilic aromatic substitution, achieved through a robust two-step process: diazotization followed by azo coupling .[1]

1.1. Step 1: Diazotization

Diazotization is the conversion of a primary aromatic amine into a diazonium salt.[2][3] This is accomplished by treating the amine with nitrous acid (HNO₂), which is highly unstable and therefore generated in situ. The typical method involves reacting sodium nitrite (NaNO₂) with a strong mineral acid, such as hydrochloric acid (HCl), at low temperatures (0–5 °C).[4]

Causality: The low temperature is critical to prevent the highly reactive and unstable diazonium salt from decomposing, which would lead to the evolution of nitrogen gas and the formation of undesired phenol byproducts.[4][5] The strong acid serves two purposes: it protonates the aniline, making it soluble, and it reacts with sodium nitrite to generate the active electrophile, the nitrosonium ion (NO⁺).

The mechanism proceeds via the attack of the amine's lone pair on the nitrosonium ion, followed by a series of proton transfers and ultimately the elimination of a water molecule to form the stable N≡N triple bond of the aryldiazonium cation.

1.2. Step 2: Azo Coupling

The azo coupling reaction involves the newly formed aryldiazonium salt, a weak electrophile, reacting with an electron-rich aromatic compound, known as the coupling component.[6][7] In this protocol, 4-methyl-2-nitrophenol serves this role. The phenolic hydroxyl group is a powerful activating group, significantly increasing the electron density of the aromatic ring and making it susceptible to electrophilic attack.

Causality & Regioselectivity: The reaction is pH-dependent. For phenols, the coupling is typically carried out under mildly alkaline conditions (pH 9-10).[8] This deprotonates the phenol to form the more strongly activating phenoxide ion, which enhances the rate of reaction.[9] The substitution occurs preferentially at the para position relative to the activating group.[7] However, in 4-methyl-2-nitrophenol, the para position to the hydroxyl group is occupied by the methyl group. Therefore, the coupling will occur at the sterically accessible ortho position, which is also activated by the hydroxyl group.

Reaction Scheme and Workflow Visualization

The overall synthesis is a sequential process involving the preparation of the diazo component, the coupling component, and the final coupling reaction.

Figure 1: General reaction scheme for the synthesis of the target azo dye.

Detailed Experimental Protocol

This protocol outlines the synthesis of (E)-2-((4-methyl-2-nitrophenyl)diazenyl)phenol.

Materials and Reagents

Reagent	Formula	M.W. ( g/mol )	Amount (g)	Moles (mmol)
Aniline	C₆H₅NH₂	93.13	0.93	10
4-Methyl-2-nitrophenol	C₇H₇NO₃	153.14	1.53	10
Sodium Nitrite	NaNO₂	69.00	0.72	10.5
Sodium Hydroxide	NaOH	40.00	0.80	20
Hydrochloric Acid (conc.)	HCl	36.46	2.5 mL	~30
Deionized Water	H₂O	18.02	As needed	-
Ice	-	-	As needed	-
Ethanol (for recrystallization)	C₂H₅OH	46.07	As needed	-

Equipment

• Magnetic stirrer with stir bar

• 250 mL and 100 mL Beakers

• Glass stirring rod

• Thermometer (-10 to 110 °C)

• Dropping funnel or Pasteur pipettes

• Ice bath

• Büchner funnel and vacuum flask

• Filter paper

• Standard laboratory glassware for recrystallization

Step-by-Step Procedure

The experimental workflow is broken down into four distinct parts for clarity and reproducibility.

Figure 2: Step-by-step experimental workflow for azo dye synthesis.

Part 1: Preparation of the Diazonium Salt (Benzenediazonium Chloride)

• In a 100 mL beaker, add aniline (0.93 g, 10 mmol) to a mixture of concentrated HCl (2.5 mL) and 10 mL of deionized water.

• Stir the mixture until the aniline hydrochloride salt fully dissolves. You may need to gently warm the mixture and then cool it back down.

• Cool the beaker in a large ice-water bath to maintain a temperature between 0 and 5 °C. Add chunks of ice directly to the mixture if necessary to maintain the temperature.

• In a separate 50 mL beaker, dissolve sodium nitrite (0.72 g, 10.5 mmol) in 5 mL of cold deionized water.

• Slowly add the sodium nitrite solution dropwise to the cooled aniline hydrochloride solution with continuous and vigorous stirring. Crucial: Ensure the temperature remains between 0 and 5 °C throughout the addition.[2]

• After the complete addition, continue stirring the mixture in the ice bath for an additional 15 minutes. The resulting clear solution of benzenediazonium chloride must be used immediately in the next step.

Part 2: Preparation of the Coupling Component Solution

• In a 250 mL beaker, dissolve 4-methyl-2-nitrophenol (1.53 g, 10 mmol) in a solution of sodium hydroxide (0.80 g, 20 mmol) in 50 mL of deionized water.

• Stir until the phenol is completely dissolved, forming the sodium phenoxide salt.

• Cool this solution in an ice-water bath to below 10 °C.

Part 3: The Azo Coupling Reaction

• While maintaining vigorous stirring, slowly add the cold diazonium salt solution from Part 1 to the cold coupling component solution from Part 2.

• A brightly colored precipitate (the azo dye) should form immediately.

• Continue to stir the reaction mixture in the ice bath for an additional 30 minutes to ensure the coupling reaction goes to completion.

Part 4: Isolation and Purification

• Collect the precipitated crude dye by vacuum filtration using a Büchner funnel.

• Wash the solid product on the filter with several portions of cold deionized water to remove any unreacted salts and other water-soluble impurities.

• The crude product can be purified by recrystallization.[10] Transfer the solid to a flask and add a minimal amount of hot ethanol (or an ethanol/water mixture) to dissolve it. Allow the solution to cool slowly to room temperature, then in an ice bath to induce crystallization of the pure dye.

• Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol, and allow them to air dry completely.

Characterization of the Azo Dye

Thorough characterization is essential to confirm the structure and purity of the synthesized dye.

Technique	Expected Observations
Appearance	A brightly colored (e.g., red, orange, or yellow) crystalline solid.
UV-Vis Spectroscopy	An intense absorption band in the visible region (typically 400-550 nm) corresponding to the π → π* transition of the extended conjugated system.[11][12]
FT-IR Spectroscopy	Characteristic peaks for the N=N stretch (azo group) around 1400–1490 cm⁻¹, a broad O-H stretch for the phenolic hydroxyl, and peaks corresponding to C-H and NO₂ groups.[12][13]
¹H NMR Spectroscopy	Aromatic protons in the 6.5-8.5 ppm range. The phenolic -OH proton may appear as a broad singlet. Signals for the methyl group protons will be present.[13][14]
¹³C NMR Spectroscopy	Signals for aromatic carbons, including the carbons attached to the azo group, which are typically downfield.[14]

Safety and Hazard Management

Critical Safety Directive: Solid diazonium salts are highly unstable and can be explosive when dry, sensitive to shock, friction, and heat.[4][15] NEVER isolate the diazonium salt. Always prepare it in a cold aqueous solution and use it immediately.[5][16]

• Personal Protective Equipment (PPE): Wear a lab coat, safety goggles, and appropriate chemical-resistant gloves at all times.

• Reagent Handling:

  • Aniline: Toxic and readily absorbed through the skin. Handle in a fume hood.

  • 4-Methyl-2-nitrophenol: Irritating to eyes, respiratory system, and skin. Avoid inhalation of dust.

  • Acids/Bases: Concentrated HCl and NaOH are corrosive. Handle with care.

  • Sodium Nitrite: Oxidizer and toxic.

• Reaction Control: The diazotization reaction is exothermic. Strict temperature control below 5 °C is mandatory to prevent runaway reactions and decomposition of the diazonium salt.[17]

• Waste Disposal: Dispose of all chemical waste according to institutional and local regulations.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Dye Formation	1. Diazonium salt decomposed (temperature too high).2. Incorrect pH for coupling.3. Impure starting amine.	1. Strictly maintain diazotization temperature at 0-5 °C.2. Ensure the coupling solution is sufficiently alkaline to form the phenoxide.3. Use purified aniline.
Dark, Tarry Product	1. Diazotization temperature was too high, leading to phenol formation and side reactions.2. Coupling reaction was not kept cold.	1. Repeat the synthesis with strict temperature control.2. Purify the crude product via recrystallization; activated charcoal may be used to remove colored impurities.[10]
Difficulty in Filtration	Product is too fine or oily.	1. Allow the mixture to stir longer in the ice bath to promote crystal growth.2. "Salting out" by adding a small amount of NaCl can sometimes aid precipitation.

Conclusion

This application note provides a detailed and reliable protocol for the synthesis of an azo dye using 4-methyl-2-nitrophenol. By explaining the fundamental principles behind each step and emphasizing critical parameters such as temperature and pH control, this guide equips researchers with the knowledge to perform the synthesis successfully and safely. The outlined procedures for purification and characterization ensure the final product's integrity, making this protocol a valuable resource for professionals in chemical synthesis and drug development.

References

• Freeman, H. S., Hao, Z., McIntosh, S. A., & Mills, K. P. (1988). Purification of Some Water Soluble Azo Dyes by High-Speed Countercurrent Chromatography. Journal of Liquid Chromatography, 11(1), 121-134. Available from: [Link]

• Organic Chemistry Portal. (n.d.). Azo Coupling. Retrieved from [Link]

• Shiri, M., & Zolfigol, M. A. (2009). Diazotization of Aniline Derivatives and Diazo Couplings in the Presence of p-Toluenesulfonic Acid by Grinding.

• ResearchGate. (2016). Azo coupling reactions structures and mechanisms. Retrieved from [Link]

• Lubs, H. A. (1919). A Method for the Purification of Certain Azo Dyes. Journal of Industrial & Engineering Chemistry, 11(5), 456-457.

• Wikipedia. (n.d.). Azo coupling. Retrieved from [Link]

• ResearchGate. (2015). The diazotization process. Retrieved from [Link]

• Maleš, L., et al. (2021). A detailed UV–Vis spectral investigation of six azo dyes derived from benzoic- and cinnamic acids: experimental and theoretical insight. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 254, 119641.
• Anderson, K. W., et al. (2020). A Need for Caution in the Preparation and Application of Synthetically Versatile Aryl Diazonium Tetrafluoroborate Salts. Organic Letters, 22(17), 6942–6945.

• ResearchGate. (n.d.). UV-Visible spectra of the azo dyes A1-A3 in THF. Retrieved from [Link]

• Rodríguez-Vargas, J. A., et al. (2025). Synthesis, Purification, Characterization, and ABTS Antioxidant Evaluation of Novel Azo Dyes. Organics, 6(1), 1-23.
• Google Patents. (1945). US2374063A - Purification of azo dyestuffs.

• Unacademy. (n.d.). Diazotization Reaction Mechanism. Retrieved from [Link]

• Max-Planck-Gesellschaft. (2024). Safer alternative for an explosive reaction. Retrieved from [Link]

• Shahab, S., et al. (2017). Spectroscopic (Polarization, ExcitedState, FT-IR, UV/Vis and 1 H NMR) and Thermophysical Investigations of New Synthesized Azo Dye and Its Application in Polarizing Film. American Journal of Optics and Photonics, 5(2), 17-25.

• Chemistry Stack Exchange. (2015). What is the role of pH in azo coupling reaction of diazonium with phenol and aniline? Retrieved from [Link]

• Can, M., et al. (2014). A comparative study of selected disperse azo dye derivatives based on spectroscopic (FT-IR, NMR and UV-Vis) and nonlinear optical behaviors. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 122, 682-689.

• Chemistry LibreTexts. (2023). Making an Azo Dye from Phenol. Retrieved from [Link]

• Semantic Scholar. (2017). Spectroscopic (Polarization, ExcitedState, FT-IR, UV/Vis and H NMR) and Thermophysical Investigations of New Synthesized Azo Dye. Retrieved from [https://www.semanticscholar.org/paper/Spectroscopic-(Polarization%2C-ExcitedState%2C-FT-IR%2C-Shahab-Filippovich/d6c8e3e7f0b5d9c2e1b4b9b0c9e8d1c7f0b5d9c2]([Link]

• Sheng, M., Frurip, D., & Gorman, D. (2015). Reactive Chemical Hazards of Diazonium Salts. Process Safety Progress, 34(4), 337-342.

• ResearchGate. (n.d.). Structures, Stability, and Safety of Diazonium Salts. Retrieved from [Link]

• ResearchGate. (2015). Reactive Chemical Hazards of Diazonium Salts. Retrieved from [Link]

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Application Notes: 4-Methyl-2-nitrophenol as a Foundational Precursor in Pharmaceutical Intermediate Synthesis

Abstract: This technical guide provides an in-depth exploration of 4-Methyl-2-nitrophenol (also known as 2-Nitro-p-cresol), a versatile chemical building block, with a primary focus on its application in the synthesis of key pharmaceutical intermediates. We will dissect the critical synthetic transformations, provide field-proven experimental protocols, and explain the underlying chemical principles that govern these processes. This document is intended for researchers, chemists, and process development scientists engaged in pharmaceutical research and manufacturing.

Introduction: The Strategic Importance of 4-Methyl-2-nitrophenol

4-Methyl-2-nitrophenol, a substituted nitrophenol, is a valuable starting material in organic synthesis due to the reactivity imparted by its three functional groups: a hydroxyl group, a nitro group, and a methyl group on an aromatic ring. The true potential of this molecule in pharmaceutical synthesis is unlocked through the selective transformation of its nitro group. The reduction of the nitro group to a primary amine is the pivotal step, converting the molecule into 2-Amino-4-methylphenol.[1] This resulting aminophenol is a highly sought-after intermediate, particularly for the synthesis of active pharmaceutical ingredients (APIs) with analgesic and antipyretic properties.

This guide will illuminate the path from 4-Methyl-2-nitrophenol to these valuable intermediates, focusing on the most critical reaction: catalytic hydrogenation. We will then detail the subsequent conversion of the resulting amine into a key downstream product, providing comprehensive, step-by-step protocols that emphasize both efficiency and safety.

The Core Transformation: Catalytic Hydrogenation to 2-Amino-4-methylphenol

The most significant application of 4-Methyl-2-nitrophenol is its reduction to 2-Amino-4-methylphenol.[1][2] This transformation is foundational because it introduces an amino group ortho to the phenolic hydroxyl group, creating a reactive scaffold for building more complex molecules. The selective reduction of the aromatic nitro group in the presence of a phenolic hydroxyl group is efficiently achieved via catalytic hydrogenation.

Causality of the Reaction: Catalytic hydrogenation is the preferred industrial method for this conversion over older techniques (like Bechamp reduction with iron and acid) because it offers high selectivity, produces cleaner reaction profiles, avoids the generation of large amounts of metallic waste, and typically results in higher yields of the desired amine. The mechanism involves the dissociative adsorption of molecular hydrogen onto the surface of a metal catalyst (e.g., Platinum or Palladium), followed by the stepwise reduction of the nitro group to the corresponding amine.

Caption: Core synthetic route from 4-Methyl-2-nitrophenol to 2-Amino-4-methylphenol.

Experimental Protocols: Synthesis of 2-Amino-4-methylphenol

The following protocols describe the catalytic hydrogenation of 4-Methyl-2-nitrophenol. The choice of catalyst and conditions can be tailored based on available equipment and scale.

Protocol 1: Heterogeneous Catalytic Hydrogenation using Palladium on Carbon (Pd/C)

This protocol is a standard, robust method suitable for laboratory and pilot scales, utilizing a high-pressure hydrogenation apparatus.

Rationale: Palladium on carbon (Pd/C) is a widely used and highly efficient catalyst for the reduction of nitroarenes.[3] It offers excellent activity and selectivity, and as a heterogeneous catalyst, it can be easily removed from the reaction mixture by simple filtration. Methanol is chosen as the solvent due to the good solubility of the starting material and product.

Caption: General experimental workflow for catalytic hydrogenation.

Step-by-Step Methodology:

• Reactor Preparation: To a suitable high-pressure hydrogenation vessel (e.g., a Parr shaker), add 4-Methyl-2-nitrophenol (10.0 g, 65.3 mmol).

• Solvent Addition: Add methanol (100 mL) to the vessel. Agitate briefly to dissolve the solid.

• Catalyst Charging: Under an inert atmosphere (e.g., nitrogen or argon), carefully add 5% Palladium on Carbon (50% wet, ~0.5 g).

  • Scientist's Note: Handling dry Pd/C is a fire hazard as it can be pyrophoric. Using a water-wet catalyst and handling it as a slurry minimizes this risk.

• Sealing and Purging: Seal the reactor securely. Purge the vessel 3-5 times with nitrogen to remove all oxygen, followed by 2-3 purges with hydrogen gas.

• Reaction Execution: Pressurize the reactor with hydrogen to 50 psi (approx. 3.4 bar). Begin vigorous agitation and heat the reaction mixture to 40-50°C.

• Monitoring: The reaction is exothermic. Monitor the reactor temperature and pressure. The reaction is complete when hydrogen uptake ceases. This typically takes 2-4 hours.

• Work-up: Cool the reactor to room temperature and carefully vent the excess hydrogen. Purge the system with nitrogen.

• Catalyst Removal: Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the filter cake with a small amount of fresh methanol (2 x 20 mL).

  • Safety Insight: The filtered catalyst remains active and pyrophoric. Do not allow the filter cake to dry in the air. Quench it immediately under a layer of water.

• Isolation: Combine the filtrate and washes. Remove the solvent under reduced pressure using a rotary evaporator. The resulting solid is 2-Amino-4-methylphenol, which can be further purified by recrystallization if necessary. Typical yields are >95%.

Catalyst Comparison

While Pd/C is common, other catalysts are also effective for nitrophenol hydrogenation. The choice often depends on cost, desired reaction speed, and sensitivity of other functional groups.

Catalyst System	Typical Conditions	Advantages	Disadvantages
5% Pd/C	3-5 bar H₂, 40-60°C, Methanol/Ethanol	High activity, good selectivity, cost-effective	Can be pyrophoric, potential for over-reduction with some substrates
5% Pt/C	3-5 bar H₂, 25-50°C, Methanol/Ethanol	Very high activity, works well at lower temps	More expensive than Pd, can be less selective
Raney Nickel	5-10 bar H₂, 50-80°C, Ethanol	Lower cost catalyst	Requires higher temp/pressure, potential for nickel leaching

Downstream Synthesis: N-(4-hydroxy-3-methylphenyl)acetamide

A primary use for 2-Amino-4-methylphenol is in the synthesis of N-(4-hydroxy-3-methylphenyl)acetamide, an important pharmaceutical intermediate used in the production of analgesic and antipyretic drugs.[4] The synthesis is a straightforward N-acetylation reaction.

Mechanism Rationale: The acetylation selectively occurs on the amino group rather than the phenolic hydroxyl group under these conditions. The nitrogen atom of the amine is more nucleophilic than the oxygen of the phenol.[5] The lone pair of electrons on the nitrogen initiates the attack on one of the electrophilic carbonyl carbons of acetic anhydride.[5][6] The subsequent collapse of the tetrahedral intermediate and loss of an acetate leaving group, followed by deprotonation, yields the stable amide product.

Caption: Synthesis of N-(4-hydroxy-3-methylphenyl)acetamide via N-acetylation.

Protocol 2: N-Acetylation of 2-Amino-4-methylphenol

This protocol is adapted from standard procedures for the acetylation of aminophenols.[7][8]

Step-by-Step Methodology:

• Dissolution: In a 250 mL round-bottom flask equipped with a magnetic stirrer, suspend 2-Amino-4-methylphenol (5.0 g, 40.6 mmol) in 50 mL of water.

• Reagent Addition: While stirring, add acetic anhydride (4.6 mL, 48.7 mmol, 1.2 equivalents) dropwise to the suspension over 5-10 minutes. The solid may initially dissolve as the reaction begins.

• Reaction: Stir the mixture at room temperature. A precipitate of the product will begin to form, often within 15-20 minutes. Continue stirring for a total of 1 hour to ensure the reaction goes to completion.

• Isolation: Cool the reaction mixture in an ice bath for 30 minutes to maximize precipitation.

• Filtration: Collect the solid product by vacuum filtration using a Büchner funnel.

• Washing: Wash the filter cake with two portions of cold deionized water (2 x 25 mL) to remove acetic acid and any unreacted starting material.

• Drying: Dry the product in a vacuum oven at 60-70°C to a constant weight. The final product is N-(4-hydroxy-3-methylphenyl)acetamide as a crystalline solid. Typical yields are 85-95%.

Safety and Handling

Proper handling of 4-Methyl-2-nitrophenol is crucial for laboratory safety. It is classified as an irritant and should be handled with appropriate personal protective equipment (PPE).

Hazard Category	Description & Precaution	GHS Pictogram
Skin Irritation	Causes skin irritation (H315). Avoid contact with skin. Wear nitrile gloves.
Eye Irritation	Causes serious eye irritation (H319). Wear safety glasses or goggles.[9]
Respiratory Irritation	May cause respiratory irritation (H335). Handle only in a well-ventilated area or chemical fume hood.
Handling	Wear appropriate PPE, including gloves, eye protection, and a lab coat.[9][10] Avoid creating dust. Wash hands thoroughly after handling.	N/A
Storage	Store in a tightly closed container in a dry, cool, and well-ventilated place.[9]	N/A

Conclusion

4-Methyl-2-nitrophenol serves as a robust and efficient precursor for the synthesis of high-value pharmaceutical intermediates. Its conversion is dominated by a single, high-yield transformation: the catalytic hydrogenation to 2-Amino-4-methylphenol. This key intermediate provides a direct route to pharmacologically relevant structures, such as N-acetylated aminophenols. The protocols detailed herein represent reliable and scalable methods for these transformations, underscoring the strategic value of 4-Methyl-2-nitrophenol in the drug development pipeline.

References

• Cole-Parmer. (n.d.). Material Safety Data Sheet - 4-Methyl-2-nitrophenol, 99%. Retrieved from [Link]

• Patil, S. P., et al. (2018). Chemoselective Acetylation of 2-Aminophenol Using Immobilized Lipase: Process Optimization, Mechanism, and Kinetics. ACS Omega. Retrieved from [Link]

• Reddy, B. V. S., et al. (2018). Acetylation of Alcohols, Amines, Phenols, Thiols under Catalyst and Solvent-Free Conditions. Molbank. Retrieved from [Link]

• SAMS chemistry. (2023). acetylation of 4-aminophenol: Mechanism. YouTube. Retrieved from [Link]

• Putra, I. G. N. A. D., et al. (2023). The Process of Synthesizing Paracetamol Involves the Utilization of Acetic Anhydride to Acetylate p-Aminophenol. Crown: Journal of Dentistry and Health Research. Retrieved from [Link]

• NileRed. (2017). Part 6 of 6: Acetaminophen from p-aminophenol. YouTube. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 7264, 2-Amino-4-methylphenol. Retrieved from [Link]

• Chaudhari, S. T., & Mahulikar, P. P. (2014). Hydrogenation of p-nitrophenol to metol using Raney nickel catalyst: Reaction kinetics. ResearchGate. Retrieved from [Link]

• Ismatov, D., et al. (2020). CHLORO-N-(4-HYDROXYPHENYL) ACETAMIDE AND STUDY OF THEIR ANTIMICROBIAL. Neliti. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 291616, N-(2-hydroxy-4-methoxy-3-methylphenyl)acetamide. Retrieved from [Link]

• MySkinRecipes. (n.d.). N-(4-hydroxy-3-methylphenyl)acetamide. Retrieved from [Link]

• Asghar, M. N., et al. (2022). Synthesis, Characterization, Biological Evaluation and DNA Interaction Studies of 4-Aminophenol Derivatives: Theoretical and Experimental Approach. Molecules. Retrieved from [Link]

• Chemsrc. (n.d.). Acetamide,N-(4-hydroxy-3-methylphenyl)-. Retrieved from [Link]

• Aslantaş, M., et al. (2022). Synthesis, Structural Investigation, Hirshfeld Surface Analysis, and Biological Evaluation of N-(3-Cyanothiophen-2-yl)-2-(thiophen-2-yl)acetamide. ACS Omega. Retrieved from [Link]

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Solid-Phase Extraction of 4-Methyl-2-nitrophenol from Water Samples: An Application Note and Protocol

Abstract: This document provides a comprehensive guide to the solid-phase extraction (SPE) of 4-methyl-2-nitrophenol from various water matrices. 4-Methyl-2-nitrophenol, an industrial chemical and a degradation product of the insecticide fenitrothion, is an environmental contaminant of concern due to its potential toxicity.[1] Accurate monitoring requires a robust sample preparation method to isolate and concentrate the analyte from complex aqueous samples prior to chromatographic analysis. This application note details a highly efficient reversed-phase SPE protocol, explaining the scientific principles behind each step to ensure methodological robustness and high analyte recovery. The protocol is designed for researchers, environmental scientists, and analytical chemists requiring a reliable method for trace-level quantification of this compound.

Introduction: The Rationale for SPE in Environmental Monitoring

4-Methyl-2-nitrophenol (2-nitro-p-cresol) enters aquatic environments through industrial effluents and as a metabolite of widely used pesticides.[1][2] Its presence in water bodies necessitates sensitive and reliable analytical methods to ensure environmental safety and regulatory compliance, with acceptable concentrations often in the low µg/L range.[3] Direct injection of water samples into analytical instruments like High-Performance Liquid Chromatography (HPLC) systems is often unfeasible due to the low concentration of the analyte and the presence of interfering matrix components.

Solid-phase extraction (SPE) has emerged as the premier technique for preparing environmental water samples, offering significant advantages over traditional liquid-liquid extraction (LLE). SPE provides high analyte recovery, effectively concentrates the analyte to detectable levels, minimizes the use of hazardous organic solvents, and is amenable to automation. This protocol leverages a reversed-phase SPE mechanism, which is ideally suited for isolating moderately polar organic molecules like 4-methyl-2-nitrophenol from a polar aqueous matrix.

Analyte Properties and SPE Strategy

The success of any SPE method is predicated on a thorough understanding of the analyte's physicochemical properties and its interaction with the sorbent.

Table 1: Physicochemical Properties of 4-Methyl-2-nitrophenol

Property	Value	Source
Chemical Formula	C₇H₇NO₃	[4][5]
Molecular Weight	153.14 g/mol	[4][5]
Water Solubility	Slightly soluble	[4][6][7]
LogP (XLogP3)	2.17 - 2.4	[4][5]
Appearance	Yellow crystalline solid	[4][7]

The moderately hydrophobic nature of 4-methyl-2-nitrophenol (indicated by its LogP value) makes it an ideal candidate for a Reversed-Phase (RP) SPE strategy.[8][9] In RP-SPE, a nonpolar stationary phase retains nonpolar to moderately polar analytes from a polar mobile phase (the water sample) through hydrophobic interactions.

The Critical Role of pH Adjustment

4-Methyl-2-nitrophenol possesses a phenolic hydroxyl group, which is acidic and can deprotonate to form a phenolate anion in neutral or basic solutions.[6] This ionized form is significantly more polar and water-soluble, leading to poor retention on a nonpolar SPE sorbent. To maximize hydrophobic interactions and ensure efficient retention, the ionization of the hydroxyl group must be suppressed. This is achieved by acidifying the water sample to a pH at least 2 units below the analyte's pKa, ensuring it exists predominantly in its neutral, more hydrophobic form. Acidification of the sample to a pH of 2-3 is a common and effective practice for phenolic compounds.[10]

Caption: Analyte-Sorbent Interaction under different pH conditions.

Detailed Application Protocol

This protocol is optimized for a polymeric reversed-phase sorbent, which offers higher surface area, greater loading capacity, and enhanced retention of polar-functionalized analytes compared to traditional silica-based C18 sorbents.[11][12]

Materials and Reagents

• SPE Cartridges: Polymeric Reversed-Phase Cartridges (e.g., Divinylbenzene-based copolymer), 200 mg / 6 mL

• SPE Vacuum Manifold

• Water Sample: Collected in clean glass bottles.

• Reagents:

  • Methanol (HPLC Grade)

  • Acetonitrile (HPLC Grade)

  • Ethyl Acetate (HPLC Grade)

  • Hydrochloric Acid (HCl) or Sulfuric Acid (H₂SO₄) for pH adjustment

  • Deionized Water (18.2 MΩ·cm)

• Glassware: Volumetric flasks, graduated cylinders, conical tubes.

• Nitrogen Evaporator (optional, for eluate concentration)

Experimental Workflow

Caption: Step-by-step workflow for the SPE of 4-Methyl-2-nitrophenol.

Step-by-Step Methodology

• Sample Preparation:

  • Filter the water sample (e.g., 500 mL) through a 0.45 µm glass fiber filter to remove suspended solids.

  • Transfer the filtered sample to a clean glass container.

  • Causality: Filtration prevents the SPE cartridge frits from clogging, ensuring a consistent flow rate.

  • Adjust the sample pH to ~2.5 using dilute HCl or H₂SO₄.[10]

  • Causality: As explained previously, acidification neutralizes the phenolic analyte, maximizing its hydrophobicity and retention on the reversed-phase sorbent.

• SPE Cartridge Conditioning:

  • Place the SPE cartridges on the vacuum manifold.

  • Pass 5 mL of methanol through each cartridge at a slow rate (~2-3 mL/min). Do not let the sorbent go dry.

  • Causality: This step solvates the polymer chains of the sorbent, activating the hydrophobic sites for interaction with the analyte.[9]

• SPE Cartridge Equilibration:

  • Immediately after conditioning, pass 5 mL of deionized water (adjusted to pH 2.5) through the cartridge. Do not let the sorbent go dry.

  • Causality: This removes the organic solvent and primes the sorbent surface for the aqueous sample, ensuring efficient partitioning of the analyte from the water onto the stationary phase.

• Sample Loading:

  • Load the entire acidified water sample (500 mL) onto the cartridge at a steady flow rate of approximately 5 mL/min.

  • Causality: A controlled flow rate ensures sufficient residence time for the analyte to interact with and be retained by the sorbent. Too high a flow rate can lead to premature analyte breakthrough.

• Washing (Interference Removal):

  • After the entire sample has passed through, wash the cartridge with 5 mL of deionized water (pH 2.5).

  • Causality: This step removes polar, water-soluble matrix components and salts that may have been retained, cleaning the extract without eluting the moderately nonpolar analyte of interest.[9]

• Sorbent Drying:

  • Dry the cartridge thoroughly by applying a full vacuum or passing a stream of nitrogen gas through it for 10-15 minutes.

  • Causality: Removing residual water from the sorbent bed is critical. It prevents the aqueous phase from interfering with the subsequent elution by the nonpolar organic solvent, leading to higher analyte recovery and a more concentrated eluate.[10]

• Elution:

  • Place clean collection tubes inside the manifold.

  • Elute the retained 4-methyl-2-nitrophenol by passing 5 mL of a strong organic solvent, such as ethyl acetate or a 1:1 (v/v) mixture of acetonitrile and methanol, through the cartridge at a slow flow rate (~1-2 mL/min).[11][13]

  • Causality: The strong, less polar organic solvent disrupts the hydrophobic interactions between the analyte and the sorbent, desorbing the analyte and carrying it into the collection tube.

• Eluate Post-Treatment:

  • Evaporate the collected eluate to dryness under a gentle stream of nitrogen at room temperature or slightly elevated temperature (<40°C).

  • Reconstitute the residue in a precise volume (e.g., 1.0 mL) of the initial mobile phase used for the chromatographic analysis.

  • Causality: This step concentrates the analyte into a small, fixed volume, significantly increasing the method's sensitivity. Reconstituting in the mobile phase ensures compatibility with the analytical system and good peak shape.

Performance Characteristics and Method Validation

A robust SPE protocol must be validated to ensure its reliability. The following table summarizes typical performance data expected for the analysis of nitrophenols in water using polymeric SPE cartridges followed by HPLC.

Table 2: Expected Method Performance Characteristics

Parameter	Expected Value	Rationale / Comment
Analyte Recovery	85 - 110%	High recovery demonstrates the efficiency of the extraction process.[10][13]
Reproducibility (%RSD)	< 10%	Low relative standard deviation indicates the precision and robustness of the method across replicate samples.[10][14]
Limit of Detection (LOD)	0.1 - 1 µg/L	Dependent on the final elution volume and the sensitivity of the analytical instrument. SPE provides a significant preconcentration factor.[14][15]
Breakthrough Volume	> 1 L	Polymeric sorbents have high surface areas, allowing large sample volumes to be processed without analyte loss, which is crucial for trace analysis.[12]

Key Considerations for Trustworthiness

• Breakthrough Volume: The breakthrough volume is the maximum sample volume that can be loaded before the analyte is no longer quantitatively retained.[16][17] For a new water matrix, it is advisable to perform a breakthrough study by loading increasing sample volumes and analyzing the eluate to confirm that no analyte loss occurs at the desired sample volume.[18]

• Matrix Effects: Complex matrices like industrial wastewater may contain co-extracted compounds that can interfere with the final analysis, causing signal suppression or enhancement in LC-MS.[19][20][21] To mitigate this, consider:

  • Optimizing the wash step: A slightly stronger wash (e.g., 5% methanol in water) may remove more interferences.[9]

  • Using matrix-matched standards: Prepare calibration standards in an extract of a blank water sample to compensate for matrix effects.[19]

  • Employing isotopically labeled internal standards: This is the most effective way to correct for both extraction efficiency and matrix effects.

Recommended Analytical Finish: HPLC-UV

Following SPE, the concentrated extract is ready for analysis. A common and reliable technique is Reversed-Phase High-Performance Liquid Chromatography with UV detection (HPLC-UV).

• Analytical Column: C18 column (e.g., 150 mm x 4.6 mm, 5 µm)

• Mobile Phase: Isocratic or gradient elution using a mixture of acidified water (e.g., 0.1% formic or acetic acid) and an organic modifier like acetonitrile or methanol.[22] A typical starting point could be 60:40 (v/v) Acetonitrile:Water.[23]

• Flow Rate: 1.0 mL/min

• Detection Wavelength: Set to the absorbance maximum of 4-methyl-2-nitrophenol.

• Injection Volume: 10-20 µL

Conclusion

The solid-phase extraction protocol detailed in this application note provides a robust, efficient, and reliable method for the isolation and concentration of 4-methyl-2-nitrophenol from water samples. By employing a reversed-phase mechanism on a high-capacity polymeric sorbent and carefully controlling sample pH, this method achieves high analyte recovery and reproducibility. The principles and steps outlined herein establish a self-validating system that, when coupled with a suitable analytical finish like HPLC-UV, enables the sensitive and accurate quantification required for environmental monitoring and research applications.

References

• 4-Methyl-2-nitrophenol - Solubility of Things. vertexaisearch.cloud.google.com.
• 4-methyl-2-nitro-phenol | 12167-20-3 - ChemicalBook. ChemicalBook.
• Optimization of Solid-Phase Microextraction Conditions for Determination of Phenols.
• Determination of Breakthrough Volumes - Methods - Scientific Instrument Services. Scientific Instrument Services.
• Calculation and Use of Breakthrough Volume Data - Scientific Instrument Services. Scientific Instrument Services.
• Theoretical and experimental methods of determination of the breakthrough volume of SPE sorbents - PubMed. PubMed.
• Matrix effect in high-performance liquid chromatography-tandem mass spectrometry analysis of antibiotics in environmental water samples. | Semantic Scholar. Semantic Scholar.
• The Influence of Matrix Effects on Trace Analysis of Pharmaceutical Residues in Aqueous Environmental Samples - ResearchGate.
• Optimization of a Solid-Phase Extraction Method Using Copolymer Sorbents for Isolation of Phenolic Compounds in Red Wines and Quantification by HPLC - ACS Publications.
• Mitigating Matrix Effects in Groundwater: A Simple and Versatile Method for Quantifying Contaminants in Groundwater Using Online SPE-UHPLC-MS/MS | ACS ES&T Water.
• Definition of Breakthrough Volumes - Scientific Instrument Services. Scientific Instrument Services.
• Do You Really Know About SPE Normal Phase and Reverse Phase Extraction?. Hawach.
• 119-33-5, 4-Methyl-2-nitrophenol Formula - ECHEMI. ECHEMI.
• The Fundamentals of Solid Phase Extraction (SPE) - Restek. Restek.
• Method Development and Validation for Phenol and Nitrophenols in Tap Water by HPLC using a Monolithic Column | LCGC International.
• Solid-phase Extraction of Phenols and Pesticides in Water with a Modified Polymeric Resin.
• Application Brief: General Reversed Phase SPE Optimization - Thermo Fisher Scientific. Thermo Fisher Scientific.
• Controlling SPE Selectivity Through pH and Organic Modifier Manipul
• (PDF) Development of a solid-phase extraction method followed by HPLC-UV detection for the determination of phenols in water - ResearchGate.
• Development of On-Line Solid Phase Extraction (SPE) Coupled with High-Performance Liquid Chromatography (HPLC) for the Determination of Phenols in River Water - Taylor & Francis. Taylor & Francis Online.
• Determination of Phenols in Drinking Water with Agilent Bond Elut Plexa SPE and HPLC. Agilent Technologies.
• Full article: Matrix Effects and Application of Matrix Effect Factor - Taylor & Francis. Taylor & Francis Online.
• Solid Phase Extraction - Analytical Columns. Restek.
• Rapid and Sensitive Determination of 4-Nitrophenol, 3-Methyl-4-nitrophenol, 4,6-Dinitro-o-cresol, Parathion-methyl, Fenitrothion - American Chemical Society.
• Determination of p Nitrophenol in Surface Water by Online Solid Phase Extraction Coupled with Ultra Performance Liquid Chromatography Triple Quadropole Mass Spectrometry. cnki.com.cn.
• 4-Methyl-2-nitrophenol | C7H7NO3 | CID 8391 - PubChem. PubChem.
• Recent Progress in Advanced Electrode Materials for the Detection of 4-Nitrophenol and Its Derivatives for Environmental Monitoring - MDPI. MDPI.
• A new strategy for synthesis of an in-tube molecularly imprinted polymer-solid phase microextraction device: Selective off-line extraction of 4-nitrophenol as an example of priority pollutants from environmental water samples - ResearchGate.
• Comparative Guide to Analytical Methods for 5-Chloro-2-methyl-4-nitrophenol Quantific
• Methodologies for the Extraction of Phenolic Compounds from Environmental Samples: New Approaches - MDPI. MDPI.
• 4-Nitrophenol in freshwater and marine water - Water Quality Australia.
• Analysis of 3-Methyl-4-nitrophenol, A Major Metabolite of Fenitrothion, In Mice Urine Using HPLC - Pharmaceutical Methods. Pharmaceutical Methods.

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Application Note: Enhancing the Gas Chromatographic Analysis of 4-Methyl-2-nitrophenol through Derivatization

Introduction

4-Methyl-2-nitrophenol is a compound of significant interest in environmental monitoring, industrial hygiene, and as an intermediate in chemical synthesis. Gas chromatography (GC) is a powerful technique for the separation and quantification of this and other phenolic compounds. However, the direct GC analysis of 4-methyl-2-nitrophenol can be challenging. Its polar hydroxyl group and the presence of a nitro group can lead to poor peak shape, low sensitivity, and potential thermal degradation in the GC inlet and column.[1][2]

Derivatization is a chemical modification process that converts polar functional groups into less polar, more volatile, and more thermally stable derivatives.[3][4] This transformation minimizes intermolecular hydrogen bonding, leading to improved chromatographic behavior and enhanced detection sensitivity.[5] This application note provides detailed protocols for the derivatization of 4-methyl-2-nitrophenol using silylation and acylation techniques, enabling robust and reliable GC and GC-Mass Spectrometry (GC-MS) analysis.

Choosing a Derivatization Strategy: Silylation vs. Acylation

The selection of a derivatization strategy depends on the specific analytical requirements, sample matrix, and available instrumentation.

• Silylation: This is one of the most widely used techniques for derivatizing compounds with active hydrogens, such as phenols.[4][6] Silylating reagents replace the acidic proton of the hydroxyl group with a non-polar trimethylsilyl (TMS) or tert-butyldimethylsilyl (TBDMS) group.[5][6] Reagents like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) and N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) are highly effective and produce derivatives that are generally stable and exhibit excellent chromatographic properties.[3][5] For nitrophenols, silylation is particularly effective in improving volatility and reducing peak tailing.[2]

• Acylation: This method introduces an acyl group, forming an ester derivative.[5] Acetic anhydride is a common reagent for this purpose.[7][8] Acylation can be a cost-effective alternative to silylation and produces stable derivatives. Perfluoroacylated derivatives, formed using reagents like trifluoroacetic anhydride (TFAA), are particularly useful for enhancing sensitivity with an electron capture detector (ECD).[9][10]

Experimental Workflow

A typical workflow for the derivatization and subsequent GC analysis of 4-methyl-2-nitrophenol is outlined below. It is crucial to ensure that all glassware and solvents are anhydrous, as derivatization reagents, particularly silylating agents, are sensitive to moisture.[3][11]

Caption: Experimental workflow for the analysis of 4-methyl-2-nitrophenol.

Protocols

Important Safety Note: Derivatization reagents can be toxic, corrosive, and moisture-sensitive. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.[12]

Protocol 1: Silylation using BSTFA

This protocol describes the formation of the trimethylsilyl (TMS) ether of 4-methyl-2-nitrophenol. BSTFA is a powerful silylating agent suitable for a wide range of polar compounds.[11] The addition of a catalyst like trimethylchlorosilane (TMCS) can enhance the reaction rate for less reactive compounds.

Materials:

• Sample extract containing 4-methyl-2-nitrophenol, dried and reconstituted in a suitable anhydrous solvent (e.g., pyridine, acetonitrile).

• N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) or BSTFA with 1% Trimethylchlorosilane (TMCS).

• Anhydrous pyridine or other suitable solvent.[5]

• GC vials with caps.

• Heating block or oven.

• Vortex mixer.

Procedure:

• Sample Preparation: Ensure the sample extract is completely dry. Any residual water will react with the silylating reagent and reduce derivatization efficiency.[5] This can be achieved by evaporation under a gentle stream of nitrogen.

• Reconstitution: Dissolve the dried sample residue in 50 µL of anhydrous pyridine in a GC vial.

• Reagent Addition: Add 100 µL of BSTFA (or BSTFA + 1% TMCS) to the vial.[3]

• Reaction: Tightly cap the vial and vortex for 30 seconds. Heat the vial at 70°C for 30-60 minutes in a heating block or oven.[5] Optimization of reaction time and temperature may be necessary for complex matrices.[3]

• Cooling: After the reaction is complete, allow the vial to cool to room temperature.

• Analysis: The derivatized sample is now ready for injection into the GC-MS system.

Protocol 2: Acylation using Acetic Anhydride

This protocol details the conversion of 4-methyl-2-nitrophenol to its acetate ester. This method is robust and can be performed at room temperature or with gentle heating.[3]

Materials:

• Sample extract containing 4-methyl-2-nitrophenol.

• Acetic anhydride.

• Pyridine (as a catalyst and solvent).[3]

• Saturated sodium bicarbonate solution.

• Organic extraction solvent (e.g., hexane, dichloromethane).[5]

• Reaction vials.

• Vortex mixer.

Procedure:

• Sample Preparation: If the sample is in an aqueous solution, adjust the pH to be alkaline (pH 8-9) with potassium carbonate.[5] For dried samples, dissolve the residue in 100 µL of pyridine.[3]

• Reagent Addition: Add 200 µL of acetic anhydride to the vial.[3]

• Reaction: Cap the vial tightly and vortex for 1 minute. Let the reaction proceed at room temperature for 15-30 minutes. Gentle heating (e.g., 60°C) for a short period may be required for complete derivatization in some cases.[3]

• Work-up: Add 1 mL of saturated sodium bicarbonate solution to quench the excess acetic anhydride. Vortex the mixture for 30 seconds.

• Extraction: Add 1 mL of an organic extraction solvent (e.g., dichloromethane or ethyl acetate) and vortex for 1 minute to extract the acetylated derivative.[3]

• Analysis: The organic layer can be directly analyzed by GC-MS.

Expected Results and Data

Derivatization significantly improves the chromatographic performance of 4-methyl-2-nitrophenol. The resulting TMS or acetyl derivatives are less polar and more volatile, leading to shorter retention times, sharper peaks, and increased signal intensity.

Analyte	Derivatization Method	Expected Retention Time	Peak Shape
4-Methyl-2-nitrophenol	None	Longer	Tailing
4-Methyl-2-nitrophenol-TMS	Silylation (BSTFA)	Shorter	Symmetrical
4-Methyl-2-nitrophenol-Acetate	Acylation (Acetic Anhydride)	Shorter	Symmetrical

Note: These are generalized expected outcomes. Actual retention times will depend on the specific GC column and analytical conditions used.

GC-MS Parameters (Example)

The following are example GC-MS parameters and should be optimized for the specific instrument and application.

Parameter	Setting
Gas Chromatograph
Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms or equivalent)
Inlet Temperature	250°C
Carrier Gas	Helium, constant flow at 1.0 mL/min
Oven Program	80°C (hold 2 min), ramp to 280°C at 10°C/min, hold 5 min
Injection Mode	Splitless
Mass Spectrometer
Ion Source Temp.	230°C
Quadrupole Temp.	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	m/z 50-400

Troubleshooting

• Poor Derivatization Efficiency: This is often due to the presence of moisture. Ensure all glassware, solvents, and the sample are anhydrous.[5] Increasing the reaction temperature or time, or using a catalyst, may also improve the yield.

• Multiple Peaks for a Single Analyte: This can result from incomplete derivatization or the formation of multiple derivative species.[12] Optimizing the reaction conditions can help to drive the reaction to completion.

• Chromatographic Issues: Peak tailing or broad peaks after derivatization may indicate issues with the GC system, such as an active inlet liner or column degradation.

Conclusion

Derivatization is a critical step for the successful gas chromatographic analysis of 4-methyl-2-nitrophenol. Both silylation with BSTFA and acylation with acetic anhydride are effective methods for improving the volatility, thermal stability, and chromatographic behavior of this analyte. The choice of method will depend on the specific requirements of the analysis. By following the detailed protocols and considering the troubleshooting tips provided in this application note, researchers can achieve reliable and sensitive quantification of 4-methyl-2-nitrophenol in various sample matrices.

References

• U.S. Environmental Protection Agency. (2007). Method 8041A: Phenols by Gas Chromatography. [Link]

• Lee, I. S., & Lee, M. R. (2003). Dual derivatization and GC-MS analysis of phenolic compounds suspected of being xenoestrogens. Journal of Environmental Science and Health, Part A, 38(4), 589-595. [Link]

• U.S. Environmental Protection Agency. EPA-RCA: 8041A: Phenols by Gas Chromatography. [Link]

• Nick, K., & Schöler, H. F. (1992). Gas-chromatographic determination of nitrophenols after derivatisation with diazomethane. Fresenius' journal of analytical chemistry, 343(4), 304-307. [Link]

• Roessner, U., & Dias, D. A. (2012). Analysis of phenolic and cyclic compounds in plants using derivatization techniques in combination with GC-MS-based metabolite profiling. Metabolites, 2(4), 1075-1098. [Link]

• Karim, K. J. A., & Al-Heeti, A. S. (1987). Gas chromatographic determination of phenol compounds with automatic extraction and derivatization. Journal of Chromatography A, 407, 151-158. [Link]

• Chulalongkorn University Digital Collections. Improving chromatographic analysis of phenolic compounds. [Link]

• Phenomenex. Derivatization for Gas Chromatography. [Link]

• ResearchGate. General derivatization mechanism for phenol with MTBSTFA. [Link]

• Morville, S., Scheyer, A., Mirabel, P., & Millet, M. (2004). A multiresidue method for the analysis of phenols and nitrophenols in the atmosphere. Journal of environmental monitoring, 6(11), 879-885. [Link]

• ResearchGate. Analysis of Nitrophenols with Gas Chromatography/Mass Spectrometry by Flash Heater Derivatization. [Link]

• Kim, K. R., Kim, J. H., Jeong, D. H., & Kim, H. J. (1993). Analysis of Nitrophenols with Gas Chromatography/Mass Spectrometry by Flash Heater Derivatization. Bull. Korean Chem. Soc, 14(6), 669-672. [Link]

• ResearchGate. Derivatization Reactions and Reagents for Gas Chromatography Analysis. [Link]

• Kojima, M., Onuki, A., & Saito, K. (2007). High performance solid-phase analytical derivatization of phenols for gas chromatography-mass spectrometry. Journal of Chromatography A, 1161(1-2), 176-182. [Link]

• Farajzadeh, M. A., Khiavi, E. B., & Feriduni, B. (2020). Determination of phenolic compounds in industrial wastewaters by gas chromatography after extraction and preconcentration by microextraction procedure. Global NEST Journal, 22(1), 109-118. [Link]

• Morville, S., Scheyer, A., Mirabel, P., & Millet, M. (2004). A multiresidue method for the analysis of phenols and nitrophenols in the atmosphere. Journal of environmental monitoring, 6(11), 879-885. [Link]

• U.S. Environmental Protection Agency. Method 8041A. [Link]

• Schummer, C., Delhomme, O., Appenzeller, B. M., Wennig, R., & Millet, M. (2009). Comparison of MTBSTFA and BSTFA in derivatization reactions of polar compounds prior to GC/MS analysis. Talanta, 77(4), 1473-1482. [Link]

• McNamara, P. M. (1967). Acylation by acetyl trifluoracetate and trifluoroacetic anhydride. Royal Holloway, University of London. [Link]

• Scientific & Academic Publishing. Friedel-Crafts Acylation, Lab Guide, Use of GC-MS, The Organic Chemistry Notebook Series, a Didactical Approach, N°17. [Link]

• ResearchGate. How best to perform acylation of hydroxyls for GC/MS?. [Link]

• Bibel, M. (2022). Bibel lab update: Derivatization of metabolites for GC-MS via methoximation+silylation. [Link]

• Taylor & Francis. Trifluoroacetic anhydride – Knowledge and References. [Link]

• Fiehn, O. (2016). Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS?. Metabolites, 6(1), 7. [Link]

• Ulbrich, A., & Beleggia, S. (2021). Optimized Workflow for On-Line Derivatization for Targeted Metabolomics Approach by Gas Chromatography-Mass Spectrometry. Metabolites, 11(12), 875. [Link]

• MDPI. Comparison of Two Derivative Methods for the Quantification of Amino Acids in PM 2.5 Using GC-MS/MS. [Link]

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Technical Notes & Optimization

Technical Support Center: A-Z Guide to Nitrophenol Isomer Resolution in HPLC

Welcome to the comprehensive support center for resolving o-, m-, and p-nitrophenol isomers using High-Performance Liquid Chromatography (HPLC). This guide is designed for researchers, analytical scientists, and drug development professionals who encounter challenges with the separation of these critical positional isomers. Here, we move beyond generic advice to provide in-depth, scientifically-grounded solutions to common chromatographic problems.

Frequently Asked Questions (FAQs)

Q1: Why is separating nitrophenol isomers so challenging?

A1: The primary challenge lies in their structural similarity. Ortho-, meta-, and para-nitrophenol have the same molecular weight and elemental composition, differing only in the substitution pattern on the benzene ring. This results in very similar physicochemical properties, such as polarity and hydrophobicity, making them difficult to resolve with standard reversed-phase methods.[1] Achieving separation requires exploiting subtle differences in their pKa values, dipole moments, and potential for secondary interactions with the stationary phase.

Q2: What is the typical elution order for nitrophenol isomers in reversed-phase HPLC?

A2: In typical reversed-phase chromatography (e.g., using a C18 column), the elution order is generally linked to the isomers' relative polarities and pKa values. The ortho-isomer, due to intramolecular hydrogen bonding between the nitro and hydroxyl groups, is less polar than the other two and often elutes first. The meta and para isomers have very close polarities, but their elution order can be manipulated, most effectively by adjusting the mobile phase pH.[2]

Q3: Is a C18 column the best choice for this separation?

A3: While a C18 column is the workhorse of reversed-phase HPLC and can be used, it may not be the optimal choice for achieving baseline resolution of all three isomers, especially the closely eluting m- and p-nitrophenols.[3] Stationary phases that offer alternative selectivities, such as Phenyl or Polar-Endcapped columns, often provide superior resolution by introducing different separation mechanisms like π-π interactions.[4][5]

Q4: How critical is mobile phase pH for this separation?

A4: Mobile phase pH is arguably the most critical parameter for controlling the retention and selectivity of nitrophenol isomers.[6] The isomers are weak acids with distinct pKa values. By adjusting the mobile phase pH relative to these pKa values, you can control the degree of ionization for each isomer, which dramatically alters their hydrophobicity and, consequently, their retention time.[7] Operating at a pH where the isomers have different charge states is key to maximizing resolution.

Q5: Should I use Acetonitrile or Methanol as the organic modifier?

A5: The choice between Acetonitrile (ACN) and Methanol (MeOH) can significantly impact selectivity.[8] ACN is an aprotic solvent, while methanol is protic and can engage in hydrogen bonding.[9] When using Phenyl columns, methanol is often preferred as it can enhance π-π interactions between the analytes and the stationary phase, which might be suppressed by ACN.[10] It is often beneficial to screen both solvents during method development to determine which provides the best selectivity for your specific conditions.

Troubleshooting Guide: From Tailing Peaks to Complete Co-elution

This section addresses specific chromatographic problems in a systematic, cause-and-effect format.

Problem 1: Poor Resolution Between meta- and para-Nitrophenol

• Symptom: The peaks for m- and p-nitrophenol are significantly overlapped or appear as a single broad peak, while the o-nitrophenol peak is well-resolved.

• Potential Causes & Systematic Solutions:

  • Suboptimal Mobile Phase pH: The primary cause is often a mobile phase pH that does not sufficiently differentiate the ionization states of the m- and p-isomers. Their pKa values are different enough to be exploited (see table below).

    • Solution: Systematically adjust the mobile phase pH. A good starting point is to set the pH between the pKa values of the two isomers if possible, or at least 1-2 pH units away from the pKa of both to ensure they are either fully protonated or deprotonated.[11] Use a high-quality buffer (e.g., phosphate or acetate) at a concentration of 10-25 mM to ensure stable pH and reproducible retention times.[12]

  • Inadequate Stationary Phase Selectivity: A standard C18 phase relies mainly on hydrophobic interactions, which may be too similar for these isomers.

    • Solution: Switch to a stationary phase that offers alternative separation mechanisms. A Phenyl column is highly recommended. The phenyl groups on the stationary phase can engage in π-π interactions with the aromatic rings of the nitrophenols, providing a different selectivity that can resolve positional isomers.[3][13]

  • Incorrect Organic Modifier: The choice of organic solvent can alter selectivity.

    • Solution: If using a Phenyl column with ACN, switch to Methanol. Methanol can enhance the π-π interactions needed for resolving these isomers.[10][14]

Isomer	pKa Value (approx.)	Rationale for pH Adjustment
o-Nitrophenol	7.23	Intramolecular H-bonding makes it less acidic.
m-Nitrophenol	8.40	The nitro group has a weaker acidifying effect from the meta position.
p-Nitrophenol	7.15	The nitro group strongly stabilizes the phenoxide ion through resonance, making it the most acidic.
Source: for p-nitrophenol. Other values are commonly cited in chemical literature.

Problem 2: Peak Tailing for All Isomers

• Symptom: Asymmetrical peaks with a pronounced "tail" extending from the back of the peak.

• Potential Causes & Systematic Solutions:

  • Secondary Silanol Interactions: Residual, un-capped silanol groups on the silica backbone of the stationary phase can interact with the polar hydroxyl and nitro groups of the analytes, causing tailing. This is especially problematic for basic compounds but can affect acidic compounds as well.

    • Solution 1 (Mobile Phase): Lower the mobile phase pH (e.g., to pH 2.5-3.0 with phosphoric or formic acid). At low pH, the silanol groups are protonated and less likely to interact with the analytes.[6]

    • Solution 2 (Column Choice): Use a modern, high-purity, end-capped C18 column or a column specifically designed for polar analytes (often labeled "AQ"). These columns have minimal residual silanol activity.

  • Insufficient Buffer Capacity: If the sample is dissolved in a solvent with a different pH than the mobile phase, and the mobile phase buffer is too weak, localized pH shifts can occur on the column, leading to peak distortion.[15]

    • Solution: Ensure your buffer concentration is adequate, typically in the 10-50 mM range.[11] Whenever possible, dissolve your sample in the mobile phase itself to avoid solvent mismatch effects.

Problem 3: Unstable Retention Times

• Symptom: The retention time for the same isomer varies significantly between injections.

• Potential Causes & Systematic Solutions:

  • Poorly Buffered Mobile Phase: This is the most common cause for ionizable compounds like nitrophenols. Small shifts in the mobile phase pH from run to run will cause significant changes in retention time.

    • Solution: Prepare fresh buffer daily and ensure its pH is stable. Use a buffer within +/- 1 pH unit of its pKa for maximum buffering capacity.[11] For example, an acetate buffer (pKa ~4.76) is effective for controlling pH in the 3.8-5.8 range.

  • Column Temperature Fluctuations: HPLC separations are sensitive to temperature. Inconsistent column temperature will lead to retention time drift.

    • Solution: Use a thermostatted column compartment and allow the column to fully equilibrate at the set temperature before starting the analysis (a stable baseline is a good indicator).

  • Inadequate System Equilibration: If you change the mobile phase composition, the column requires time to fully equilibrate with the new conditions.

    • Solution: Flush the column with at least 10-20 column volumes of the new mobile phase before injecting your sample.

Systematic Workflow for Method Development

This protocol provides a logical, step-by-step approach to developing a robust method for separating nitrophenol isomers.

Step 1: Initial Column and Mobile Phase Selection

• Column: Start with a Phenyl-Hexyl column (e.g., 150 mm x 4.6 mm, 3.5 or 5 µm particle size). This phase provides both hydrophobic and π-π interaction capabilities, making it ideal for aromatic isomers.

• Mobile Phase A: 20 mM Potassium Phosphate buffer.

• Mobile Phase B: Methanol. Methanol is chosen to maximize potential π-π interactions.[10]

• Initial Conditions:

  • Flow Rate: 1.0 mL/min

  • Temperature: 30 °C

  • Detection: UV at 270 nm (for general screening) or use a Diode Array Detector (DAD) to monitor multiple wavelengths.

  • Injection Volume: 5 µL

Step 2: Scouting Gradient and pH Optimization

• pH Screening: Prepare the aqueous mobile phase (20 mM Phosphate Buffer) at three different pH levels:

  • pH 3.0: To ensure all isomers are fully protonated.

  • pH 5.0: A mid-range pH to assess initial selectivity.

  • pH 7.5: A pH between the pKa values of the o/p isomers and the m-isomer.

• Gradient Run: For each pH condition, run a fast scouting gradient from 10% to 70% Methanol over 15 minutes.

• Analysis: Examine the three chromatograms. Identify the pH that provides the best initial separation (peak spacing) between the three isomers, particularly the m- and p-isomers. This pH will be used for further optimization.

Step 3: Isocratic Method Optimization

• Determine Isocratic Hold: Based on the scouting gradient that gave the best separation, estimate the percentage of Methanol at which the last isomer (typically m-nitrophenol) elutes.

• Fine-Tuning: Run a series of isocratic separations, adjusting the methanol percentage by ±5% around your initial estimate. For example, if the last peak eluted at 40% MeOH in the gradient, test isocratic conditions of 35%, 40%, and 45% MeOH.

• Evaluate Resolution: Calculate the resolution (Rs) between the critical pair (m- and p-nitrophenol). An Rs value ≥ 1.5 indicates baseline separation. An optimal separation was achieved in one study using 50 mM acetate buffer (pH 5.0) and 20% acetonitrile, yielding resolution values greater than 2.0 for all analytes.

Step 4: Final Refinements

• Flow Rate: If resolution is adequate but the run time is long, you can cautiously increase the flow rate (e.g., to 1.2 or 1.5 mL/min). If resolution is marginal, decreasing the flow rate (e.g., to 0.8 mL/min) can improve separation at the cost of longer analysis time.

• Temperature: Adjusting the column temperature can also fine-tune selectivity. Try running the separation at 25 °C and 35 °C to see the effect on resolution.

Visualizing the Troubleshooting Workflow

The following diagram illustrates a logical flow for troubleshooting poor peak resolution in HPLC.

Caption: A systematic workflow for troubleshooting poor resolution of nitrophenol isomers.

References

Sources

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. researchgate.net [researchgate.net]
• 3. lcms.cz [lcms.cz]
• 4. agilent.com [agilent.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Discover the Art of Buffer selection in HPLC Development part 2 [pharmacores.com]
• 7. chromtech.com [chromtech.com]
• 8. Acetonitrile vs Methanol in Reverse Phase Chromatography [masontechnology.ie]
• 9. Impact of methanol and acetonitrile on separations based on pi-pi interactions with a reversed-phase phenyl column - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. agilent.com [agilent.com]
• 11. hplc.eu [hplc.eu]
• 12. mac-mod.com [mac-mod.com]
• 13. 7 Key Differences in the Use of Methanol and Acetonitrile : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. chromatographyonline.com [chromatographyonline.com]

Overcoming matrix effects in 4-Methyl-2-nitrophenol analysis

A Senior Application Scientist's Guide to Overcoming Matrix Effects

Welcome to the technical support center for the analysis of 4-Methyl-2-nitrophenol. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with complex sample matrices. As a Senior Application Scientist, my goal is to provide you with not just protocols, but a foundational understanding of why matrix effects occur and how to systematically overcome them, ensuring the accuracy and reliability of your data.

Section 1: Frequently Asked Questions (FAQs) - Understanding the Challenge

This section addresses fundamental questions about matrix effects in the context of 4-Methyl-2-nitrophenol analysis.

Q1: What exactly are "matrix effects" in chemical analysis?

A: Matrix effects are the alteration of an analyte's signal—either suppression or enhancement—caused by other components present in the sample matrix.[1] The matrix consists of everything in the sample except the analyte of interest.[2] In techniques like Liquid Chromatography-Mass Spectrometry (LC-MS), these co-eluting compounds can interfere with the ionization process of the target analyte, 4-Methyl-2-nitrophenol, leading to inaccurate quantification.[3][4][5] This interference is a primary concern because it can compromise the accuracy, precision, and sensitivity of the analytical method.[4][6]

Q2: Why is 4-Methyl-2-nitrophenol particularly susceptible to matrix effects?

A: 4-Methyl-2-nitrophenol (C₇H₇NO₃, M.W. 153.14 g/mol ) possesses several chemical features that make its analysis prone to matrix interference.[7][8] Its phenolic hydroxyl group and nitro group are polar and can engage in hydrogen bonding.[9] In complex biological or environmental samples, endogenous materials like phospholipids, salts, or proteins can co-extract with the analyte.[3] During LC-MS analysis, particularly with Electrospray Ionization (ESI), these co-eluting matrix components compete with 4-Methyl-2-nitrophenol for ionization, often leading to signal suppression.[10][11] In Gas Chromatography (GC), its polarity can cause peak tailing and interaction with active sites in the inlet and column, a problem that can be exacerbated by non-volatile matrix components.[1][12]

Q3: How can I diagnose if my 4-Methyl-2-nitrophenol analysis is being affected by matrix effects?

A: Diagnosing matrix effects is a critical first step. A common and effective method is to compare the signal response of the analyte in a pure solvent standard versus its response in a "post-extraction spiked" sample.[5][6]

• Prepare a standard: Dissolve a known concentration of 4-Methyl-2-nitrophenol in a pure solvent (e.g., acetonitrile or methanol).

• Prepare a blank matrix extract: Process a sample that does not contain the analyte (a "blank" matrix) through your entire sample preparation procedure.

• Spike the blank extract: Add the same known concentration of 4-Methyl-2-nitrophenol to the blank matrix extract.

• Analyze and compare: Analyze both the pure standard and the spiked extract. If the peak area or height of the analyte in the spiked extract is significantly different (e.g., <85% or >115%) from the pure standard, a matrix effect is present.[10] A value less than 100% indicates ion suppression, while a value greater than 100% indicates ion enhancement.[10][13]

The workflow below illustrates the diagnostic process.

Sources

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. What is matrix effect and how is it quantified? [sciex.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. 4-Methyl-2-nitrophenol | C7H7NO3 | CID 8391 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 4-メチル-2-ニトロフェノール 99% | Sigma-Aldrich [sigmaaldrich.com]
• 9. journal.gnest.org [journal.gnest.org]
• 10. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 11. nebiolab.com [nebiolab.com]
• 12. agilent.com [agilent.com]
• 13. bataviabiosciences.com [bataviabiosciences.com]

Optimization of catalyst loading for 4-Methyl-2-nitrophenol reduction

Answering the call of researchers, scientists, and drug development professionals, this Technical Support Center provides a comprehensive guide to optimizing catalyst loading for the reduction of 4-methyl-2-nitrophenol. As a Senior Application Scientist, my goal is to blend rigorous scientific principles with practical, field-tested advice to help you navigate the complexities of this crucial chemical transformation.

The reduction of 4-methyl-2-nitrophenol to its corresponding amine, 2-amino-4-methylphenol, is a pivotal step in the synthesis of various pharmaceuticals and fine chemicals. Achieving high yield, selectivity, and efficiency hinges on the precise optimization of reaction parameters, with catalyst loading being one of the most critical. This guide is structured to address your most pressing questions and troubleshoot common experimental hurdles.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the catalytic reduction process, providing the foundational knowledge needed for successful experimentation.

Q1: Why is optimizing catalyst loading so critical for the reduction of 4-methyl-2-nitrophenol?

A1: Catalyst loading directly influences reaction kinetics, overall yield, and process economics.

• Too little catalyst: Results in slow or incomplete reactions, as the number of available active sites is insufficient to achieve a practical reaction rate.[1]

• Too much catalyst: While it may accelerate the reaction, excessive loading can lead to several issues:

  • Economic Inefficiency: Many common catalysts, such as those based on palladium (Pd) or platinum (Pt), are expensive.[2][3] Using more than necessary significantly increases costs.

  • Mass Transfer Limitations: In heterogeneous catalysis, a very high catalyst concentration can create a thick slurry, impeding effective stirring and limiting the diffusion of reactants to the catalyst surface.[4]

  • Work-up Complications: Filtering large amounts of fine catalyst powder can be challenging and may lead to product loss.

  • Side Reactions: High catalyst loading can sometimes promote undesired side reactions or over-reduction of other functional groups.

The goal of optimization is to find the "sweet spot" that provides the fastest reaction rate and highest yield with the minimum amount of catalyst.

Q2: What are the typical catalysts and loading ranges for this type of nitroarene reduction?

A2: The most common catalysts are noble metals supported on high-surface-area materials.[5]

• Palladium on Carbon (Pd/C): 5% or 10% Pd/C is a workhorse for this transformation. Typical loadings range from 0.5 mol% to 5 mol% relative to the substrate.

• Platinum on Carbon (Pt/C) or Platinum(IV) Oxide (PtO₂): Also highly effective, often used under slightly different conditions or for substrates where Pd is less selective.

• Raney® Nickel: A cheaper, non-noble metal alternative, but often requires higher temperatures and pressures and can be pyrophoric.[4]

• Other Noble Metals (Au, Ag): Gold and silver nanoparticles have also shown high catalytic activity for the reduction of nitrophenols, often in the presence of a reducing agent like sodium borohydride (NaBH₄).[2][6]

The optimal loading is highly dependent on the specific substrate, solvent, temperature, and pressure. A starting point of 1.0 mol% is often recommended for initial screening experiments.[7]

Q3: How does the choice of reducing agent (H₂ gas vs. NaBH₄) affect catalyst loading?

A3: The choice of reducing agent fundamentally changes the reaction mechanism and conditions.

• Hydrogen Gas (H₂): This is the classic method for catalytic hydrogenation. It typically requires a pressurized reactor (from balloon pressure to >50 psi) and catalysts like Pd/C or Pt/C.[8][9] The reaction occurs on the catalyst surface where H₂ is adsorbed and activated.[10] Optimization involves balancing catalyst loading with hydrogen pressure and temperature.

• Sodium Borohydride (NaBH₄): This is a chemical hydride source often used for smaller-scale reactions at atmospheric pressure.[5] The reaction mechanism involves the transfer of hydride ions (H⁻) to the nitro group, mediated by the catalyst surface.[11] The concentration of NaBH₄ is also a critical parameter to optimize, as an excess can lead to a violent release of hydrogen gas from its reaction with the solvent (especially water or alcohols), which can disrupt the process.[12]

Generally, catalytic transfer hydrogenation with agents like NaBH₄ may require slightly different catalyst loadings compared to high-pressure gas-phase hydrogenation.

Q4: I see an initial delay before my reaction starts. What is this "induction period" and how does catalyst loading affect it?

A4: The induction period is a common phenomenon in nitrophenol reductions where there is an initial time delay before the reaction rate accelerates.[11] Recent studies have shown this is often due to the consumption of dissolved oxygen in the reaction mixture.[13] The catalyst and the reducing agent (especially NaBH₄) react with dissolved O₂, and only after the oxygen concentration drops below a critical threshold does the reduction of the nitro group proceed efficiently.[13]

Higher catalyst loading can sometimes shorten the induction period by accelerating the consumption of dissolved oxygen.[13] However, the most effective way to eliminate it is to thoroughly degas all solvents and the reaction vessel with an inert gas (like nitrogen or argon) before adding the catalyst and reactants.[14]

Troubleshooting Guide: Catalyst Loading Optimization

This guide provides a systematic approach to resolving common issues encountered during the optimization process.

Symptom / Issue	Potential Cause(s)	Recommended Solution & Rationale
1. Low or No Conversion	A. Insufficient Catalyst Loading: The number of active sites is too low for the reaction to proceed at a reasonable rate.	Solution: Incrementally increase the catalyst loading (e.g., from 1 mol% to 2.5 mol%, then 5 mol%). Rationale: This directly increases the availability of catalytic sites for the reactants.[1]
B. Catalyst Poisoning: Trace impurities (e.g., sulfur or halide compounds) in the substrate, solvent, or hydrogen gas have bonded to the catalyst's active sites, deactivating them.[4]	Solution: Purify the substrate (e.g., recrystallization) and use high-purity solvents and gases. Rationale: Removing catalyst poisons is essential for maintaining catalytic activity.
C. Poor Catalyst Quality: The catalyst may be old, improperly stored, or from a poor-quality batch, resulting in low intrinsic activity.	Solution: Use a fresh batch of catalyst from a reputable supplier. Test its activity with a standard, reliable reaction (e.g., reduction of nitrobenzene). Rationale: This validates that the catalyst itself is active before troubleshooting other parameters.[4]
2. Reaction Stalls Before Completion	A. Catalyst Deactivation: The catalyst loses activity over the course of the reaction due to byproduct adsorption or structural changes.	Solution: Consider a second addition of fresh catalyst midway through the reaction. Rationale: This replenishes the active sites in the reactor. However, this points to an underlying stability issue that may require choosing a more robust catalyst.[4]
B. Insufficient Reducing Agent: The hydrogen supply has been depleted, or the NaBH₄ has been fully consumed.	Solution: For H₂, ensure a continuous supply and check for leaks. For NaBH₄, ensure a sufficient molar excess is used (typically 3-10 equivalents). Rationale: The reducing agent is a stoichiometric reactant; its depletion will halt the reaction.
3. Formation of Colored Byproducts (Yellow/Orange/Red)	A. Incomplete Reduction: The reaction conditions (low catalyst loading, low temperature, or short reaction time) favor the accumulation of colored intermediates like nitroso and hydroxylamine species.	Solution: Increase catalyst loading, reaction temperature, or reaction time. Rationale: More forcing conditions can drive the reaction to completion, converting the intermediates into the desired colorless amine.[4]
B. Condensation of Intermediates: The nitroso and hydroxylamine intermediates can condense to form highly colored azoxy and azo compounds, especially under neutral or basic conditions.	Solution: Ensure efficient and vigorous stirring to minimize localized high concentrations of intermediates on the catalyst surface. An acidic additive (e.g., a small amount of acetic acid) can sometimes suppress these side reactions. Rationale: Vigorous mixing improves mass transport, while a slightly acidic medium can prevent the base-catalyzed condensation pathways.
4. Poor Reproducibility Between Batches	A. Inconsistent Catalyst Handling: Heterogeneous catalysts, especially Pd/C, can be difficult to weigh and transfer accurately as a dry powder. Moisture content can also vary.	Solution: If possible, create a slurry of the catalyst in a small amount of the reaction solvent and transfer it via cannula. This is known as "slurry charging." Rationale: This technique improves the accuracy and consistency of catalyst addition compared to handling a static-prone dry powder.
B. Variation in Catalyst Activity: Different lots of commercially available catalysts can have slight variations in activity.	Solution: For a multi-batch campaign, procure a single large lot of catalyst to be used for all experiments. Rationale: This eliminates batch-to-batch catalyst variability as a source of experimental inconsistency.

Experimental Protocol: Optimizing Catalyst Loading for 4-Methyl-2-nitrophenol Reduction

This protocol provides a step-by-step methodology for a systematic optimization study using 10% Pd/C and hydrogen gas.

Safety First: Catalytic hydrogenation involves flammable hydrogen gas and potentially pyrophoric catalysts. All operations must be conducted in a certified chemical fume hood, behind a blast shield, and away from ignition sources.[8][15] The catalyst, especially after the reaction, can ignite upon exposure to air and should be handled with extreme care.[15] The substrate, 4-methyl-2-nitrophenol, is toxic and should be handled with appropriate personal protective equipment (PPE), including gloves and safety goggles.[16]

Materials & Equipment:

• 4-Methyl-2-nitrophenol (substrate)

• 10% Palladium on Carbon (Pd/C) catalyst

• Methanol (HPLC grade, solvent)

• Hydrogen gas (high purity)

• Parr shaker or similar hydrogenation apparatus

• Glass reactor vessel rated for the intended pressure

• Magnetic stir bar or mechanical stirrer

• System for inert gas purging (Nitrogen or Argon)

• Filtration setup (e.g., Büchner funnel with Celite®)

• Analytical equipment for monitoring (e.g., HPLC, TLC, UV-Vis)[17][18]

Procedure:

• System Preparation:

  • Set up the hydrogenation apparatus in a fume hood. Ensure all connections are secure.

  • Place the substrate (e.g., 1.0 g, X mmol) and a stir bar into the reactor vessel.

  • Add the solvent (e.g., 20 mL of methanol).

  • Seal the reactor and purge the system thoroughly with an inert gas (e.g., nitrogen) for 5-10 minutes to remove all oxygen.

• Catalyst Addition (Initial Screening: 1.0 mol%):

  • Calculate the mass of 10% Pd/C corresponding to 1.0 mol% relative to the substrate.

  • Under a positive flow of inert gas, quickly add the catalyst to the reaction vessel.

  • Rationale: Adding the catalyst under an inert atmosphere prevents premature exposure to air, which can affect its activity.

• Reaction Execution:

  • Seal the reactor again and perform three cycles of vacuum/hydrogen purge to ensure the atmosphere is pure hydrogen.

  • Pressurize the reactor to the desired pressure (e.g., 50 psi H₂).

  • Begin vigorous stirring and start heating if the reaction is to be run at an elevated temperature (e.g., 40 °C).

  • Monitor the reaction by observing the hydrogen uptake on the pressure gauge. The reaction is complete when hydrogen uptake ceases.

• Reaction Monitoring:

  • The progress can also be monitored by taking small aliquots. To do this safely: stop stirring, cool to room temperature, vent the hydrogen completely, and purge with inert gas before opening the reactor.

  • Analyze the aliquot by TLC or HPLC to determine the ratio of starting material to product.[17][18]

• Work-up:

  • Once complete, cool the reactor to room temperature.

  • Carefully vent the excess hydrogen and thoroughly purge the system with inert gas.[15]

  • Prepare a filter pad of Celite® in a Büchner funnel and wet it with a small amount of solvent.

  • Filter the reaction mixture through the Celite® to remove the Pd/C catalyst. Wash the filter cake with a small amount of fresh solvent.

  • CRITICAL: Do not allow the filter cake containing the catalyst to dry.[15] Immediately quench the filter cake by submerging it in a beaker of water. This passivates the pyrophoric catalyst for safe disposal.

• Optimization Iterations:

  • Based on the results of the 1.0 mol% experiment (reaction time, completeness), perform subsequent experiments at different loadings (e.g., 0.5 mol% and 2.5 mol%).

  • Analyze the reaction time and final conversion for each loading to determine the optimal level that balances speed and efficiency. The goal is the lowest catalyst loading that achieves full conversion in an acceptable timeframe.

Visualization of the Optimization Workflow

The following diagram illustrates a logical workflow for systematically optimizing catalyst loading.

Caption: Workflow for Catalyst Loading Optimization.

References

• Fast Reduction of 4-Nitrophenol and Photoelectrochemical Hydrogen Production by Self-Reduced Bi/Ti3C2Tx/Bi2S3 Nanocomposite: A Combined Experimental and Theoretical Study. (2024). ACS Publications.
• Efficient Catalytic Reduction of 4-Nitrophenol Using Copper(II) Complexes with N,O-Chelating Schiff Base Ligands. (n.d.). NIH National Library of Medicine.
• HYDROGENATION | FACT SHEET. (n.d.). Stanford Environmental Health & Safety.
• High-Performance Catalytic Reduction of 4-Nitrophenol to 4-Aminophenol over Pt Nanoparticles Supported on Co-Al LDH Nanosheets. (2024). MDPI.
• The Competition between 4-Nitrophenol Reduction and BH 4 − Hydrolysis on Metal Nanoparticle Catalysts. (2023). MDPI.
• Synthesis and Catalytic Activity for 2, 3, and 4-Nitrophenol Reduction of Green Catalysts Based on Cu, Ag and Au Nanoparticles Deposited on Polydopamine-Magnetite Porous Supports. (n.d.). MDPI.
• Kinetic Analysis of 4-Nitrophenol Reduction by “Water-Soluble” Palladium Nanoparticles. (n.d.). MDPI.
• Reduction of 4-nitrophenol using green-fabricated metal nanoparticles. (2022). PMC - NIH.
• Technical Support Center: Troubleshooting 4-Nitrodiphenylamine Reduction. (n.d.). Benchchem.
• Safety Data Sheet: 4-Nitrophenol. (n.d.). Carl ROTH.
• Hydrogenation Reactions. (2012). University of Pittsburgh.
• Catalytic reduction of 4-nitrophenol using 2D-molybdenum ditelluride. (2025). RSC Publishing.
• Hazards associated with laboratory scale hydrogenations. (2016). UW-Madison Chemistry.
• Catalytic Reduction of 4-Nitrophenol Using Silver Nanoparticles with Adjustable Activity. (2016). ACS Publications.
• Kinetic Analysis of Catalytic Reduction of 4-Nitrophenol by Metallic Nanoparticles Immobilized in Spherical Polyelectrolyte Brushes. (2025). ResearchGate.
• Catalytic Reduction of 4-Nitrophenol: A Quantitative Assessment of the Role of Dissolved Oxygen in Determining the Induction Time. (2016). University of Notre Dame.
• Kinetic investigation for the catalytic reduction of nitrophenol using ionic liquid stabilized gold nanoparticles. (2018). RSC Publishing.
• Reduction of 4-nitrophenol using green-fabricated metal nanoparticles. (2022). RSC Publishing.
• Comparative Guide to Analytical Methods for 5-Chloro-2-methyl-4-nitrophenol Quantification. (n.d.). Benchchem.
• Different analytical methods used in the reduction of 4-nitrophenol and the proposed reaction mechanism. (n.d.). ResearchGate.

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• 3. Catalytic reduction of 4-nitrophenol using 2D-molybdenum ditelluride - Dalton Transactions (RSC Publishing) DOI:10.1039/D5DT01874A [pubs.rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. Reduction of 4-nitrophenol using green-fabricated metal nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Efficient Catalytic Reduction of 4-Nitrophenol Using Copper(II) Complexes with N,O-Chelating Schiff Base Ligands - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. neretinalab.nd.edu [neretinalab.nd.edu]
• 14. Reduction of 4-nitrophenol using green-fabricated metal nanoparticles - RSC Advances (RSC Publishing) DOI:10.1039/D2RA02663E [pubs.rsc.org]
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• 17. benchchem.com [benchchem.com]
• 18. researchgate.net [researchgate.net]

Preventing side-product formation in 4-Methyl-2-nitrophenol nitration

Welcome to the technical support center for the nitration of 4-methyl-2-nitrophenol. This guide is designed for researchers, scientists, and drug development professionals to navigate the challenges of this specific electrophilic aromatic substitution. Here, we provide in-depth, experience-driven answers to common issues, focusing on the prevention of side-product formation to ensure high yield and purity of the desired product, 4-methyl-2,6-dinitrophenol.

Frequently Asked Questions (FAQs)

Q1: What is the expected primary product when nitrating 4-methyl-2-nitrophenol?

The primary and desired product of this reaction is 4-methyl-2,6-dinitrophenol . The starting material, 4-methyl-2-nitrophenol, has three substituents on the aromatic ring:

• Hydroxyl (-OH): A strongly activating, ortho, para-directing group.

• Methyl (-CH₃): An activating, ortho, para-directing group.

• Nitro (-NO₂): A strongly deactivating, meta-directing group.

The directing effects of these groups converge to strongly favor the introduction of a second nitro group at the C-6 position, which is ortho to the powerful hydroxyl activator and meta to the existing nitro group.

Q2: What are the most common side-products I should be aware of?

The two main categories of side-products in this reaction are:

• Oxidation Products: Phenols are highly susceptible to oxidation by nitric acid, especially under concentrated or high-temperature conditions.[1] This leads to the formation of complex, often colored, byproducts such as benzoquinones and intractable tarry materials, which can significantly reduce yield and complicate purification.

• Dinitro Isomers: While the C-6 position is electronically favored, suboptimal reaction conditions can lead to the formation of other dinitro isomers, although typically in minor amounts.

Q3: Why is strict temperature control so critical for this specific nitration?

Temperature control is arguably the single most important parameter for success. The nitration of aromatic compounds is a highly exothermic reaction.[2] For a highly activated substrate like a phenol, failure to maintain a low and stable temperature (typically 0-10 °C) can lead to several problems:

• Runaway Reaction: The heat generated can accelerate the reaction rate uncontrollably, posing a significant safety hazard.

• Increased Oxidation: Higher temperatures dramatically increase the rate of oxidative decomposition of the phenol ring by nitric acid, leading to the dark, tarry byproducts mentioned above.[1]

• Reduced Selectivity: Elevated temperatures can provide enough energy to overcome the activation barrier for the formation of less-favored isomers, reducing the purity of the desired product.

Q4: What is the precise role of sulfuric acid when using a "mixed acid" nitrating agent?

Concentrated sulfuric acid serves two critical functions as a catalyst in this reaction:[2]

• Generation of the Electrophile: It protonates nitric acid, which then loses a molecule of water to form the highly reactive electrophile, the nitronium ion (NO₂⁺) . This is the species that is attacked by the electron-rich phenol ring.[2][3][4]

• Water Absorption: Sulfuric acid is a strong dehydrating agent. By absorbing the water produced during the reaction, it prevents the reverse reaction from occurring and maintains the concentration of the nitronium ion, driving the reaction to completion.

Reaction Pathway and Side Reactions

The following diagram illustrates the intended synthetic route and potential deviations leading to common impurities.

Caption: Reaction scheme for the nitration of 4-methyl-2-nitrophenol.

Troubleshooting Guide

Problem Observed	Probable Cause(s)	Recommended Solutions & Scientific Rationale
Low yield; reaction mixture is dark brown/black or contains tarry solids.	Oxidative Decomposition: The phenol ring has been oxidized by the nitric acid. This is the most common failure mode and is highly dependent on temperature and the rate of addition.[1]	1. Reduce Temperature: Ensure the reaction is maintained at a consistently low temperature (e.g., 0-5 °C) using an efficient ice/salt bath. 2. Slow the Addition: Add the nitrating agent dropwise and very slowly to the substrate solution. This allows the heat generated by the exothermic reaction to dissipate effectively, preventing localized temperature spikes that initiate oxidation. 3. Ensure Efficient Stirring: Vigorous stirring ensures thermal and reagent homogeneity, preventing hot spots.
Product is contaminated with significant amounts of starting material.	Incomplete Reaction: The reaction was not driven to completion.	1. Check Stoichiometry: Ensure at least one molar equivalent of nitric acid is used. A slight excess (e.g., 1.05-1.1 eq) can help, but a large excess increases the risk of oxidation. A patent for a similar process suggests a weight ratio of 2-nitro-p-cresol to pure nitric acid of 1:0.35–0.70.[5] 2. Increase Reaction Time: Allow the mixture to stir for a longer period at the controlled low temperature after the addition is complete. Monitor progress using TLC. 3. Verify Reagent Quality: Ensure the nitric and sulfuric acids are of sufficient concentration and not degraded.
Product analysis (NMR, HPLC) shows a mixture of dinitro isomers.	Loss of Regioselectivity: Reaction conditions were too harsh, allowing nitration at less-favored positions.	1. Strict Temperature Control: As with oxidation, higher temperatures can overcome the energetic preference for C-6 nitration. Maintain a low, stable temperature throughout the addition and reaction period. 2. Consider a Milder Nitrating Agent: For applications requiring exceptionally high purity, explore alternative nitrating systems like cerium (IV) ammonium nitrate (CAN) which can offer higher regioselectivity under milder conditions.[6]
Difficulties in purifying the final product.	Presence of Multiple Impurity Types: A combination of oxidation byproducts and unreacted starting material is present.	1. Aqueous Base Wash: After quenching the reaction, dissolve the crude product in an organic solvent and wash with a dilute sodium bicarbonate solution. This will remove residual strong acids. 2. Acid-Base Extraction: The phenolic product is acidic. It can be selectively extracted into a dilute NaOH solution, leaving non-acidic impurities in the organic layer. The aqueous layer can then be re-acidified to precipitate the purified product.[7][8] 3. Recrystallization: Recrystallize the crude solid from a suitable solvent system (e.g., ethanol/water) to remove minor impurities.[8]

Recommended Experimental Protocol

This protocol is designed to maximize the yield of 4-methyl-2,6-dinitrophenol while minimizing side-product formation.

Materials:

• 4-Methyl-2-nitrophenol (1.0 eq)

• Concentrated Sulfuric Acid (98%)

• Concentrated Nitric Acid (70%)

• Ice

• Deionized Water

• Dichloromethane (or other suitable organic solvent)

• Saturated Sodium Bicarbonate solution

Procedure:

• Setup: Equip a three-neck round-bottom flask with a mechanical stirrer, a thermometer, and a pressure-equalizing dropping funnel. Place the flask in an ice/salt bath.

• Substrate Solution: To the flask, add 4-methyl-2-nitrophenol and a suitable solvent if desired (e.g., dichloromethane, or add directly to the sulfuric acid as described in step 3).

• Acid Charge: In a separate beaker, carefully prepare the nitrating mixture by slowly adding concentrated nitric acid (1.05 eq) to chilled concentrated sulfuric acid (approx. 3-4 eq by volume relative to nitric acid). Allow this mixture to cool to 0-5 °C.

• Slow Addition: Transfer the cold nitrating mixture to the dropping funnel. Add the nitrating mixture dropwise to the stirred substrate solution over 60-90 minutes. Crucially, maintain the internal reaction temperature below 10 °C at all times.

• Reaction: After the addition is complete, allow the mixture to stir at 5-10 °C for an additional 1-2 hours. Monitor the reaction's progress by TLC.

• Quenching: Once the reaction is complete, very slowly and carefully pour the reaction mixture onto a large amount of crushed ice with vigorous stirring. A yellow solid should precipitate.

• Isolation: Collect the crude product by vacuum filtration and wash the filter cake thoroughly with cold deionized water until the washings are neutral to pH paper.

• Purification: Air-dry the crude solid. For higher purity, recrystallization from an ethanol-water mixture is recommended.

Troubleshooting Workflow

Caption: A step-by-step workflow for troubleshooting common nitration issues.

Analytical Characterization

To effectively troubleshoot, proper analytical methods are essential for identifying and quantifying the products.

• Thin-Layer Chromatography (TLC): An indispensable tool for real-time reaction monitoring. Use a mobile phase such as ethyl acetate/hexanes to separate the non-polar starting material from the more polar dinitrated product.

• High-Performance Liquid Chromatography (HPLC): The preferred method for quantitative analysis. A reverse-phase C18 column with a UV detector can accurately determine the ratio of the desired product to any side-products or remaining starting material.[9][10]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is essential for confirming the structure and regiochemistry of the purified product. The disappearance of a proton signal in the aromatic region and characteristic shifts will confirm the introduction of the second nitro group at the C-6 position.

• Melting Point: A sharp melting point corresponding to the literature value for 4-methyl-2,6-dinitrophenol (approx. 81-83 °C) is a good indicator of high purity.

References

• Master Organic Chemistry. (2018). Nitration and Sulfonation Reactions In Electrophilic Aromatic Substitution. [Link]

• Doc Brown. (2019). nitration of aromatic compounds. YouTube. [Link]

• Esteves, P. M., et al. (2008). Electrophilic Aromatic Nitration: Understanding Its Mechanism and Substituent Effects. The Journal of Organic Chemistry, ACS Publications. [Link]

• BYJU'S. Aromatic Nitration. [Link]

• Wikipedia. Nitration. [Link]

• Chemistry Stack Exchange. (2024). Phenol reaction with nitration mixture. [Link]

• Quora. (2019). What is the mechanism of nitrosation of phenol?. [Link]

• Hajipour, A. R., & Ruoho, A. E. (2008). Nitration of phenolic compounds and oxidation of hydroquinones using tetrabutylammonium chromate and dichromate under aprotic conditions. Indian Academy of Sciences. [Link]

• Google Patents. (2004). CN1562958A - Technique for preparing 4-methyl-2,6 o-nitro-p-cresol.

• Kettler, J., et al. (2014). Quantification of nitrotyrosine in nitrated proteins. PMC - NIH. [Link]

• Chemistry LibreTexts. (2020). 22.6: Electrophilic Substitution of Phenols. [Link]

• Khan Academy. Nitration of Phenols. [Link]

• Agency for Toxic Substances and Disease Registry. (2015). ANALYTICAL METHODS - Toxicological Profile for Nitrate and Nitrite. NCBI Bookshelf. [Link]

• Google Patents. (2004).

• Nile Chemicals. (2020). Making one of the first weight loss drugs (DNP, 2,4-dinitrophenol). YouTube. [Link]

• University of Wisconsin-Madison. (2012). Nitration of Substituted Aromatic Rings and Rate Analysis. [Link]

• Google Patents. (1952).

• Agency for Toxic Substances and Disease Registry. (1995). 6. analytical methods. [Link]

• Arkat USA, Inc. (2008). Facile, high-yield, regioselective synthesis of ortho-nitrophenols using cerium (IV) ammonium nitrate. [Link]

• Google Patents. (1998).

• Agency for Toxic Substances and Disease Registry. (2020). POTENTIAL FOR HUMAN EXPOSURE - Toxicological Profile for Dinitrophenols. NCBI. [Link]

• OC-Praktikum. (2006). 5001 Nitration of phenol to 2-nitrophenol and 4-nitrophenol. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. byjus.com [byjus.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. m.youtube.com [m.youtube.com]
• 5. CN1562958A - Technique for preparing 4-methyl-2,6 o-nitro-p-cresol - Google Patents [patents.google.com]
• 6. arkat-usa.org [arkat-usa.org]
• 7. m.youtube.com [m.youtube.com]
• 8. CN104045565A - Preparation method of 2,4-dinitrophenol - Google Patents [patents.google.com]
• 9. Quantification of nitrotyrosine in nitrated proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 10. atsdr.cdc.gov [atsdr.cdc.gov]

Troubleshooting poor reproducibility in 4-Methyl-2-nitrophenol assays

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for 4-Methyl-2-nitrophenol assays. As a Senior Application Scientist, I understand that achieving robust and reproducible results is paramount to your research. This guide is designed to move beyond simple checklists and provide a deep, mechanistic understanding of the common pitfalls associated with these assays. Here, we will diagnose issues, understand their root causes, and implement field-proven solutions to ensure the integrity of your data.

Part 1: Core Troubleshooting Guide

Poor reproducibility is not a single problem but a symptom with multiple potential causes. This guide is structured to help you diagnose the issue based on the specific pattern of variability you are observing.

Initial Diagnosis Workflow

Before diving into specific issues, let's start with a logical workflow to pinpoint the source of error. This diagnostic tree can help you systematically isolate the problem.

Caption: A workflow diagram for diagnosing reproducibility issues.

Symptom 1: High Variability Between Replicate Wells (%CV > 15%)

This is the most common issue, often pointing to procedural inconsistencies during assay setup.

Question: My replicate wells for the same sample or standard show wildly different absorbance values. What is going on?

Answer:

This issue almost always traces back to small, inconsistent volumes being delivered to each well. In colorimetric assays, where the final signal is directly proportional to the concentration of the chromophore, even minor volume differences can lead to significant signal deviations.

Potential Causes & Solutions:

• Inaccurate Pipetting:

  • Causality: The relationship between volume and signal is linear. An error of just 1 µL in a 100 µL total volume is a 1% error, but this error is magnified if it occurs in the delivery of a critical, concentrated reagent.

  • Best Practices:

    • Calibrate Pipettes: Ensure all pipettes are within their calibration period. This is a non-negotiable aspect of quality control[1][2].

    • Proper Technique: Use reverse pipetting for viscous solutions. Always pre-wet the pipette tip. Ensure the pipette is held vertically and that the tip is submerged to a consistent depth. Avoid pipetting very small volumes (<2 µL) whenever possible; it's better to create a master mix or an intermediate dilution[2].

    • Master Mixes: For any step involving the addition of multiple reagents to all wells, prepare a master mix. This ensures that every well receives the exact same cocktail of reagents, eliminating well-to-well reagent addition variability.

• Inhomogeneous Reagents:

  • Causality: Reagents, especially enzyme solutions or standards, can settle or concentrate upon freezing and thawing. If not mixed properly, the aliquot you pipette into the first well may have a different concentration than the one for the last well.

  • Best Practices:

    • Thaw and Vortex: Always thaw reagents completely and gently vortex them before use. Avoid vigorous shaking that could denature an enzyme[2].

    • Keep on Ice: Maintain temperature-sensitive reagents like enzymes on ice throughout the experiment to prevent degradation.

• Air Bubbles in Wells:

  • Causality: Air bubbles can scatter light, leading to artificially high and variable absorbance readings.

  • Best Practices:

    • Dispensing Technique: Pipette gently against the wall of the well to avoid introducing bubbles[2].

    • Inspection: Before reading the plate, visually inspect it for bubbles. If present, they can often be dislodged with a clean pipette tip.

Symptom 2: Inconsistent or Non-Linear Standard Curve

A reliable standard curve is the foundation of a quantitative assay. Its failure indicates a fundamental problem with how the assay is responding to the analyte.

Question: My 4-Methyl-2-nitrophenol standard curve is not linear, or the R² value is below 0.99. How can I fix this?

Answer:

This points to a systemic issue in the assay chemistry or reaction conditions. 4-Methyl-2-nitrophenol, like its well-studied cousin p-nitrophenol (PNP), has specific chemical properties that must be respected for accurate measurement[3].

Potential Causes & Solutions:

• Incorrect or Inconsistent Final pH:

  • Causality: The yellow color of nitrophenols, which is measured in these assays, is only present when the phenol is deprotonated to its phenolate form. This is a pH-dependent equilibrium. Inconsistent pH between wells will lead to inconsistent color development and a poor standard curve[3][4].

  • Best Practices:

    • Strongly Buffered Stop Solution: The reaction must be terminated with a solution that is sufficiently concentrated to overcome the buffering capacity of the initial reaction mix and force the final pH to a consistent, alkaline value (typically pH > 10). A common choice is 0.5 M - 1 M Sodium Carbonate (Na₂CO₃) or Sodium Hydroxide (NaOH)[5][6].

    • Verify Final pH: If problems persist, physically measure the pH in a few test wells to ensure it is consistent and sufficiently alkaline.

  Caption: The pH-dependent equilibrium of 4-Methyl-2-nitrophenol.

• Sub-optimal Reaction Conditions (for Enzymatic Assays):

  • Causality: If your assay measures the enzymatic production of 4-Methyl-2-nitrophenol, the reaction must be in a linear range. If the enzyme concentration is too high or the incubation time is too long, you might deplete the substrate, causing the reaction rate to plateau at higher concentrations and ruining the standard curve[7].

  • Best Practices:

    • Optimize Enzyme Concentration: Run a matrix of enzyme concentrations and incubation times to find conditions where the reaction rate is linear for the duration of the assay. Aim for less than 15% substrate consumption at your highest standard point[7].

    • Check Substrate Concentration: Ensure the substrate concentration is not limiting and is held constant across all wells.

• Incorrect Wavelength or Filter Settings:

  • Causality: The peak absorbance of the yellow nitrophenolate anion is typically between 405-420 nm[5]. Using an incorrect filter will drastically reduce the signal-to-noise ratio and impair linearity.

  • Best Practices:

    • Verify Instrument Settings: Double-check that the plate reader is set to the correct wavelength for your specific nitrophenol derivative[2].

    • Scan the Spectrum: If possible, perform a wavelength scan on a sample of the final colored product to confirm its peak absorbance (λmax) in your specific assay buffer.

Part 2: Frequently Asked Questions (FAQs)

Q1: What type of microplate should I use for my assay?

For standard colorimetric assays, a clear, flat-bottom 96-well plate is usually sufficient[2]. However, if you are working with low concentrations of enzymes or other proteins that might adsorb to plastic, consider using low-protein-binding or non-binding surface plates to prevent loss of critical reagents[7].

Q2: My samples are in a complex matrix (e.g., cell lysate, soil extract). Could this be causing interference?

Absolutely. Complex matrices can introduce a host of issues:

• Endogenous Color/Turbidity: The inherent color or cloudiness of your sample can add to the final absorbance reading. Always run a "sample blank" containing your sample but no enzyme/substrate to measure and subtract this background.

• Reducing Agents: Some biological samples contain reducing agents (like phenols or thiols) that can interfere with colorimetric reactions, potentially quenching the signal[8][9].

• Enzyme Inhibitors: Your sample matrix may contain inhibitors of the enzyme you are assaying. A spike-and-recovery experiment can help test for this.

Q3: How should I properly prepare and store my 4-Methyl-2-nitrophenol stock solution?

Your stock solution is the ultimate reference for your entire experiment.

• Solvent: Dissolve the 4-Methyl-2-nitrophenol powder (spectrophotometric grade is recommended) in a suitable organic solvent like ethanol or DMSO before making aqueous dilutions.

• Storage: Store the stock solution in small, single-use aliquots at -20°C or -80°C to minimize freeze-thaw cycles, which can lead to degradation or concentration changes due to solvent evaporation[2]. Protect from light, as nitrophenols can be light-sensitive.

• Purity: Be aware that 4-Methyl-2-nitrophenol is an isomer of other compounds like 3-Methyl-4-nitrophenol[10]. Ensure you are using the correct, high-purity compound.

Part 3: Reference Protocol

This protocol for a generic enzymatic assay producing 4-Methyl-2-nitrophenol is designed to be a self-validating system by incorporating necessary controls.

Table 1: Key Experimental Parameters

Parameter	Recommended Value	Rationale
Plate Type	Clear, flat-bottom 96-well	Standard for colorimetric readings[2].
Reaction Volume	100 - 200 µL	Minimizes evaporation effects and pipetting errors.
Incubation Temp.	37°C (or enzyme optimum)	Ensure consistency; temperature affects enzyme kinetics[4].
Stop Solution	0.5 M Na₂CO₃	Ensures a consistent final pH > 10 for full color development[5].
Read Wavelength	410 nm	Corresponds to the peak absorbance of the nitrophenolate anion[5].

Step-by-Step Methodology

• Standard Curve Preparation:

  • Prepare a 10 mM stock of 4-Methyl-2-nitrophenol in DMSO.

  • Create a 1 mM working stock by diluting the 10 mM stock in assay buffer.

  • Perform a serial dilution in assay buffer to create standards ranging from 0 to 100 µM. (e.g., 100, 50, 25, 12.5, 6.25, 0 µM).

• Assay Plate Setup:

  • Add 50 µL of each standard, sample, or blank control to its designated wells in triplicate.

  • Include the following controls:

    • No-Enzyme Control: Substrate + Buffer (to check for non-enzymatic substrate degradation).

    • No-Substrate Control: Enzyme + Buffer (to check for background signal from the enzyme solution).

    • Sample Blank: Sample + Buffer (to correct for background color/turbidity in the sample).

• Reaction Initiation:

  • Prepare a master mix of your enzyme in the appropriate assay buffer.

  • Initiate the reaction by adding 50 µL of the enzyme master mix (or just buffer for controls) to all wells.

  • Mix gently by tapping the plate or using an orbital shaker for 10 seconds.

• Incubation:

  • Cover the plate to prevent evaporation.

  • Incubate at the desired temperature (e.g., 37°C) for a pre-determined time (e.g., 30 minutes) that is within the linear range of the reaction.

• Reaction Termination and Color Development:

  • Add 100 µL of 0.5 M Na₂CO₃ Stop Solution to all wells to terminate the reaction and develop the color.

  • Mix gently for 10 seconds.

• Data Acquisition:

  • Visually inspect the plate for air bubbles and remove them if necessary.

  • Read the absorbance at 410 nm using a microplate reader.

References

• Vertex AI Search Result[11] What is the Difference Between Phenols by 4AAP vs GCMS Methods?. [No valid URL provided]

• NIH[7] Development, validation and quantitative assessment of an enzymatic assay suitable for small molecule screening and profiling: A case-study. [Link]

• USDA Forest Service[8] Are colorimetric assays appropriate for measuring phenol oxidase activity in peat soils?. [Link]

• WOAH[1] Factors affecting test reproducibility among laboratories. [Link]

• ScienceDirect[12] Application of -nitrophenol (NP) enzyme assays in degraded tropical soils. [Link]

• Springer[4] Accurately determining esterase activity via the isosbestic point of p-nitrophenol. [Link]

• NIH[13] How Does the Phenol Structure Influence the Results of the Folin-Ciocalteu Assay?. [Link]

• ScienceDirect[9] Are colorimetric assays appropriate for measuring phenol oxidase activity in peat soils?. [Link]

• PubMed[3] Multi-wavelength dye concentration determination for enzymatic assays: evaluation of chromogenic para-nitrophenol over a wide pH range. [Link]

• ResearchGate[14] Colorimetric Paper Bioassay for the Detection of Phenolic Compounds. [Link]

• Analytical and Bioanalytical Chemistry Research[15] Simultaneous Spectrophotometric Quantification of 2-Nitrophenol and 4-Nitrophenol in Binay Mixtures Based on Partial Least Squares Method: Comparison Analysis of Five Types of Data Sets. [Link]

• ACS Omega[16] Advances in 4-Nitrophenol Detection and Reduction Methods and Mechanisms: An Updated Review. [Link]

• ResearchGate[17] Simultaneous Spectrophotometric Determination of Nitrophenol Isomers in Environmental Samples Using First Derivative of the Density Ratio Spectra. [Link]

• Pharmaceutical Methods[10] Analysis of 3-Methyl-4-nitrophenol, A Major Metabolite of Fenitrothion, In Mice Urine Using HPLC. [Link]

• NIST[18] Phenol, 4-methyl-2-nitro-. [Link]

• ResearchGate[5] Can someone help with a method for preparing P-Nitrophenol standard curve?. [Link]

• Semantic Scholar[19] Spectrophotometric determination of trace p-nitrophenol enriched by 1-hydroxy-2-naphthoic acid-modified nanometer TiO2 in water. [Link]

• Megazyme[6] How are the colourimetric 4-nitrophenyl glycosidase substrates used to measure enzyme activity?. [Link]

• Scribd[20] PCR Troubleshooting Guide 2. [Link]

Sources

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• 2. docs.abcam.com [docs.abcam.com]
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• 4. Accurately determining esterase activity via the isosbestic point of p-nitrophenol :: BioResources [bioresources.cnr.ncsu.edu]
• 5. researchgate.net [researchgate.net]
• 6. How are the colourimetric 4-nitrophenyl glycosidase substrates used to measure enzyme activity? : Megazyme [support.megazyme.com]
• 7. Development, validation and quantitative assessment of an enzymatic assay suitable for small molecule screening and profiling: A case-study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. fs.usda.gov [fs.usda.gov]
• 9. PlumX [plu.mx]
• 10. phmethods.net [phmethods.net]
• 11. What is the Difference Between Phenols by 4AAP vs GCMS Methods? : Bureau Veritas Customer Support Portal [bvsolutions.freshdesk.com]
• 12. researchgate.net [researchgate.net]
• 13. How Does the Phenol Structure Influence the Results of the Folin-Ciocalteu Assay? - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Simultaneous Spectrophotometric Quantification of 2-Nitrophenol and 4-Nitrophenol in Binay Mixtures Based on Partial Least Squares Method: Comparison Analysis of Five Types of Data Sets [analchemres.org]
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• 20. scribd.com [scribd.com]

Technical Support Center: Minimizing Solvent Consumption in HPLC Analysis of 4-Methyl-2-nitrophenol

Welcome to our dedicated technical support center for the HPLC analysis of 4-Methyl-2-nitrophenol. As a Senior Application Scientist, I understand the dual pressures of achieving robust, reproducible analytical results while adhering to increasing demands for sustainable laboratory practices. This guide is designed for researchers, scientists, and drug development professionals to provide practical, field-tested advice on minimizing solvent consumption without compromising data quality. We will explore the causal relationships behind experimental choices and provide self-validating protocols to ensure trustworthiness in your results.

FAQs: Smart Strategies for Greener HPLC Analysis

This section addresses frequently asked questions about reducing solvent usage in the HPLC analysis of 4-Methyl-2-nitrophenol.

Q1: What are the most effective initial steps to reduce solvent consumption in my existing HPLC method for 4-Methyl-2-nitrophenol?

A1: The most impactful initial steps involve optimizing your column dimensions and flow rate. Reducing the column's internal diameter (ID) and length can lead to significant solvent savings.

• Column Internal Diameter (ID): Solvent consumption is directly proportional to the square of the column's radius. By switching from a standard 4.6 mm ID column to a 3.0 mm or 2.1 mm ID column, you can achieve substantial solvent reduction. For instance, moving from a 4.6 mm ID to a 3.0 mm ID column can save approximately 57% of the solvent, while a switch to a 2.1 mm ID column can save up to 81%.[1][2] When you decrease the column ID, it is crucial to proportionally reduce the flow rate to maintain the same linear velocity and, consequently, similar chromatography.[3]

• Column Length: Shorter columns require less solvent to elute compounds.[1][4] For routine analyses where high resolution is not a limiting factor, switching from a 250 mm or 150 mm column to a 100 mm or 50 mm column can drastically cut down on both solvent usage and run time.[1][5] A 15 cm column can reduce solvent consumption by 40% compared to a 25 cm column, while a 5 cm column can offer an impressive 80% reduction.[1][3]

• Flow Rate Optimization: Simply reducing the flow rate on your existing column will decrease solvent consumption, but it will also increase the analysis time.[1] It's a trade-off that needs to be balanced with your laboratory's throughput needs. However, when combined with smaller ID columns, the flow rate must be scaled down, leading to inherent solvent savings.[2]

Q2: Can I switch to smaller particle size columns to save solvent? What are the implications?

A2: Yes, transitioning to columns packed with smaller particles (e.g., from 5 µm to sub-2 µm) is a cornerstone of modern, efficient HPLC, often referred to as Ultra-High-Performance Liquid Chromatography (UHPLC).[6] This strategy can lead to significant reductions in both solvent consumption and analysis time.[7][8]

• Mechanism of Solvent Savings: Smaller particles provide higher separation efficiency, allowing the use of shorter columns and higher optimal flow rates, which paradoxically leads to faster analysis times and overall less solvent consumed per sample.[9][10] A nine-fold reduction in analysis time can be achieved when moving from a 5.0 µm particle in a longer column to a 1.7 µm particle in a shorter column.[10]

• Key Implication: Backpressure: The most significant consequence of using smaller particle columns is a substantial increase in system backpressure.[5][11][12][13] Your HPLC system must be capable of handling these higher pressures (typically >600 bar for UHPLC). Attempting to use sub-2 µm columns on a standard HPLC system will likely result in the system shutting down due to over-pressurization.

Q3: My laboratory is not equipped for UHPLC. What are other "green" alternatives for my mobile phase?

A3: If UHPLC is not an option, you can still make your analysis of 4-Methyl-2-nitrophenol greener by considering alternative solvents and optimizing your mobile phase composition.

• Replace Acetonitrile with "Greener" Solvents: Acetonitrile is a common organic modifier in reversed-phase HPLC, but it has a notable environmental and health impact.[14] Consider replacing it with more environmentally friendly solvents like ethanol or methanol.[14] While these solvents have different elution strengths and viscosities, which will require method re-optimization, they are viable greener alternatives.[7][14]

• Optimize Mobile Phase Composition: Method development should aim to use the minimum amount of organic solvent necessary for adequate separation.[1] For a polar compound like 4-Methyl-2-nitrophenol, you might be able to use a higher percentage of aqueous phase in your mobile phase, especially with specialized polar-retained columns.[15][16]

• Elevated Temperature: Increasing the column temperature can reduce the viscosity of the mobile phase, leading to lower backpressure. This can enable the use of higher flow rates for faster analysis or the use of "greener" but more viscous solvents like water or ethanol mixtures.

Troubleshooting Guide: Overcoming Common Hurdles in Solvent Minimization

This section provides solutions to specific problems you may encounter while implementing solvent-saving techniques.

Issue 1: I've switched to a 2.1 mm ID column, but my peak shapes are poor and sensitivity has decreased.

• Probable Cause: This is a common issue when the HPLC system is not optimized for smaller column diameters. Standard HPLC systems have larger internal volumes (dwell volume and extra-column volume), which can lead to band broadening when used with low-flow rates and small-volume columns.

• Solution:

  • Minimize Tubing Volume: Replace standard 0.010" ID tubing with 0.005" ID tubing between the injector, column, and detector to reduce extra-column volume.

  • Use a Low-Volume Flow Cell: Ensure your detector is equipped with a micro-flow cell designed for the lower flow rates used with 2.1 mm ID columns.

  • Optimize Injection Volume: With narrower columns, you need to significantly reduce your injection volume to prevent column overload and peak distortion.[17] Start with an injection volume that is 5-10 times smaller than what you used with your 4.6 mm ID column and optimize from there.

  • Check for Leaks: At the lower flow rates used with smaller ID columns, even minor leaks can have a significant impact on performance.[18][19]

Issue 2: I've adopted a UHPLC method with a sub-2 µm particle column, and now I'm constantly fighting high backpressure issues.

• Probable Cause: High backpressure is inherent to UHPLC, but excessive or fluctuating pressure often points to blockages in the system.[11][12][13][20]

• Solution:

  • Systematic Troubleshooting: Isolate the source of the high pressure by systematically removing components from the flow path. Start by disconnecting the column and running the pump. If the pressure returns to normal, the blockage is in the column.[11][21] If the pressure remains high, the blockage is in the instrument (e.g., injector, tubing, or in-line filter).[21]

  • Sample and Mobile Phase Filtration: Aggressive filtration is non-negotiable in UHPLC. Always filter your samples and mobile phases through 0.22 µm filters to prevent particulates from clogging the column frit or other narrow passages in your system.[13]

  • Use a Guard Column: A guard column is a small, disposable column placed before your analytical column to catch any particulates or strongly retained sample components that could cause a blockage.[12]

  • Mobile Phase Compatibility: Ensure your mobile phase components are fully miscible and that you are not causing buffer precipitation, which can lead to blockages.[11][20]

Issue 3: I've shortened my column to speed up the analysis of 4-Methyl-2-nitrophenol, but now I'm seeing co-elution with impurities.

• Probable Cause: Reducing the column length decreases the overall number of theoretical plates, which can lead to a loss of resolution between closely eluting peaks.[4][5]

• Solution:

  • Decrease Particle Size: To regain the lost resolution, you can switch to a shorter column packed with smaller particles.[9] The increased efficiency of the smaller particles will compensate for the shorter column length, often allowing for both faster analysis and maintained or even improved resolution.

  • Optimize Mobile Phase Selectivity: Adjusting the mobile phase composition can alter the selectivity of your separation and improve the resolution of your target analyte from impurities.[22] For 4-Methyl-2-nitrophenol, this could involve changing the organic modifier (e.g., from acetonitrile to methanol), adjusting the pH, or using a different buffer.

  • Gradient Elution: If you are using an isocratic method, switching to a gradient elution can help to better separate compounds with different polarities.[1]

Experimental Protocols & Data

Protocol 1: Method Transfer from Conventional HPLC to UHPLC for 4-Methyl-2-nitrophenol Analysis

This protocol outlines the steps for transferring a standard HPLC method to a solvent-saving UHPLC method.

Original HPLC Method:

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase: 60:40 Acetonitrile:Water

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Detection: UV at 280 nm

Transferred UHPLC Method:

• Column Selection: Choose a UHPLC column with the same stationary phase chemistry but with smaller particles and shorter dimensions. A good starting point is a C18, 2.1 x 50 mm, 1.7 µm column.

• Flow Rate Adjustment: Scale the flow rate to the new column dimensions to maintain a similar linear velocity. The formula for scaling the flow rate is: Flow Rate (new) = Flow Rate (old) x (ID (new)² / ID (old)²) Flow Rate (new) = 1.0 mL/min x (2.1² / 4.6²) ≈ 0.21 mL/min

• Gradient Time Adjustment (if applicable): If using a gradient, the gradient time should also be scaled: Gradient Time (new) = Gradient Time (old) x (Volume (new) / Volume (old)) Where Volume is proportional to Length x ID²

• Injection Volume Scaling: Reduce the injection volume to avoid overloading the smaller column: Injection Volume (new) = Injection Volume (old) x (Volume (new) / Volume (old)) Injection Volume (new) = 10 µL x ((50 x 2.1²) / (150 x 4.6²)) ≈ 0.7 µL. You may need to adjust this based on your system's performance and desired sensitivity.

• System Equilibration and Verification: Equilibrate the UHPLC system with the new method parameters and perform a system suitability test to ensure that resolution, peak shape, and retention time are acceptable.

Data Presentation: Solvent Consumption Comparison

The following table summarizes the potential solvent savings from the method transfer described above.

Parameter	Conventional HPLC	UHPLC	% Reduction
Column Dimensions	4.6 x 150 mm, 5 µm	2.1 x 50 mm, 1.7 µm	-
Flow Rate	1.0 mL/min	0.21 mL/min	79%
Run Time (approx.)	10 min	2 min	80%
Solvent Consumed per Run	10 mL	0.42 mL	95.8%

Visualizations

Diagram: Decision-Making Workflow for Solvent Reduction

This diagram illustrates the logical steps to take when deciding on a solvent reduction strategy.

Caption: Decision workflow for selecting a solvent reduction strategy.

Diagram: Troubleshooting High Backpressure in UHPLC

This diagram provides a systematic approach to diagnosing the cause of high backpressure.

Sources

• 1. pharmagrowthhub.com [pharmagrowthhub.com]
• 2. HPLC Flow Rates: Everything You Need to Know  - Axion Labs [axionlabs.com]
• 3. m.youtube.com [m.youtube.com]
• 4. Choosing the Right HPLC Column: A Complete Guide | Phenomenex [phenomenex.com]
• 5. uhplcs.com [uhplcs.com]
• 6. UHPLC: The Greening Face of Liquid Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. chromatographyonline.com [chromatographyonline.com]
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• 11. lcms.cz [lcms.cz]
• 12. uhplcs.com [uhplcs.com]
• 13. Troubleshooting Problems with Column Backpressure [m-pharmaguide.com]
• 14. Greening Reversed-Phase Liquid Chromatography Methods Using Alternative Solvents for Pharmaceutical Analysis - PMC [pmc.ncbi.nlm.nih.gov]
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• 20. Diagnosing and Preventing High Back Pressure in LC Systems [discover.restek.com]
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• 22. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]

Strategies for reducing analysis time for 4-Methyl-2-nitrophenol

Welcome to the Technical Support Center for the analysis of 4-Methyl-2-nitrophenol. This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance and troubleshooting strategies for optimizing analytical methods. As Senior Application Scientists, we understand the critical need for both accuracy and efficiency in your work. This guide is structured to provide actionable solutions to common challenges encountered during the analysis of 4-Methyl-2-nitrophenol, with a focus on strategies to reduce analysis time without compromising data quality.

Frequently Asked Questions (FAQs)

Q1: What are the most common analytical techniques for 4-Methyl-2-nitrophenol analysis?

A1: The primary analytical techniques for the quantification of 4-Methyl-2-nitrophenol are High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC).[1] Ultra-Performance Liquid Chromatography (UPLC), a high-pressure version of HPLC, is increasingly popular for its ability to significantly reduce analysis time while improving resolution and sensitivity.[2][3] Supercritical Fluid Chromatography (SFC) is another powerful technique that can offer very fast separations, sometimes in under six minutes for nitrophenols.[4] The choice of technique often depends on the sample matrix, required sensitivity, and available instrumentation.[1]

Q2: I need to significantly speed up my sample analysis. What is the first thing I should consider?

A2: To significantly reduce analysis time, transitioning from a conventional HPLC method to a UPLC system is a highly effective strategy. UPLC utilizes columns with smaller particle sizes (typically sub-2 µm), which allows for faster flow rates and shorter column lengths without sacrificing separation efficiency.[2][3] This can decrease run times by up to 90% compared to traditional HPLC.[2] If UPLC is not available, optimizing your existing HPLC method by using shorter columns with smaller particle sizes (e.g., 2.7 µm), increasing the flow rate, and adjusting the gradient profile are key starting points.[5]

Q3: Is derivatization necessary for the analysis of 4-Methyl-2-nitrophenol by Gas Chromatography (GC)?

A3: While underivatized 4-Methyl-2-nitrophenol can be analyzed by GC, derivatization is often recommended to improve peak shape and thermal stability.[1] Common derivatizing agents for phenols include diazomethane or N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA).[1] However, it's important to note that some derivatization procedures, like using pentafluorobenzyl bromide (PFBBr), may not be effective for all nitrophenols.[6][7]

Q4: Can sample preparation time be reduced?

A4: Yes, techniques like Solid-Phase Microextraction (SPME) can significantly streamline sample preparation. SPME is a solvent-less extraction technique that can be automated, minimizing sample handling and extraction time.[8] It's particularly effective for extracting volatile and semi-volatile compounds from a sample matrix prior to GC analysis.[8]

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments and provides actionable solutions.

Issue 1: Long HPLC/UPLC Retention Times

Cause: Suboptimal chromatographic conditions can lead to unnecessarily long analysis times. This can be due to a long column, a low flow rate, or a mobile phase with weak elution strength.

Solution:

• Column Optimization:

  • Reduce Column Length: If your resolution is more than adequate, switching to a shorter column (e.g., from 150 mm to 50 mm) will proportionally reduce the run time.

  • Decrease Particle Size: Employing columns with smaller particles (e.g., moving from 5 µm to 2.7 µm or sub-2 µm for UPLC) enhances efficiency and allows for higher flow rates without a loss of resolution, thus shortening the analysis time.[2][3]

• Increase Flow Rate: Carefully increase the flow rate. Be mindful that this will also increase backpressure, which must remain within the limits of your HPLC/UPLC system. A monolithic column can be an excellent choice for high flow rates as it offers lower backpressure compared to particulate columns.[9]

• Adjust Mobile Phase Composition:

  • Increase Organic Modifier Concentration: In reversed-phase HPLC, increasing the percentage of the organic solvent (e.g., acetonitrile or methanol) in the mobile phase will decrease the retention time.

  • Utilize a Gradient: A "scouting" gradient (e.g., 5% to 95% acetonitrile over a short period) can help to quickly determine the optimal elution conditions and significantly shorten the analysis of samples with components of varying polarity.[5][10]

Workflow for Reducing HPLC Analysis Time:

Caption: Troubleshooting workflow for long HPLC retention times.

Issue 2: Poor Peak Shape in GC Analysis

Cause: Phenolic compounds like 4-Methyl-2-nitrophenol can exhibit poor peak shape (tailing) in GC due to their polar nature and potential for interaction with active sites in the GC system.

Solution:

• Derivatization: As mentioned in the FAQs, derivatization is a common and effective solution. Converting the polar hydroxyl group to a less polar ether or ester reduces interactions and improves peak symmetry.

• Inlet and Column Maintenance:

  • Use a Deactivated Inlet Liner: Ensure your inlet liner is properly deactivated to minimize active sites.

  • Column Conditioning: Properly condition the GC column according to the manufacturer's instructions to ensure optimal performance and inertness.

• Optimize Temperature Program: A faster temperature ramp can sometimes lead to sharper peaks, but it may also reduce resolution. Experiment with different ramp rates to find the best balance.

Issue 3: Co-elution of Analytes

Cause: In complex matrices, other compounds may have similar retention times to 4-Methyl-2-nitrophenol, leading to co-elution and inaccurate quantification.

Solution:

• Change Column Selectivity: If you are using a standard C18 column for HPLC, consider switching to a column with a different stationary phase (e.g., a phenyl-hexyl or embedded polar group column) to alter the selectivity of the separation.

• Adjust Mobile Phase pH (HPLC): The retention of ionizable compounds like phenols is highly dependent on the pH of the mobile phase. Adjusting the pH can significantly alter the retention time and potentially resolve co-eluting peaks.

• Employ a More Selective Detector: If chromatographic resolution is not achievable, using a more selective detector like a mass spectrometer (MS) can help to selectively quantify 4-Methyl-2-nitrophenol even in the presence of co-eluting interferences.[3]

Experimental Protocols

Protocol 1: Fast HPLC Method for 4-Methyl-2-nitrophenol

This protocol is a starting point for developing a rapid HPLC method.

• Instrumentation:

  • HPLC or UPLC system with a UV detector.

  • C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm particle size).

• Reagents and Standards:

  • Acetonitrile (HPLC grade).

  • Water (HPLC grade).

  • Formic acid (optional, for pH adjustment).

  • 4-Methyl-2-nitrophenol reference standard.

• Chromatographic Conditions:

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: 30% B to 95% B in 3 minutes.

  • Flow Rate: 0.5 mL/min.

  • Column Temperature: 40 °C.

  • Detection Wavelength: Based on the UV spectrum of 4-Methyl-2-nitrophenol (typically around 350 nm).

  • Injection Volume: 2 µL.

• Sample Preparation:

  • Dissolve the sample in a suitable solvent (e.g., methanol or mobile phase).

  • Filter the sample through a 0.22 µm syringe filter before injection.

Protocol 2: Fast GC-MS Method for 4-Methyl-2-nitrophenol

This protocol provides a framework for a rapid GC-MS analysis.

• Instrumentation:

  • Gas chromatograph with a mass spectrometer (GC-MS).

  • Fused-silica capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness) with a low-polarity stationary phase (e.g., 5% phenyl-methylpolysiloxane).

• Reagents and Standards:

  • Helium (carrier gas).

  • Derivatizing agent (e.g., BSTFA).

  • 4-Methyl-2-nitrophenol reference standard.

• GC Conditions:

  • Injector Temperature: 250 °C.

  • Oven Temperature Program:

    • Initial temperature: 100 °C, hold for 1 minute.

    • Ramp: 20 °C/min to 280 °C, hold for 2 minutes.

  • Carrier Gas Flow: 1.0 mL/min (constant flow).

• MS Conditions:

  • Ionization Mode: Electron Impact (EI).

  • Scan Range: m/z 50-300.

• Derivatization (if performed):

  • Follow the recommended procedure for your chosen derivatizing agent. This typically involves mixing the sample with the reagent and heating for a short period.

Data Presentation

Table 1: Comparison of Analytical Techniques for Fast Analysis

Parameter	HPLC	UPLC	GC	SFC
Principle	Partitioning between liquid mobile phase and solid stationary phase.[1]	High-pressure version of HPLC using sub-2 µm particles.[2]	Partitioning between a gaseous mobile phase and a solid or liquid stationary phase.[1]	Uses a supercritical fluid (e.g., CO2) as the mobile phase.[11]
Typical Analysis Time	10-30 min	1-5 min[2]	10-20 min	< 6 min[4]
Derivatization	Not typically required.[1]	Not typically required.	Often recommended for better peak shape.[1]	Not typically required.
Primary Advantages	Robust and widely available.	Very fast, high resolution and sensitivity.[2][3]	High resolution and sensitivity, especially with an MS detector.[1]	Extremely fast separations, environmentally friendly (less organic solvent).[11]

Logical Relationship of Method Optimization Parameters:

Caption: Interplay of parameters for reducing analysis time.

References

• de la Osa, S., et al. (1996). On-line solid-phase extraction coupled to supercritical fluid chromatography to determine phenol and nitrophenols in water. Journal of Chromatography A, 755(1), 67-74. [Link]

• Tafesse, F., & Tadesse, S. (2015). HPLC Method Development and Validation for the Quantification of 3-Methyl-4-nitrophenol in Mice Urine. Pharmaceutical Methods, 6(1), 35-40.
• BenchChem. (2025).
• EPA. (2007).
• Patel, K., et al. (2023). Ultra Performance Liquid Chromatography (Uplc): A New Trend in Analysis. International Journal of Pharmaceutical Quality Assurance, 14(3), 394-401.
• Agilent Technologies. (2024).

• Axion Labs. (2021). Top 2 tips for HPLC method development. YouTube. [Link]

• LGC Standards. (n.d.). 4-Methyl-2-nitrophenol. LGC Standards.

• NIST. (n.d.). Phenol, 4-methyl-2-nitro-. NIST WebBook. [Link]

• PubChem. (n.d.). 4-Methyl-2-nitrophenol. PubChem. [Link]

• Rodriguez, I., et al. (2004). Method Development and Validation for Phenol and Nitrophenols in Tap Water by HPLC using a Monolithic Column.
• Santa Cruz Biotechnology. (n.d.). 4-Methyl-2-nitrophenol. Santa Cruz Biotechnology.
• Sigma-Aldrich. (n.d.). 4-Methyl-2-nitrophenol 99%. Sigma-Aldrich.
• Waters. (n.d.). Rapid Quantification of Grape Juice Phenolics Using UPLC-QDa Mass Detection.

• Wikipedia. (n.d.). Supercritical fluid chromatography. Wikipedia. [Link]

• MDPI. (2022). UPLC Technique in Pharmacy—An Important Tool of the Modern Analyst. MDPI. [Link]

• Agilent Technologies. (2021). Introduction to Solid Phase Microextraction (SPME) for GC or LC Instrument. YouTube. [Link]

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• 10. youtube.com [youtube.com]
• 11. Supercritical fluid chromatography - Wikipedia [en.wikipedia.org]

Technical Support Center: Optimizing pH for the Extraction of 4-Methyl-2-nitrophenol

This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals on the principles and practices for optimizing the liquid-liquid extraction of 4-Methyl-2-nitrophenol, with a specific focus on the critical role of pH.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the extraction of 4-Methyl-2-nitrophenol.

Q1: What is 4-Methyl-2-nitrophenol and why is its extraction important?

4-Methyl-2-nitrophenol (also known as 2-nitro-p-cresol) is an organic compound with the chemical formula C₇H₇NO₃.[1][2][3][4] It serves as a crucial intermediate in various industrial syntheses, including the manufacturing of dyes, pigments, agricultural chemicals, and pharmaceuticals.[1] Efficient extraction is a vital step for its purification, isolation from reaction mixtures, or removal from environmental samples, ensuring the purity and yield of final products.

Q2: Why is pH the most critical parameter for its extraction from aqueous solutions?

The pH of the aqueous phase is the single most important factor because 4-Methyl-2-nitrophenol is a weak acid. Its phenolic hydroxyl group can either be protonated (neutral) or deprotonated (ionized), and the equilibrium between these two states is governed entirely by the pH of the solution.

• At low pH (acidic conditions): The compound exists in its neutral, protonated form (HA). This form is significantly more soluble in organic solvents than in water.

• At high pH (alkaline conditions): The compound is deprotonated to form the 4-methyl-2-nitrophenolate ion (A⁻). This ion is highly polar and therefore preferentially soluble in the aqueous phase.

Therefore, by controlling the pH, you can effectively "switch" the compound's solubility, directing it into the desired solvent phase.[5][6]

Q3: What is the pKa of 4-Methyl-2-nitrophenol and why does it matter?

The pKa is the pH at which the protonated (HA) and deprotonated (A⁻) forms of the molecule are present in equal concentrations. It is the central value that dictates the entire extraction strategy. While the exact experimental pKa for 4-Methyl-2-nitrophenol should be confirmed from a reliable chemical database, a predicted pKa for the structurally similar isomer 2-Methyl-4-nitrophenol is approximately 7.43.[7] For the purpose of this guide, we will use a pKa of ~7.4 as our reference point. This value is the fulcrum for the Henderson-Hasselbalch equation.

Q4: What is the Henderson-Hasselbalch equation and how does it apply here?

The Henderson-Hasselbalch equation provides the mathematical relationship between pH, pKa, and the ratio of the deprotonated (conjugate base) to the protonated (acid) species.[8][9][10]

pH = pKa + log([A⁻]/[HA])

This equation allows you to predict the ionization state of 4-Methyl-2-nitrophenol at any given pH, which is essential for optimizing its extraction.[6][11]

Q5: As a rule of thumb, what pH should I use for extraction into an organic solvent?

To ensure maximum recovery in the organic phase, the pH of the aqueous solution should be set at least 2 units below the pKa of 4-Methyl-2-nitrophenol. At a pH of 5.4 (i.e., pKa - 2), over 99% of the compound will be in its neutral, organic-soluble form, maximizing extraction efficiency. Conversely, to strip the compound from an organic phase into an aqueous one, you would adjust the aqueous pH to be at least 2 units above the pKa (e.g., pH 9.4).

Q6: Which organic solvents are suitable for this extraction?

4-Methyl-2-nitrophenol is soluble in a range of common organic solvents.[1] The choice depends on the specific application, subsequent analytical steps, and safety considerations. Good candidates include:

• Ethyl acetate

• Dichloromethane (DCM)

• Diethyl ether

• Chloroform[12]

• Acetone and other polar organic solvents are also effective.[13]

Section 2: Visualizing the Extraction Principle

The diagram below illustrates the fundamental principle of pH-dependent partitioning for a weakly acidic compound like 4-Methyl-2-nitrophenol.

Caption: pH control dictates partitioning between aqueous and organic phases.

Section 3: Data Summary Tables

For quick reference, the key properties of 4-Methyl-2-nitrophenol and the theoretical basis for extraction are summarized below.

Table 1: Physicochemical Properties of 4-Methyl-2-nitrophenol

Property	Value	Source(s)
Molecular Formula	C₇H₇NO₃	[1][2][3]
Molecular Weight	~153.14 g/mol	[1][14][15]
Appearance	Yellowish-brown crystalline solid	[1][2]
Water Solubility	Sparingly soluble	[1][2]
Organic Solubility	Soluble in ethanol, methanol, ether, acetone	[1][12][13]
pKa (estimated)	~7.4	[7]

Table 2: Theoretical Percentage of Neutral Form vs. pH

This table, derived from the Henderson-Hasselbalch equation, shows the calculated percentage of 4-Methyl-2-nitrophenol in its neutral (HA), extractable form at various pH levels relative to its pKa (~7.4).

pH relative to pKa	pH Value (approx.)	% of Compound in Neutral (HA) Form	Extraction Efficiency
pKa - 3	4.4	99.9%	Excellent
pKa - 2	5.4	99.0%	Very High
pKa - 1	6.4	90.9%	Good
pKa	7.4	50.0%	Poor (50% loss)
pKa + 1	8.4	9.1%	Very Poor
pKa + 2	9.4	1.0%	Negligible

Section 4: Experimental Protocol for pH Optimization

This protocol provides a systematic workflow to empirically determine the optimal pH for extraction.

Caption: Workflow for empirical determination of optimal extraction pH.

Objective: To identify the pH that provides the highest extraction efficiency of 4-Methyl-2-nitrophenol from an aqueous matrix into a chosen water-immiscible organic solvent.

Materials:

• 4-Methyl-2-nitrophenol standard (≥97% purity)[16]

• Organic solvent (e.g., Ethyl Acetate, HPLC grade)

• Buffer solutions or reagents to prepare them (e.g., citrate for acidic pH, phosphate for neutral, borate for alkaline)

• Deionized water

• Hydrochloric acid (HCl) and Sodium Hydroxide (NaOH) for fine pH adjustment

• Separatory funnels, volumetric flasks, pipettes

• Calibrated pH meter

• Analytical instrument (e.g., HPLC-UV or UV-Vis Spectrophotometer)[17]

Step-by-Step Procedure:

• Preparation of Stock Solution: Prepare a concentrated stock solution of 4-Methyl-2-nitrophenol in a water-miscible solvent like methanol (e.g., 1000 µg/mL).

• Preparation of Aqueous Samples:

  • For each pH point to be tested (e.g., 3.0, 4.0, 5.0, 6.0, 7.0, 8.0, 9.0), place a fixed volume of the corresponding buffer (e.g., 50 mL) into a separatory funnel.

  • Spike each buffer with a small, precise volume of the stock solution to achieve a known final aqueous concentration (e.g., 10 µg/mL).

  • Verify the final pH of each solution with a calibrated pH meter and adjust if necessary.

• Liquid-Liquid Extraction:

  • To each separatory funnel, add a fixed volume of your chosen immiscible organic solvent (e.g., 25 mL).

  • Stopper the funnel and invert it gently 15-20 times, venting frequently to release any pressure buildup. Avoid vigorous shaking to prevent emulsion formation.[18]

  • Place the funnels in a rack and allow the layers to fully separate.

• Sample Collection and Analysis:

  • Carefully drain the lower layer (aqueous or organic, depending on density) and then collect the organic layer into a clean vial.

  • Analyze the concentration of 4-Methyl-2-nitrophenol in each organic extract using a validated analytical method (e.g., HPLC-UV).[19][20] A simple UV-Vis reading at the compound's λmax can also be used for a preliminary screen.[17]

• Data Analysis:

  • Calculate the extraction efficiency for each pH point using the formula: % Efficiency = (Concentration in Organic Phase / Initial Concentration in Aqueous Phase) * 100 (Note: Adjust for volume differences if necessary)

  • Plot the % Efficiency (Y-axis) against the pH (X-axis). The optimal pH range will be the plateau of maximum efficiency.

Section 5: Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or no recovery in the organic phase.	The pH of the aqueous phase is too high (at or above the pKa), keeping the analyte in its ionized, water-soluble form.	Primary Action: Acidify the aqueous phase to a pH at least 2 units below the pKa (~7.4). A target pH of ≤ 5.4 is recommended. Always verify the pH with a calibrated meter before extraction.
An emulsion forms at the solvent interface.	Vigorous shaking; high concentrations of salts or other matrix components.	Reduce agitation from shaking to gentle, repeated inversions. Add a small amount of brine (saturated NaCl solution) to the separatory funnel, which can help break the emulsion by increasing the ionic strength of the aqueous phase.[18]
Inconsistent or non-reproducible results.	Inaccurate pH measurements; unstable or improperly prepared buffers; temperature fluctuations affecting pKa.	Calibrate your pH meter immediately before use with fresh standards. Prepare buffers fresh daily. Perform extractions at a consistent, controlled room temperature.
Precipitate or solid material at the interface.	The compound may be poorly soluble in either pure phase but precipitates at the boundary.	Try adding a small amount of a co-solvent like methanol to the system. Alternatively, you may need to filter the entire mixture after extraction to recover the precipitate.[18]
Organic extract appears pink or brown.	The phenol is oxidizing. This can be catalyzed by impurities or exposure to light and air.[21]	Use high-purity, fresh solvents. Store the 4-Methyl-2-nitrophenol standard properly. Minimize the sample's exposure to air and bright light during the procedure. If oxidation is a persistent issue, consider performing the extraction under an inert atmosphere (e.g., nitrogen).[21]
Analyte is found in the aqueous phase instead.	The pH was incorrectly adjusted to be significantly above the pKa, leading to the formation of the water-soluble phenolate ion.	This confirms the principle. To recover the product, re-extract the same aqueous phase after adjusting its pH to be well below the pKa.

References

• 4-Methyl-2-nitrophenol - Solubility of Things. (n.d.). Solubility of Things. Retrieved January 4, 2026, from [Link]

• Phenol Extraction: A Deep Dive into the Factors Influencing Plant Compound Recovery. (2024, August 3). Sepalika.com. Retrieved January 4, 2026, from [Link]

• I am using phenol to extract RNA from plant tissue. What is the minimum pH for this material in this process? Can I work with phenol at a pH of 2? (2024, November 24). ResearchGate. Retrieved January 4, 2026, from [Link]

• Influence of Temperature, Solvent and pH on the Selective Extraction of Phenolic Compounds from Tiger Nuts by-Products: Triple-TOF-LC-MS-MS Characterization. (2019, February 22). PubMed Central. Retrieved January 4, 2026, from [Link]

• How do I adjust pH for phenol chloroform extraction. (2024, July 4). Reddit. Retrieved January 4, 2026, from [Link]

• Phenol-chloroform Extraction: Easy Tips and Tricks. (2010, May 3). Bitesize Bio. Retrieved January 4, 2026, from [Link]

• Henderson-Hasselbalch Plots for Acid-Base Extraction. (2023, June 8). YouTube. Retrieved January 4, 2026, from [Link]

• Henderson-Hasselbalch Equation. Innovation.world. Retrieved January 4, 2026, from [Link]

• Henderson-Hasselbalch Equation | Overview, Importance & Examples. Study.com. Retrieved January 4, 2026, from [Link]

• Henderson Hasselbalch Equation: Basics & Real-World Uses. (2024, August 27). Microbe Notes. Retrieved January 4, 2026, from [Link]

• Henderson–Hasselbalch equation. Wikipedia. Retrieved January 4, 2026, from [Link]

• Troubleshooting: The Workup. University of Rochester Department of Chemistry. Retrieved January 4, 2026, from [Link]

• Rapid and Sensitive Determination of 4-Nitrophenol, 3-Methyl-4-nitrophenol, 4,6-Dinitro-o-cresol, Parathion-methyl, Fenitrothion. American Chemical Society. Retrieved January 4, 2026, from [Link]

• 4-Methyl-2-nitrophenol | C7H7NO3 | CID 8391. PubChem. Retrieved January 4, 2026, from [Link]

• Extraction of 4-Nitrophenol from Aqueous Solutions using Bulk ionic Liquid Membranes. (2016, March 20). Inpressco. Retrieved January 4, 2026, from [Link]

• HPLC Quantification of 4-Nitrophenol and its Conjugated Metabolites from Bile. (2025, August 6). ResearchGate. Retrieved January 4, 2026, from [Link]

• A Short Liquid-Liquid Extraction Demonstration. (2017, June 14). YouTube. Retrieved January 4, 2026, from [Link]

• Is p-nitrophenol soluble in organic solvents? (2014, July 15). ResearchGate. Retrieved January 4, 2026, from [Link]

• Phenol, 4-methyl-2-nitro-. NIST WebBook. Retrieved January 4, 2026, from [Link]

• Which is the best organic solvent for nitrophenol solubility and extraction? (2024, February 20). ResearchGate. Retrieved January 4, 2026, from [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Validation of an HPLC-UV Method for 4-Methyl-2-nitrophenol Analysis

In the landscape of pharmaceutical development and environmental monitoring, the precise and reliable quantification of chemical entities is paramount. 4-Methyl-2-nitrophenol, a significant intermediate in various chemical syntheses, including pharmaceuticals and pesticides, demands robust analytical methods for its accurate measurement.[1] This guide provides an in-depth validation of a High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) detection method for the quantification of 4-Methyl-2-nitrophenol. We will delve into the experimental causality behind each validation parameter, present comparative data, and offer a scientifically grounded protocol for researchers, scientists, and drug development professionals. This guide is structured to not only present a validated method but also to compare its performance against other potential analytical techniques, thereby providing a comprehensive resource for method selection and implementation.

The Analytical Imperative: Why HPLC-UV for 4-Methyl-2-nitrophenol?

4-Methyl-2-nitrophenol, with its phenolic hydroxyl group and a nitro group attached to a benzene ring, possesses chromophoric properties that make it an ideal candidate for UV detection.[1] HPLC offers high-resolution separation, making it suitable for analyzing this compound even in complex matrices. The choice of a reversed-phase HPLC method, detailed herein, is predicated on the compound's moderate polarity, allowing for excellent retention and separation on a C18 stationary phase.[1]

While other techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) could be employed, they often necessitate a derivatization step to enhance the volatility of the polar nitrophenol, adding complexity to the sample preparation process.[2] Spectrophotometric methods, though simpler, lack the specificity of a chromatographic separation, making them susceptible to interference from other UV-absorbing compounds in the sample matrix.[2] Therefore, a validated HPLC-UV method stands as a pragmatic and reliable choice for routine analysis.

A Visual Overview of the Validation Workflow

The validation of an analytical method is a systematic process to confirm that the procedure is suitable for its intended purpose. The following diagram outlines the key stages of the HPLC-UV method validation for 4-Methyl-2-nitrophenol.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. benchchem.com [benchchem.com]

A Senior Application Scientist's Guide: HPLC vs. GC-MS for Nitrophenol Isomer Analysis

Introduction: The Analytical Challenge of Nitrophenol Isomers

Nitrophenols, encompassing ortho- (o-), meta- (m-), and para- (p-) isomers, are significant compounds in the chemical industry, used as intermediates in the synthesis of pharmaceuticals, pesticides, and dyes. Their presence in the environment is a matter of concern due to their toxicity and persistence, necessitating accurate and reliable analytical methods for their detection and quantification. The structural similarity of these isomers presents a unique separation challenge, demanding high-resolution analytical techniques.

This guide provides an in-depth comparison of two powerful chromatographic techniques, High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS), for the analysis of nitrophenol isomers. As a senior application scientist, my objective is to move beyond a simple list of pros and cons, instead offering a nuanced, field-proven perspective grounded in the causality behind experimental choices. This document is intended for researchers, scientists, and drug development professionals seeking to select the most appropriate methodology for their specific analytical needs.

Chapter 1: Deconstructing the Core Methodologies

The choice between HPLC and GC-MS is fundamentally dictated by the physicochemical properties of the nitrophenol analytes and the analytical question being asked—be it routine quantification or definitive, trace-level identification.

High-Performance Liquid Chromatography (HPLC): The Direct Approach

HPLC separates compounds based on their partitioning between a liquid mobile phase and a solid stationary phase.[1] For polar molecules like nitrophenols, Reversed-Phase HPLC (RP-HPLC) is the predominant mode of choice.[2][3]

The Causality Behind RP-HPLC's Suitability: Nitrophenols contain a polar hydroxyl (-OH) group and a nitro (-NO2) group, making them soluble in polar solvents. RP-HPLC leverages this by using a non-polar stationary phase (typically a C18-bonded silica) and a polar mobile phase (e.g., a mixture of water and acetonitrile or methanol).[4][5] The nitrophenol isomers are separated based on subtle differences in their polarity; they interact with the non-polar stationary phase to varying degrees before eluting. A key advantage of this approach is its directness: nitrophenols can be analyzed without chemical modification.[2] Detection is commonly achieved using a UV-Visible or Photodiode Array (PDA) detector, as the aromatic ring and nitro group make nitrophenols strong chromophores.[2][3][5]

Gas Chromatography-Mass Spectrometry (GC-MS): The Confirmatory Powerhouse

GC-MS separates compounds in their gaseous state based on their volatility and interaction with a stationary phase coating the inside of a capillary column.[1][6] The separated compounds are then fragmented and identified by a mass spectrometer, which acts as a highly specific and sensitive detector.[7]

The Causality Behind the Derivatization Imperative: Direct analysis of nitrophenols by GC is challenging. Their high polarity, primarily due to the phenolic hydroxyl group, leads to low volatility and a tendency to interact with active sites in the GC inlet and column.[8][9] This results in poor peak shapes (tailing) and reduced sensitivity. To overcome this fundamental limitation, a crucial and mandatory derivatization step is required.[8][10] This chemical reaction transforms the polar -OH group into a more volatile and thermally stable ether or ester.[9][11][12] Silylation, which converts the hydroxyl group to a trimethylsilyl (TMS) ether, is a common and effective strategy.[9][13] This step, while adding complexity, is essential to make the analytes "GC-amenable" and unlock the full separatory and confirmatory power of the GC-MS system.

Chapter 2: A Tale of Two Workflows

The practical application of these techniques involves distinct experimental workflows. The primary divergence is the mandatory derivatization step in the GC-MS protocol, which has significant implications for sample throughput, sources of error, and overall analysis time.

Visualizing the Analytical Pathways

The following diagrams illustrate the typical experimental workflows for HPLC and GC-MS analysis of nitrophenol isomers.

Caption: High-Performance Liquid Chromatography (HPLC) Workflow.

Caption: Gas Chromatography-Mass Spectrometry (GC-MS) Workflow.

Chapter 3: Validated Experimental Protocols

To provide actionable guidance, the following are self-validating, step-by-step protocols derived from established methods.

Protocol 1: Isocratic RP-HPLC-UV Method

This protocol is designed for the reliable quantification of nitrophenol isomers in aqueous samples.

• Sample Pre-treatment (Liquid-Liquid Extraction):

  • To a 100 mL aqueous sample, add a suitable internal standard.

  • Acidify the sample to pH < 3 with concentrated HCl to ensure nitrophenols are in their protonated form.

  • Perform extraction three times with 20 mL of ethyl acetate, a superior extractant for these compounds.[2][3]

  • Combine the organic layers, dry over anhydrous sodium sulfate, and evaporate to a final volume of 1 mL.

• Chromatographic Conditions:

  • Instrument: HPLC system with UV-Vis or PDA detector.

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase: Isocratic elution with 40% acetonitrile in water.[2][3]

  • Flow Rate: 1.0 mL/min.[14]

  • Injection Volume: 20 µL.[14]

  • Column Temperature: Ambient or controlled at 35 °C.

  • Detection: PDA detector monitoring at multiple wavelengths. Optimal wavelengths are ~210 nm for o- and m-nitrophenol and 317 nm for p-nitrophenol.[2]

• Data Analysis:

  • Identify peaks based on retention times compared to pure standards.

  • Quantify using a calibration curve constructed from the peak areas of the standards. The integrated peak area shows linearity up to 300 mg/L.[2][3]

Protocol 2: Derivatization GC-MS Method

This protocol is optimized for the sensitive and confirmatory analysis of nitrophenol isomers.

• Sample Pre-treatment (Acid-Base Extraction):

  • To a 100 mL aqueous sample, add a suitable internal standard.

  • Extract the sample with an organic solvent (e.g., dichloromethane) under acidic conditions (pH < 3).

  • This isolates the acidic nitrophenols from the sample matrix.[10]

• Derivatization (Silylation):

  • Evaporate the extracted sample to dryness under a gentle stream of nitrogen.

  • Add 100 µL of a silylating agent, such as N-(tert-butyldimethylsilyl)-N-methyltrifluoroacetamide (MTBSTFA) or N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA), and 100 µL of a suitable solvent (e.g., pyridine or acetonitrile).[9][13]

  • Seal the vial and heat at 60-70 °C for 30-60 minutes to ensure complete reaction. This converts the nitrophenols to their more volatile TMS-ether derivatives.[9]

• Chromatographic Conditions:

  • Instrument: GC-MS system.

  • Injector: Splitless mode, 280 °C.

  • Column: SE-54 or similar non-polar capillary column (e.g., 25 m x 0.2 mm).[13]

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Program: Initial temperature of 140 °C for 2 min, then ramp at 20 °C/min to 280 °C.[13]

  • MS Detector: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: For high sensitivity, use Selected Ion Monitoring (SIM) mode. Monitor characteristic ions for each TMS-derivatized isomer (e.g., for 4-nitrophenol-TMS, the molecular ion is at m/z 211).[9][13][15]

• Data Analysis:

  • Identify compounds by matching retention times and mass spectra against a reference library.

  • Quantify using the peak area of selected ions from the calibration curve.

Chapter 4: Performance Head-to-Head: A Comparative Summary

The choice of technique ultimately depends on a trade-off between speed, simplicity, sensitivity, and the required level of analytical confidence. The following table summarizes the key performance metrics.

Feature	HPLC with UV/PDA Detection	GC-MS with Derivatization	Rationale & Causality
Analyte Suitability	Excellent: Directly analyzes polar, thermally unstable, and non-volatile compounds.[5][6][16]	Conditional: Requires analytes to be volatile and thermally stable, or rendered so via derivatization.[1][6]	Nitrophenols' inherent polarity makes them a natural fit for HPLC. GC requires chemical modification to overcome this polarity.[8][9]
Sample Prep Complexity	Low to Moderate: Typically involves extraction and concentration. No chemical reaction needed.[2]	High: Involves extraction plus a mandatory, time-consuming derivatization step that requires careful optimization.[2][8][10]	The derivatization step in the GC-MS workflow is the single greatest contributor to its complexity and potential for error.[11]
Sensitivity	Good to Excellent: Detection limits of 150 µg/L are typical, but can be extended to as low as 0.3 µg/L with pre-concentration.[2][3][17]	Excellent: Generally higher sensitivity, especially in SIM mode, which significantly lowers the noise floor.[13]	While HPLC is sensitive, the selectivity of SIM mode in MS allows for filtering out background noise, enabling lower detection limits for target analytes.[9]
Selectivity & Confirmation	Moderate: Based on retention time and UV spectral matching. Co-elution can be an issue.[5]	Unambiguous: Provides a mass spectrum ("chemical fingerprint") for definitive structural confirmation.	The mass spectrum provides structural information that is far more definitive than a UV spectrum, making GC-MS the gold standard for identification.
Analysis Time	Faster Overall Workflow: While run times are typically 10-15 minutes, the lack of derivatization speeds up the entire process.[2][14]	Longer Overall Workflow: GC run times can be fast, but the mandatory sample preparation and derivatization steps significantly increase the total time per sample.[2][18]	The time saved by omitting the derivatization reaction makes HPLC a more efficient choice for high-throughput screening.
Cost & Maintenance	Moderate to High: Instrument cost is significant, and high-purity solvents represent a major ongoing operational cost.[18]	High: Instruments can be more expensive to purchase and maintain. Requires derivatization reagents and high-purity gases.[7]	Both are capital-intensive techniques, but the added consumables and complexity of GC-MS can increase its long-term cost of ownership.

Conclusion: Selecting the Right Tool for the Job

There is no single "best" method for all scenarios; the optimal choice is application-driven.

Choose HPLC for:

• Routine quantification and high-throughput screening: Its simpler, faster workflow makes it the pragmatic choice when a large number of samples need to be analyzed and definitive structural confirmation is not required for every injection.[2]

• Analysis of thermally sensitive samples: HPLC operates at or near ambient temperature, preserving the integrity of the analytes.[6][18]

• When avoiding chemical derivatization is a priority: This minimizes sample handling and potential sources of analytical error.

Choose GC-MS for:

• Confirmatory analysis and identification of unknowns: The mass spectrometer provides unparalleled specificity, making it the authoritative tool for identifying compounds in complex matrices or for regulatory compliance.

• Trace-level analysis: The high sensitivity of GC-MS, particularly in SIM mode, is ideal for detecting minute quantities of nitrophenols.[9][13]

• Resolving complex mixtures: The high separation efficiency of capillary GC columns can provide superior resolution of closely related isomers and impurities.[6]

Ultimately, the decision rests on balancing the need for the unambiguous identification and sensitivity offered by GC-MS against the speed, simplicity, and directness of HPLC. For many quality control and monitoring applications, a well-validated HPLC method is more than sufficient. However, for research, forensic, or challenging environmental samples, the confirmatory power of GC-MS is indispensable.

References

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• Full article: Sensitive determination of nitrophenol isomers by reverse-phase high-performance liquid chromatography in conjunction with liquid–liquid extraction - Taylor & Francis Online. (2017). Retrieved January 7, 2026, from [Link]

• Sensitive determination of nitrophenol isomers by reverse-phase high-performance liquid chromatography in conjunction with liquid–liquid extraction | Request PDF - ResearchGate. (2017). Retrieved January 7, 2026, from [Link]

• HPLC Analysis of Very Polar Compounds in Bioanalysis - LCGC International. (2012). Retrieved January 7, 2026, from [Link]

• HPLC Analysis of Very Polar Compounds in Bioanalysis | LCGC International. (2012). Retrieved January 7, 2026, from [Link]

• The Determination of 3-Nitrophenol and Some Other Aromatic Impurities in 4-Nitrophenol by Reversed Phase HPLC With Peak Suppression Diode Array Detection | Request PDF - ResearchGate. (2011). Retrieved January 7, 2026, from [Link]

• Analysis of Nitrophenols with Gas Chromatography/Mass Spectrometry by Flash Heater Derivatization - ResearchGate. (1993). Retrieved January 7, 2026, from [Link]

• Improvement of an efficient separation method for chemicals in diesel exhaust particles: analysis for nitrophenols - PubMed. (2012). Retrieved January 7, 2026, from [Link]

• Gas-chromatographic determination of nitrophenols after derivatisation with diazomethane. (1992). Retrieved January 7, 2026, from [Link]

• HPLC Quantification of 4-Nitrophenol and its Conjugated Metabolites from Bile - PMC - NIH. (2007). Retrieved January 7, 2026, from [Link]

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• Diurnal variations of gaseous and particulate nitrophenol isomers in the atmosphere monitored by using wet scrubbing online preconcentration - RSC Publishing. (2022). Retrieved January 7, 2026, from [Link]

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• "HPLC or GC-MS: Which Technique is Best for Your Needs?". (2024). Retrieved January 7, 2026, from [Link]

• Analysis of Phenolic and Cyclic Compounds in Plants Using Derivatization Techniques in Combination with GC-MS-Based Metabolite Profiling - MDPI. (2011). Retrieved January 7, 2026, from [Link]

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• Understanding Chemical Testing: GC-MS vs. HPLC - Smithers. (n.d.). Retrieved January 7, 2026, from [Link]

• Method Development and Validation for Phenol and Nitrophenols in Tap Water by HPLC using a Monolithic Column | LCGC International. (2004). Retrieved January 7, 2026, from [Link]

• Limitations and disadvantages of GC-MS - Labio Scientific®. (2022). Retrieved January 7, 2026, from [Link]

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A Comparative Guide to Nanoparticle-Catalyzed Nitrophenol Reduction: Performance, Mechanisms, and Experimental Protocols

The escalating environmental impact of industrial effluents necessitates robust and efficient methods for the remediation of toxic organic pollutants. Among these, nitrophenols, prevalent in the manufacturing of pharmaceuticals, pesticides, and synthetic dyes, pose a significant threat to aquatic ecosystems and human health.[1][2] Catalytic reduction of nitrophenols to their less harmful amino derivatives represents a crucial detoxification pathway, and the advent of nanocatalysis has opened new frontiers in achieving this transformation with high efficiency and selectivity.[1][3]

This guide provides a comprehensive comparative analysis of the catalytic activity of various nanoparticles for the reduction of nitrophenol, with a primary focus on 4-nitrophenol (4-NP) as a model substrate. We will delve into the synthesis, catalytic performance, and underlying mechanisms of noble metal, bimetallic, and metal oxide nanoparticles, offering researchers, scientists, and drug development professionals a critical overview to inform their catalyst selection and experimental design.

The Foundational Model: 4-Nitrophenol Reduction

The reduction of 4-NP to 4-aminophenol (4-AP) in the presence of a reducing agent, typically sodium borohydride (NaBH₄), serves as a benchmark reaction to evaluate the catalytic prowess of nanoparticles.[1][4][5] This reaction is favored for its simplicity, ease of monitoring by UV-Vis spectroscopy, and the absence of significant by-product formation.[4] The progress of the reaction can be tracked by observing the disappearance of the characteristic yellow color of the 4-nitrophenolate ion, which exhibits a strong absorption peak at around 400 nm, and the concurrent emergence of a new peak corresponding to 4-aminophenol at approximately 300 nm.[6][7]

Catalytic Mechanism: A Surface-Driven Phenomenon

The catalytic reduction of 4-nitrophenol on the surface of nanoparticles is widely accepted to follow the Langmuir-Hinshelwood mechanism.[1][5][6][8][9][10][11][12] This model posits that the reaction occurs through a series of steps involving the adsorption of both reactants, the 4-nitrophenolate ion and the borohydride ion (BH₄⁻), onto the surface of the nanoparticle catalyst.[1][4][5][10]

The nanoparticle surface acts as a scaffold, facilitating the transfer of electrons from the donor (BH₄⁻) to the acceptor (4-nitrophenolate ion).[12][13] The reaction proceeds through the formation of an intermediate, 4-hydroxylaminophenol, which is then further reduced to the final product, 4-aminophenol.[9][14] The desorption of the product from the nanoparticle surface regenerates the active catalytic sites for subsequent reaction cycles.

Caption: Langmuir-Hinshelwood mechanism for 4-nitrophenol reduction on a nanoparticle surface.

A Comparative Analysis of Nanocatalysts

The choice of nanoparticle catalyst significantly influences the efficiency of nitrophenol reduction. Factors such as composition, size, shape, and surface chemistry play a pivotal role in determining the catalytic activity.

Noble Metal Nanoparticles: The Gold Standard

Gold (Au), silver (Ag), and palladium (Pd) nanoparticles are among the most extensively studied catalysts for this reaction due to their excellent catalytic activities.[2]

• Gold Nanoparticles (AuNPs): AuNPs are highly effective catalysts, with their activity being strongly dependent on their size and shape.[12][15] Smaller nanoparticles generally exhibit higher catalytic activity due to their larger surface-area-to-volume ratio.[2][12] The synthesis of AuNPs can be achieved through various methods, including chemical reduction using agents like sodium borohydride or citric acid.[15][16][17][18] Green synthesis approaches utilizing plant extracts have also gained prominence as an eco-friendly alternative.[19]

• Silver Nanoparticles (AgNPs): AgNPs are also highly efficient catalysts for 4-nitrophenol reduction and are often considered a more cost-effective alternative to gold.[2] Their catalytic performance is similarly influenced by size, with smaller particles demonstrating enhanced activity.[13] Synthesis methods for AgNPs are diverse, ranging from chemical reduction to green synthesis protocols using plant extracts or microorganisms.[20][21][22][23]

• Palladium Nanoparticles (PdNPs): Palladium nanoparticles have shown exceptional catalytic activity for this reduction reaction.[4][5] They can be synthesized and stabilized using various methods, and their performance can be tuned by controlling their size and dispersion.[4]

Bimetallic Nanoparticles: The Power of Synergy

Bimetallic nanoparticles, composed of two different metals, often exhibit superior catalytic properties compared to their monometallic counterparts, a phenomenon attributed to synergistic effects.[3][24][25] The combination of metals can lead to enhanced electronic properties and optimized binding energies for the reactants on the catalyst surface.[3][24][26] For instance, Au-Ag bimetallic nanoparticles have demonstrated enhanced catalytic activity in 4-nitrophenol reduction compared to pure Au or Ag nanoparticles.[25] The composition and structure (e.g., core-shell or alloy) of bimetallic nanoparticles are critical parameters that can be tailored to maximize catalytic performance.[3][24]

Metal Oxide Nanoparticles: A Promising Alternative

While less common than noble metal nanoparticles for this specific reaction, some metal oxide nanoparticles, such as copper oxide (CuO), have shown promise as effective and low-cost catalysts.[27][28] These materials can be synthesized through various methods and their catalytic activity can be enhanced by supporting them on high-surface-area materials to prevent aggregation and improve reactant accessibility.[28] The photoreduction of nitrophenol using metal oxide-based nanocomposites is another emerging and environmentally friendly approach.[29]

Performance Comparison of Nanoparticle Catalysts

Catalyst Type	Typical Size (nm)	Synthesis Method	Apparent Rate Constant (k_app)	Key Advantages	Key Disadvantages
Gold (Au)	2-50	Chemical Reduction, Green Synthesis	High	High activity & stability	High cost
Silver (Ag)	2-100	Chemical Reduction, Green Synthesis	High	High activity, lower cost than Au	Potential for oxidation
Palladium (Pd)	2-20	Chemical Reduction	Very High	Exceptional activity	High cost, sensitivity to poisoning
Bimetallic (Au-Ag)	5-50	Seed-mediated Growth	Very High	Synergistic enhancement of activity	Complex synthesis
Copper Oxide (CuO)	10-50	Chemical Precipitation, Sol-gel	Moderate	Low cost, abundant	Lower activity than noble metals

Note: The apparent rate constant (k_app) is a key metric for comparing catalytic activity and can vary significantly depending on experimental conditions such as catalyst concentration, reactant concentrations, and temperature. The values presented here are qualitative comparisons based on literature reports.

Experimental Protocol: Monitoring 4-Nitrophenol Reduction

This section provides a standardized, step-by-step protocol for evaluating the catalytic activity of nanoparticles in the reduction of 4-nitrophenol.

Materials and Reagents:

• 4-Nitrophenol (4-NP) solution (e.g., 0.1 mM)

• Sodium borohydride (NaBH₄) solution (freshly prepared, e.g., 10 mM)

• Nanoparticle catalyst suspension (concentration to be optimized)

• Deionized water

• UV-Vis Spectrophotometer

• Quartz cuvettes (1 cm path length)

Experimental Workflow:

Caption: A typical experimental workflow for monitoring the catalytic reduction of 4-nitrophenol.

Detailed Procedure:

• Preparation of Reaction Mixture: In a standard 1 cm quartz cuvette, mix a specific volume of the 4-nitrophenol stock solution with deionized water to achieve the desired final concentration.

• Initiation of the Reaction: To the cuvette containing the 4-NP solution, add a freshly prepared solution of sodium borohydride. The solution will immediately turn yellow, indicating the formation of the 4-nitrophenolate ion.[6][22]

• Baseline Measurement: Quickly place the cuvette in the UV-Vis spectrophotometer and record the initial absorbance spectrum. This will serve as the baseline (t=0) measurement, showing a distinct peak at approximately 400 nm.[30][31][32]

• Addition of Catalyst: Introduce a small, predetermined amount of the nanoparticle catalyst suspension into the cuvette and mix thoroughly.

• Kinetic Monitoring: Immediately start recording the UV-Vis absorption spectra at regular time intervals. You should observe a decrease in the absorbance at 400 nm and an increase in the absorbance at around 300 nm as the reaction progresses.[6][32]

• Data Analysis:

  • The concentration of NaBH₄ is typically in large excess compared to 4-NP, allowing the reaction kinetics to be treated as pseudo-first-order.[4][5][8]

  • Plot ln(Aₜ/A₀) versus time, where Aₜ is the absorbance at 400 nm at time 't' and A₀ is the initial absorbance at t=0.

  • The apparent rate constant (k_app) can be determined from the negative of the slope of the linear fit to this plot.

Conclusion and Future Perspectives

The catalytic reduction of nitrophenols using nanoparticles offers a highly effective strategy for environmental remediation. While noble metal nanoparticles, particularly gold, silver, and palladium, have demonstrated exceptional catalytic activities, the synergistic effects observed in bimetallic systems and the cost-effectiveness of metal oxides present exciting avenues for future research. The development of "green" synthesis methods for nanoparticles is a significant step towards more sustainable catalytic processes.[2][19][21]

Future research should focus on the design of highly stable and recyclable nanocatalysts to enhance their practical applicability. A deeper understanding of the structure-activity relationships through advanced characterization techniques and computational modeling will be instrumental in the rational design of next-generation catalysts with superior performance for the detoxification of hazardous environmental pollutants.

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• Photoreduction of nitrophenol using metal oxide-based nanocomposites: a green and efficient approach for aqueous environmental remediation - Taylor & Francis Online. (n.d.).
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• Revealing an efficient copper oxide nanoparticle catalyst for the reduction of the hazardous nitrophenol: experimental and DFT studies - RSC Publishing. (2025, August 5).
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Reactivity comparison of 4-Methyl-2-nitrophenol and its isomers

An In-Depth Guide to the Comparative Reactivity of 4-Methyl-2-nitrophenol and Its Isomers

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: Beyond the Formula

Substituted phenols are foundational building blocks in organic synthesis, pivotal in the development of pharmaceuticals, agrochemicals, and dyes. Within this class, methylnitrophenols (or nitrocresols) present a fascinating case study in chemical reactivity. With a molecular formula of C₇H₇NO₃, these isomers share the same constituent atoms but exhibit remarkably different chemical behaviors due to the varied placement of hydroxyl (-OH), methyl (-CH₃), and nitro (-NO₂) groups on the aromatic ring.

This guide provides an in-depth comparative analysis of 4-Methyl-2-nitrophenol and its key isomers. We will move beyond simple data reporting to explore the underlying principles—the electronic and steric interplay of the substituents—that govern their reactivity. By understanding these causal relationships, researchers can make more informed decisions in reaction design, catalyst selection, and the synthesis of complex target molecules.

Chapter 1: The Architects of Reactivity - A Review of Substituent Effects

The reactivity of a substituted benzene ring is not merely the sum of its parts; it is a complex interplay of inductive and resonance effects. The specific arrangement of the hydroxyl, methyl, and nitro groups dictates the electron density at various positions on the ring, influencing everything from acidity to susceptibility to electrophilic or nucleophilic attack.

• Hydroxyl (-OH) Group: A potent activating group. It donates electron density to the ring via a strong positive resonance effect (+R), which outweighs its negative inductive effect (-I). It is a strong ortho, para-director in electrophilic aromatic substitution.

• Methyl (-CH₃) Group: An activating group that donates electron density through a positive inductive effect (+I) and hyperconjugation. It is a weak ortho, para-director.

• Nitro (-NO₂) Group: A powerful deactivating group. It withdraws electron density from the ring through both a strong negative inductive effect (-I) and a strong negative resonance effect (-R). This makes the aromatic ring less susceptible to electrophilic attack and directs incoming electrophiles to the meta position. Conversely, its strong electron-withdrawing nature is crucial for activating the ring towards nucleophilic aromatic substitution, particularly when positioned ortho or para to a leaving group.

The following chapters will dissect how the unique combination of these effects in each isomer translates to tangible differences in chemical properties and reactivity.

Chapter 2: Isomer Profiles - A Structural Overview

To understand their reactivity, we must first visualize the structural arrangement of our key isomers.

Figure 1: Structures of key 4-Methyl-2-nitrophenol isomers.

A critical feature of isomers like 4-Methyl-2-nitrophenol is the ortho positioning of the nitro and hydroxyl groups, which allows for the formation of a strong intramolecular hydrogen bond. This interaction significantly influences properties like acidity and volatility, as we will explore next.

Chapter 3: Comparative Reactivity Analysis

Acidity of the Phenolic Proton (pKa)

The acidity of a phenol is determined by the stability of its conjugate base, the phenoxide ion. Electron-withdrawing groups (-NO₂) stabilize the phenoxide ion, increasing acidity, while electron-donating groups (-CH₃) destabilize it, decreasing acidity.

• Resonance vs. Inductive Effects: The stabilizing -R effect of the nitro group is only operative when it is ortho or para to the hydroxyl group, as this allows the negative charge of the phenoxide to be delocalized onto the nitro group. When meta, only the weaker -I effect contributes to stabilization.

• Intramolecular Hydrogen Bonding: In ortho-nitrophenols (like 4-Methyl-2-nitrophenol), the intramolecular hydrogen bond must be broken for the proton to be released. This requires energy and makes the compound less acidic than its para counterpart, where this interaction is absent.

• The Role of the Methyl Group: The electron-donating methyl group generally reduces acidity. Its position relative to the hydroxyl group determines the magnitude of this effect.

Based on these principles, we can predict a general trend in acidity:

Predicted Acidity Trend: 2-Methyl-4-nitrophenol > 4-Methyl-2-nitrophenol > 4-Methyl-3-nitrophenol

This trend reflects the potent para-resonance stabilization in 2-Methyl-4-nitrophenol, the slightly weaker stabilization in 4-Methyl-2-nitrophenol due to hydrogen bonding, and the lack of resonance stabilization in 4-Methyl-3-nitrophenol.

Electrophilic Aromatic Substitution (EAS)

Predicting the outcome of EAS reactions requires weighing the competing directing effects of the three substituents. The powerful activating -OH group is the dominant director, but its influence is modulated by the other groups.

• 4-Methyl-2-nitrophenol: The -OH group strongly directs ortho and para. The para position is blocked by the methyl group. One ortho position is blocked by the nitro group. Therefore, the primary site for electrophilic attack is the carbon C6 (ortho to -OH, meta to -CH₃ and -NO₂).

• 2-Methyl-4-nitrophenol: The -OH group directs to its ortho and para positions. The para position is blocked by the nitro group. One ortho position is blocked by the methyl group. The remaining ortho position (C6) is the most likely site of attack.

• 4-Methyl-3-nitrophenol: The -OH directs to C2 and C6. The methyl group also directs to C2. The nitro group directs to C2 and C6. All groups reinforce substitution at the C2 and C6 positions, making this isomer potentially more reactive towards EAS than others where directing effects conflict.

Reduction of the Nitro Group

The catalytic reduction of the nitro group to an amine is a cornerstone reaction in synthetic chemistry. The rate of this transformation is highly sensitive to the electronic environment of the aromatic ring.

A comparative kinetic analysis reveals a general reactivity trend for nitrophenol isomers: para > ortho > meta.

• Electronic Effects: The electron deficiency created by the -R effect of the nitro group at the para and ortho positions facilitates the initial steps of the reduction mechanism. The meta isomer, lacking this strong resonance effect, reacts more slowly.

• Steric Hindrance: In some cases, groups ortho to the nitro group can sterically hinder the approach of the reductant to the catalyst surface, slowing the reaction.

• Intramolecular Hydrogen Bonding: The hydrogen bond in ortho-nitrophenol isomers can also decrease the reduction rate compared to the para isomer by stabilizing the ground state.

For our selected isomers, the expected trend in reduction rate would be:

Predicted Reduction Rate: 2-Methyl-4-nitrophenol (para-NO₂) > 4-Methyl-2-nitrophenol (ortho-NO₂) > 4-Methyl-3-nitrophenol (meta-NO₂)

Chapter 4: Experimental Protocols

To provide a practical framework for these comparisons, we present a validated protocol for the kinetic analysis of nitro group reduction via UV-Vis spectrophotometry. This method is effective because the nitrophenolate ions have a distinct color and absorbance peak that disappears upon reduction to the colorless aminophenol.

Protocol: Kinetic Analysis of Isomer Reduction

Objective: To determine the apparent rate constant (k_app) for the catalytic reduction of different methylnitrophenol isomers.

Rationale: This experiment is conducted under pseudo-first-order conditions by using a large excess of the reducing agent (NaBH₄). This ensures that the reaction rate is dependent only on the concentration of the nitrophenol isomer, simplifying the kinetic analysis. The rate is monitored by the decrease in absorbance of the characteristic nitrophenolate peak.

Materials:

• 4-Methyl-2-nitrophenol

• Isomers for comparison (e.g., 2-Methyl-4-nitrophenol, 4-Methyl-3-nitrophenol)

• Sodium borohydride (NaBH₄)

• Catalyst (e.g., commercially available gold or nickel-copper nanoparticles)

• Deionized water

• 0.1 M NaOH solution

Equipment:

• UV-Vis Spectrophotometer

• Quartz cuvettes (1 cm path length)

• Magnetic stirrer and stir bars

• Volumetric flasks and pipettes

• Analytical balance

Experimental Workflow Diagram:

Figure 2: Workflow for the kinetic analysis of nitrophenol reduction.

Step-by-Step Procedure:

• Preparation of Solutions:

  • Prepare a fresh aqueous stock solution of NaBH₄ (e.g., 0.1 M) immediately before use, as it hydrolyzes in water.

  • Prepare stock solutions of each nitrophenol isomer (e.g., 1 mM) in 0.1 M NaOH to ensure complete formation of the colored phenolate ion.

• Spectrophotometer Setup:

  • Set the spectrophotometer to kinetic mode.

  • Determine the λ_max for each isomer's phenolate ion by running a full spectrum scan (typically between 400-420 nm).

• Reaction Execution:

  • To a quartz cuvette containing a small stir bar, add 2.5 mL of the nitrophenol isomer stock solution and 0.4 mL of the catalyst suspension.

  • Place the cuvette in the spectrophotometer and record the initial absorbance (A₀).

  • To initiate the reaction, rapidly inject 0.1 mL of the freshly prepared NaBH₄ solution and immediately start the kinetic measurement.

  • Record the absorbance (A_t) at the predetermined λ_max at regular intervals (e.g., every 30 seconds) until the absorbance becomes stable.

• Data Analysis:

  • The reaction follows pseudo-first-order kinetics. Plot ln(A_t / A₀) versus time (in seconds).

  • The data should yield a straight line. The apparent rate constant (k_app) is the negative of the slope of this line.

  • Perform each experiment in triplicate to ensure reproducibility.

Chapter 5: Data Summary and Comparison

To facilitate a direct comparison, the key properties and expected reactivity trends of the isomers are summarized below. Note that experimental values can vary based on specific conditions.

Property / Reactivity	4-Methyl-2-nitrophenol	2-Methyl-4-nitrophenol	4-Methyl-3-nitrophenol	Rationale
CAS Number	119-33-5	99-53-6	2042-14-0	Unique identifier for each chemical substance.
Melting Point (°C)	32-35	94-96	78-81	Intramolecular H-bonding in 4M2N lowers its melting point compared to isomers capable of stronger intermolecular H-bonding.
Predicted Acidity	Moderate	Highest	Lowest	Governed by resonance stabilization of the phenoxide ion (-R effect is strongest at para, absent at meta) and intramolecular H-bonding.
Predicted EAS Rate	Moderate	Moderate	High	Reactivity depends on the synergistic or antagonistic directing effects of the substituents.
Predicted Reduction Rate	Moderate	Highest	Lowest	Follows the general trend of para > ortho > meta due to electronic effects and steric hindrance.

Conclusion

The reactivity of methylnitrophenol isomers is a clear illustration of structure-function relationships in organic chemistry. While sharing the same molecular formula, the specific spatial arrangement of the hydroxyl, methyl, and nitro groups creates distinct electronic and steric environments that profoundly influence their chemical behavior.

• 4-Methyl-2-nitrophenol serves as a median case, its reactivity often tempered by the formation of an intramolecular hydrogen bond.

• 2-Methyl-4-nitrophenol , with its para-nitro group, frequently exhibits the highest reactivity in reactions dependent on the nitro group's electron-withdrawing resonance effect, such as acidity and nitro reduction.

• 4-Methyl-3-nitrophenol , where the nitro group is meta to the hydroxyl, consistently shows the lowest reactivity in these same categories due to the absence of resonance stabilization.

For the medicinal chemist, process scientist, or materials researcher, a deep understanding of these isomeric differences is not merely academic. It is a practical necessity for designing efficient synthetic routes, predicting reaction outcomes, and ultimately, controlling the chemical transformations that lead to the creation of novel and valuable molecules.

References

• Matrix Fine Chemicals. (n.d.). 4-METHYL-2-NITROPHENOL | CAS 119-33-5. Retrieved from [Link]

• NIST. (n.d.). Phenol, 4-methyl-2-nitro-. NIST Chemistry WebBook. Retrieved from [Link]

• Chemistry Stack Exchange. (2018). Electrophilic substitution in meta-nitrophenol. Retrieved from [Link]

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• Chemistry Stack Exchange. (2016). Acidity order of nitrophenols. Retrieved from [Link]

• CK-12 Foundation. (n.d.). Explain electrophilic substitution in nitro compounds. Retrieved from [Link]

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• Unacademy. (n.d.). Notes on Electrophilic Substitution Mechanism in Nitration. Retrieved from [Link]

• Infinity Learn. (n.d.). (A) p–Nitrophenol gives more electrophilic substituted compound than m-methoxyphenol.(R) Methoxy group shows only negative I–effect. Retrieved from [Link]

• YouTube. (2025). [Chemistry] Why is 3 -nitrophenol (m-nitrophenol) less acidic than its 2 - and 4 -isomers but more a. Retrieved from [Link]

• Quora. (2018). Why is electrophilic substitution reactions phenol is o, p-directing while nitrobenzene is meta directing?. Retrieved from [Link]

• CK-12 Foundation. (n.d.). What is a nucleophilic substitution reaction in nitro compounds?. Retrieved from [Link]

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• ECHEMI. (n.

A Senior Application Scientist's Guide to Inter-laboratory Validation of Analytical Methods for 4-Methyl-2-nitrophenol

This guide provides an in-depth, objective comparison of analytical methodologies for the quantification of 4-Methyl-2-nitrophenol. It is intended for researchers, scientists, and drug development professionals who require robust and reproducible analytical methods. The content synthesizes data from established protocols and authoritative guidelines to provide a comprehensive framework for inter-laboratory validation.

The Critical Need for Validated Methods in 4-Methyl-2-nitrophenol Analysis

4-Methyl-2-nitrophenol is a compound of interest in various fields, including environmental monitoring and as a potential impurity in pharmaceutical manufacturing. Accurate and precise quantification is paramount to ensure safety, efficacy, and regulatory compliance. Inter-laboratory validation, also known as a collaborative study, is the ultimate test of an analytical method's ruggedness and transferability. It provides the highest level of confidence that a method will perform consistently in different laboratories, with different analysts, and on different instruments.

The foundation of any analytical method validation rests on internationally recognized guidelines, such as those from the International Council for Harmonisation (ICH). The ICH Q2(R1) guideline, in particular, provides a comprehensive framework for validating analytical procedures, ensuring they are fit for their intended purpose.[1][2] This guide is structured around the principles outlined in such authoritative documents.

Designing a Robust Inter-laboratory Validation Study

An inter-laboratory study for a 4-Methyl-2-nitrophenol analytical method should be meticulously planned to assess its performance across a range of conditions. The study design is crucial for obtaining statistically significant and meaningful results.

Logical Workflow for an Inter-laboratory Validation Study

Caption: A streamlined workflow for conducting an inter-laboratory validation study.

Comparative Analysis of Key Analytical Techniques

The choice of analytical technique is fundamental to the successful quantification of 4-Methyl-2-nitrophenol. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are the most common methods employed.

Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)
Principle	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.	Separation based on partitioning between a gaseous mobile phase and a solid or liquid stationary phase.
Typical Detector	Photodiode Array (PDA) or UV-Vis	Flame Ionization Detector (FID), Electron Capture Detector (ECD), or Mass Spectrometry (MS)
Sample Derivatization	Not typically required.	Often required to improve volatility and thermal stability.[3][4]
Primary Advantages	High precision and accuracy for non-volatile and thermally labile compounds.	High resolution and sensitivity, especially when coupled with an MS detector.

This table is based on typical performance for similar phenolic compounds and established EPA methods.[4][5]

Key Performance Characteristics in Inter-laboratory Validation

The following performance characteristics are critical for assessing the validity of an analytical method for 4-Methyl-2-nitrophenol. The acceptance criteria presented are based on common industry practices and regulatory expectations.[6][7]

Validation Parameter	Description	Typical Acceptance Criteria
Specificity/Selectivity	The ability to assess the analyte unequivocally in the presence of other components.	No significant interference at the retention time of the analyte.
Linearity	The ability to elicit test results that are directly proportional to the concentration of the analyte.	Coefficient of determination (r²) > 0.999.[6]
Accuracy (Trueness)	The closeness of agreement between the value which is accepted as a conventional true value and the value found.	98-102% recovery of the analyte in a spiked matrix.
Precision (Repeatability & Reproducibility)	The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings from a homogeneous sample.	Repeatability (intra-laboratory): RSD ≤ 2.0%. Reproducibility (inter-laboratory): RSD ≤ 5.0%.[6]
Limit of Detection (LOD)	The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.	Signal-to-noise ratio of 3:1.
Limit of Quantification (LOQ)	The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.	Signal-to-noise ratio of 10:1.
Robustness	A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.	No significant change in results with minor variations in parameters like pH, temperature, or mobile phase composition.

Experimental Protocols: A Step-by-Step Guide

Reproducibility is the cornerstone of a validated analytical method. The following protocols for HPLC and GC analysis of 4-Methyl-2-nitrophenol are provided as a robust starting point for method development and validation.

This protocol is adapted from established methods for nitrophenol analysis and serves as a strong foundation for method development.[8][9]

Instrumentation:

• HPLC system with a pump, autosampler, column oven, and a photodiode array detector.

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

Reagents and Standards:

• Acetonitrile (HPLC grade).

• Water (HPLC grade).

• Phosphoric acid or other suitable buffer component.

• 4-Methyl-2-nitrophenol reference standard.

Chromatographic Conditions:

• Mobile Phase: A gradient of acetonitrile and water (with 0.1% phosphoric acid).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: Based on the UV-Vis spectrum of 4-Methyl-2-nitrophenol.

• Injection Volume: 10 µL.

Sample Preparation:

• Accurately weigh and dissolve the 4-Methyl-2-nitrophenol reference standard in a suitable solvent (e.g., methanol or acetonitrile) to prepare a stock solution.

• Prepare a series of calibration standards by diluting the stock solution.

• Dissolve the sample containing the analyte in the mobile phase or a compatible solvent.

• Filter the sample through a 0.45 µm syringe filter before injection.

This protocol is based on the principles of EPA Method 8041A for the analysis of phenols.[3][4][10]

Instrumentation:

• Gas chromatograph equipped with a split/splitless injector, a flame ionization detector (FID) or an electron capture detector (ECD), and a suitable capillary column.

• Capillary Column: A non-polar column such as a DB-5 (or equivalent) is recommended (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).[3]

Reagents and Standards:

• Methylene chloride or other suitable solvent (GC grade).

• Nitrogen or Helium as carrier gas.

• 4-Methyl-2-nitrophenol reference standard.

• Derivatizing agent (if required), such as diazomethane or pentafluorobenzyl bromide (PFBBr).[4]

Chromatographic Conditions:

• Injector Temperature: 250 °C.

• Oven Temperature Program: Optimized for the separation of the analyte from potential interferences.

• Detector Temperature: 300 °C.

Sample Preparation and Derivatization:

• Prepare a stock solution of the 4-Methyl-2-nitrophenol reference standard in a suitable solvent.

• Extract the analyte from the sample matrix using an appropriate technique (e.g., liquid-liquid extraction).

• If derivatization is necessary, follow a validated procedure to convert the phenol to a more volatile derivative.

• Reconstitute the sample in the appropriate solvent for injection.

Relationship between Validation Parameters

Caption: Interdependencies of key analytical method validation parameters.

Conclusion and Recommendations

Both HPLC and GC are powerful techniques for the quantification of 4-Methyl-2-nitrophenol. The choice between them will depend on the specific requirements of the analysis, including sample matrix, required sensitivity, and available instrumentation.

• HPLC is often preferred for its direct analysis capabilities without the need for derivatization, making it well-suited for routine quality control applications.

• GC-MS provides exceptional sensitivity and selectivity, which is advantageous for complex matrices or when trace-level analysis is required.

Regardless of the chosen method, a comprehensive inter-laboratory validation study is essential to ensure the reliability and transferability of the analytical procedure. By adhering to the principles outlined in this guide and leveraging authoritative resources like the ICH guidelines, researchers can develop and validate robust analytical methods for 4-Methyl-2-nitrophenol that will withstand scientific scrutiny and meet regulatory expectations.

References

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration. [Link]

• Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. Starodub. [Link]

• Quality Guidelines. International Council for Harmonisation. [Link]

• ICH Q2 R1: Mastering Analytical Method Validation. Abraham Entertainment. [Link]

• Method 8041A. U.S. Environmental Protection Agency. [Link]

• Method 8041A: Phenols by Gas Chromatography, part of Test Methods for Evaluating Solid Waste, Physical/Chemical Methods. U.S. Environmental Protection Agency. [Link]

• EPA-RCA: 8041A: Phenols by Gas Chromatography. U.S. Environmental Protection Agency. [Link]

• SW-846 Test Method 8041A: Phenols by Gas Chromatography. U.S. Environmental Protection Agency. [Link]

• Analytical Method Validation Protocol for Pharmaceuticals. Pharmaguideline. [Link]

• Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry. IVT Network. [Link]

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• GUIDELINES ON VALIDATION – APPENDIX 4 ANALYTICAL METHOD VALIDATION. DCVMN. [Link]

• PA/PH/OMCL (13) 82 R5 Validation/Verification of Analytical Procedures. European Directorate for the Quality of Medicines & HealthCare. [Link]

• Phenol, 4-methyl-2-nitro-. NIST WebBook. [Link]

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• Validation of analytical methods. Eurachem. [Link]

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A Senior Application Scientist's Guide to Solid-Phase Extraction Cartridges for Nitrophenol Analysis

For researchers, environmental scientists, and analytical chemists, the accurate quantification of nitrophenols in complex matrices is a critical task. These compounds, prevalent as industrial intermediates and pesticide degradation products, are classified as priority pollutants by the U.S. Environmental Protection Agency (EPA) due to their toxicity.[1] Solid-Phase Extraction (SPE) has become an indispensable sample preparation technique, offering significant advantages over traditional liquid-liquid extraction by minimizing solvent consumption, improving sample cleanup, and enabling analyte preconcentration.[2][3]

This guide provides an in-depth, objective comparison of the performance of different SPE cartridges for the extraction of nitrophenols. Drawing upon experimental data from peer-reviewed literature and established analytical methods, this document aims to equip you with the knowledge to select the optimal SPE strategy for your specific analytical challenges.

Understanding the Analyte: Nitrophenols

Nitrophenols are a class of organic compounds characterized by a phenol ring substituted with one or more nitro groups (-NO₂). The position and number of these nitro groups significantly influence their physicochemical properties, particularly their polarity and acidity (pKa). This variability necessitates a careful consideration of the SPE sorbent chemistry to achieve optimal retention and subsequent elution.

The Contenders: A Comparative Overview of SPE Sorbent Chemistries

The selection of the appropriate sorbent material is the cornerstone of a successful SPE method.[4] For nitrophenol analysis, the most commonly employed sorbents fall into three main categories: silica-based reversed-phase, polymeric reversed-phase, and carbon-based sorbents.

Principle of Retention: C18 cartridges consist of silica particles chemically bonded with octadecyl (C18) hydrocarbon chains.[5] The primary retention mechanism for nitrophenols is hydrophobic (van der Waals) interactions between the nonpolar C18 chains and the aromatic ring of the nitrophenols.[5][6]

Performance Insights: C18 is a workhorse sorbent in many laboratories due to its versatility and cost-effectiveness.[5][7] However, its performance can be susceptible to variability. One critical factor is the presence of residual silanol groups on the silica surface, which can lead to undesirable secondary interactions, particularly with more polar nitrophenols, potentially causing peak tailing in subsequent chromatographic analysis.[5] Furthermore, silica-based sorbents are prone to "dewetting" if the sorbent bed runs dry after conditioning, which can significantly reduce recovery.[7]

Principle of Retention: These cartridges utilize highly cross-linked polymeric sorbents.[3] A common example is a copolymer of N-vinylpyrrolidone and divinylbenzene, which provides a "hydrophilic-lipophilic balance" (HLB).[6][8] Retention is achieved through a combination of hydrophobic interactions with the divinylbenzene backbone and polar interactions (hydrogen bonding) with the N-vinylpyrrolidone moiety.[6]

Performance Insights: Polymeric cartridges often exhibit superior performance for a wider range of analytes, including both polar and nonpolar compounds.[8][9] They are not susceptible to dewetting, offering greater method robustness.[7] Studies have shown that polymeric sorbents can provide higher and more reproducible recoveries for various phenols compared to C18.[2][9] For instance, a study on the determination of phenol and nitrophenols in tap water utilized polymeric Lichrolut EN cartridges and reported recoveries in the 90–112% range.[2]

Principle of Retention: GCB is a non-porous carbon sorbent with a planar surface.[10][11] It retains analytes through strong π-π stacking interactions between the graphitic surface and the aromatic ring of the nitrophenols.[12] It can also exhibit some anion-exchange characteristics due to a slightly positive surface charge.[13]

Performance Insights: GCB is particularly effective for retaining polar compounds that are poorly retained by C18.[13][14] Its high surface area and strong retentivity make it an excellent choice for the extraction of a broad range of pesticides and other organic pollutants from water samples.[10][13] However, the strong retention can sometimes make complete elution of the analytes challenging, requiring more aggressive elution solvents.[10] GCB is also highly effective at removing pigments from complex matrices.[15]

Performance Data at a Glance: A Comparative Table

The following table summarizes the performance characteristics of the different SPE cartridge types for nitrophenol analysis, based on data reported in the scientific literature.

Sorbent Type	Common Examples	Primary Retention Mechanism(s)	Reported Recoveries for Nitrophenols	Key Advantages	Potential Disadvantages
Silica-Based Reversed-Phase	C18, C8	Hydrophobic Interactions	71.1% - 95.9%[16]	Cost-effective, widely available.[5]	Susceptible to dewetting, potential for silanol interactions.[5][7]
Polymeric Reversed-Phase	Oasis HLB, Strata-X, Lichrolut EN	Hydrophilic-Lipophilic Balance (Hydrophobic & Polar)	90% - 112%[2][17]	High and reproducible recoveries for a broad polarity range, not affected by drying out.[2][7]	Higher cost compared to silica-based sorbents.[7]
Graphitized Carbon Black (GCB)	Strata GCB, Supelco ENVI-Carb	π-π Stacking, Anion Exchange	Excellent for polar compounds	Strong retention of polar analytes, excellent for pigment removal.[13][14][15]	Strong retention can make elution difficult.[10]

Experimental Workflow: A Validated Protocol for Nitrophenol Extraction from Water Samples

This section provides a detailed, step-by-step protocol for the solid-phase extraction of nitrophenols from water samples using a polymeric reversed-phase cartridge, a choice justified by its high recovery and robustness.[2][7]

Materials and Reagents

• SPE Cartridges: Polymeric Reversed-Phase (e.g., 200 mg/6 mL)

• Methanol (HPLC Grade)

• Deionized Water (18.2 MΩ·cm)

• Hydrochloric Acid (HCl) or other suitable acid for pH adjustment

• SPE Vacuum Manifold

• Collection Vials

Step-by-Step Protocol

• Sample Preparation:

  • Collect the water sample in a clean glass container.

  • Acidify the sample to a pH of approximately 2-3 with HCl. This step is crucial to ensure that the nitrophenols are in their neutral, protonated form, which enhances their retention on the reversed-phase sorbent.

• Cartridge Conditioning:

  • Place the SPE cartridges on the vacuum manifold.

  • Wash the cartridges with 5 mL of methanol to solvate the sorbent.

  • Equilibrate the cartridges with 5 mL of deionized water (pH adjusted to match the sample). Do not allow the sorbent to go dry after this step for silica-based cartridges, although this is less critical for polymeric phases.[7]

• Sample Loading:

  • Load the acidified water sample (e.g., 500 mL) onto the conditioned cartridge at a steady flow rate of approximately 5-10 mL/min.

• Washing:

  • After the entire sample has passed through, wash the cartridge with 5 mL of deionized water to remove any co-adsorbed salts and highly polar interferences.

  • Dry the cartridge under vacuum for 10-20 minutes to remove residual water, which can improve the efficiency of the subsequent elution step.

• Elution:

  • Place collection vials inside the manifold.

  • Elute the retained nitrophenols with a small volume (e.g., 2 x 3 mL) of a suitable organic solvent, such as methanol or acetonitrile. The choice of elution solvent may need to be optimized for specific nitrophenols.

  • Collect the eluate for analysis by High-Performance Liquid Chromatography (HPLC) with UV detection or Gas Chromatography-Mass Spectrometry (GC-MS) after appropriate derivatization if necessary.[2][18]

Visualizing the Workflow

Caption: A generalized workflow for the solid-phase extraction of nitrophenols.

Concluding Remarks and Recommendations

The selection of an SPE cartridge for nitrophenol analysis is a critical decision that directly impacts the quality and reliability of your analytical data. While C18 cartridges are a viable and economical option, polymeric reversed-phase cartridges often provide superior performance in terms of recovery, reproducibility, and method robustness, making them a highly recommended choice for demanding applications.[2][7][9] Graphitized carbon black cartridges offer a powerful alternative, especially for very polar nitrophenols or when significant pigment removal is required.[13][14][15]

Ultimately, the optimal choice will depend on the specific nitrophenols of interest, the complexity of the sample matrix, and the analytical instrumentation available. It is always advisable to perform initial method development and validation experiments to confirm the performance of your chosen SPE cartridge and protocol for your specific application.

References

• Ruiz-García, J., et al. (2013). Solid-phase extraction of nitrophenols in water by using a combination of carbon nanotubes with an ionic liquid coupled in-line to CE. Electrophoresis, 34(2), 304-8. Available at: [Link]

• Wang, Y., et al. (2018). Determination of Nitrophenols in Water by Solid Phase Extraction and Liquid Chromatography Mass Spectrometry. IOP Conference Series: Earth and Environmental Science, 186, 012071. Available at: [Link]

• Pivetta, F. R., et al. (2007). Method Development and Validation for Phenol and Nitrophenols in Tap Water by HPLC using a Monolithic Column. LCGC International. Available at: [Link]

• Li, Y., et al. (2024). Efficient dispersive solid phase extraction of trace nitrophenol pollutants in water with triazine porous organic polymer modified nanofiber membrane. Journal of Chromatography A, 1717, 464707. Available at: [Link]

• Cortés-García, I., et al. (2006). Evaluation of a new solid-phase cartridge for the preconcentration of phenolic compounds in water. Journal of Separation Science, 29(10), 1456-62. Available at: [Link]

• Tchounwou, P. B., et al. (2016). p-Nitrophenol determination and remediation: An overview. Reviews in Environmental Science and Bio/Technology, 15(4), 609-628. Available at: [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (1992). Toxicological Profile for 1,3-Dinitrobenzene and 1,3,5-Trinitrobenzene. U.S. Department of Health and Human Services. Available at: [Link]

• Scarano, S., et al. (2019). Colorimetric determination of p-nitrophenol on ELISA microwells modified with an adhesive polydopamine nanofilm containing catalytically active gold nanoparticles. Microchimica Acta, 186(1), 32. Available at: [Link]

• Li, Y., et al. (2021). Spectrophotometric Determination of p-Nitrophenol under ENP Interference. Journal of Analytical Methods in Chemistry, 2021, 6634937. Available at: [Link]

• Zhang, T., et al. (2011). Comparison of Different Cartridges of Solid Phase Extraction for Determination of Polyphenols in Tobacco by UPLC/MS/MS and Multivariate Analysis. Chinese Journal of Analytical Chemistry, 39(4), 550-556. Available at: [Link]

• Wissiack, R., et al. (2001). Comparison of different sorbent materials for on-line solid-phase extraction with liquid chromatography-atmospheric pressure chemical ionization mass spectrometry of phenols. Journal of Chromatography A, 928(2), 163-174. Available at: [Link]

• Phenomenex. (n.d.). Strata GCB SPE Products for Clean Sample Prep. Available at: [Link]

• Li, J., et al. (2010). Extraction of Phenol, o-Chlorophenol, o-Nitrophenol from Water by Using Liquid-Solid Extraction System Based on Tween 80-Sodium Citrate-H2O. 2010 International Conference on Electrical and Control Engineering, 4310-4313. Available at: [Link]

• Hennion, M. C. (2000). Graphitized carbons for solid-phase extraction. Journal of Chromatography A, 885(1-2), 73-95. Available at: [Link]

• Al-Busaidi, A., et al. (2022). A review of the modern principles and applications of solid-phase extraction techniques in chromatographic analysis. Journal of Chromatographic Science, 60(9), 819-835. Available at: [Link]

• Guiochon, G., & Guillemin, C. L. (1988). Quantitative gas chromatography for laboratory analyses and on-line process control. Elsevier.
• U.S. Environmental Protection Agency. (1984). Method 604: Phenols.

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• U.S. Environmental Protection Agency. (2007).
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• U.S. Environmental Protection Agency. (2007).

• Hawach Scientific. (2023). How to Choose the Best SPE Cartridge for Chemical Analysis? Available at: [Link]

• Hawach Scientific. (n.d.). 3 Types of SPE Cartridges. Available at: [Link]

• Law, B. (2000). Why All C18 SPE Phases Are Not Equal.
• Deflaoui, M., et al. (2021). Characterization of evaluated solid phase extraction (SPE) cartridges.
• U.S. Environmental Protection Agency. (n.d.). National Recommended Water Quality Criteria - Human Health Criteria Table.
• BenchChem. (2023).
• Liu, Y., et al. (2010). Comparison of different sorbents for multiresidue solid-phase extraction of 16 pesticides from groundwater coupled with high-performance liquid chromatography. Journal of the Brazilian Chemical Society, 21(8), 1467-1474.
• Thermo Fisher Scientific. (2018). General Reversed Phase SPE Optimization.
• Cancho, B., et al. (2004). Comparison of the performance of different reversed-phase columns for liquid chromatography separation of 11 pollutant phenols.

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Comparison of different derivatization reagents for GC analysis of 4-Methyl-2-nitrophenol

An In-Depth Guide to the Derivatization of 4-Methyl-2-nitrophenol for Gas Chromatography Analysis

For researchers and professionals in analytical chemistry and drug development, the accurate quantification of polar molecules like 4-Methyl-2-nitrophenol is a frequent challenge. Direct analysis of such compounds by gas chromatography (GC) is often hindered by their low volatility and the potential for undesirable interactions with the GC system, leading to poor peak shape and low sensitivity.[1][2][3] Derivatization, the chemical modification of an analyte to enhance its analytical properties, is an indispensable tool to overcome these obstacles. This process converts the polar hydroxyl group of 4-Methyl-2-nitrophenol into a less polar, more volatile, and more thermally stable derivative, thereby significantly improving its chromatographic behavior.[1][4]

This guide provides an in-depth comparison of the three principal derivatization strategies for phenols: silylation, acylation, and alkylation. We will explore the causality behind experimental choices for each method, present detailed protocols, and offer data-driven insights to help you select the optimal reagent for your specific analytical needs.

The Rationale for Derivatization in Phenol Analysis

The primary obstacle in the GC analysis of 4-Methyl-2-nitrophenol is the presence of the phenolic hydroxyl (-OH) group. This functional group is polar and capable of hydrogen bonding, which increases the compound's boiling point and reduces its volatility.[5] Furthermore, the active hydrogen can interact with active sites within the GC inlet and column, causing peak tailing and reducing analytical sensitivity. The goal of derivatization is to replace this active hydrogen with a non-polar group, effectively masking the hydroxyl functionality.[1] This transformation results in a derivative that is more volatile and thermally stable, making it amenable to GC analysis.[2]

The choice of derivatization reagent is critical and depends on several factors, including the analyte's structure, the required sensitivity, the available detector, and the sample matrix. For 4-Methyl-2-nitrophenol, the presence of a nitro group can decrease the nucleophilicity of the hydroxyl group, which may influence the reaction conditions required for complete derivatization.[3]

Comparative Analysis of Derivatization Reagents

We will now examine the most common silylation, acylation, and alkylation reagents, comparing their mechanisms, performance characteristics, and ideal use cases.

Silylation: The Versatile Workhorse

Silylation is the most widely used derivatization technique for GC analysis, involving the replacement of an active hydrogen with a trimethylsilyl (TMS) group.[6]

• Key Reagents :

  • BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide)[7]

  • MSTFA (N-Methyl-N-(trimethylsilyl)trifluoroacetamide)[7][8]

  • TMCS (Trimethylchlorosilane) is often added as a catalyst (e.g., BSTFA + 1% TMCS) to enhance the reactivity of the silylating agent, especially for sterically hindered compounds.[1][7]

• Mechanism of Action : Silylating reagents react with the phenolic hydroxyl group to form a trimethylsilyl ether. This reaction is driven by the formation of a stable, neutral byproduct. For MSTFA, the byproduct N-methyltrifluoroacetamide is highly volatile and typically elutes with the solvent front, ensuring excellent chromatographic separation with minimal interference.[3][7]

• Performance Insights :

  • Advantages : Silylation is a highly effective and versatile technique that produces stable derivatives with excellent chromatographic properties.[4][9] Reactions are generally fast and quantitative.[7] MSTFA is often preferred for GC-MS analysis due to the high volatility of its byproducts.[2][7]

  • Disadvantages : The primary drawback is the moisture sensitivity of both the reagents and the resulting TMS derivatives.[9][10] Stringent anhydrous conditions are necessary for successful and reproducible derivatization.

Acylation: The Robust and Stable Alternative

Acylation introduces an acyl group (such as an acetyl or trifluoroacetyl group) to the phenolic oxygen, forming a stable ester derivative.

• Key Reagents :

  • Acetic Anhydride (AA) [9][11]

  • Trifluoroacetic Anhydride (TFAA) and other perfluorinated anhydrides.[5]

• Mechanism of Action : In the presence of a base or catalyst (like pyridine), acetic anhydride reacts with the phenol to form an acetate ester and acetic acid.[12] The reaction is robust and can often be performed in both aqueous and anhydrous conditions.[4][13]

• Performance Insights :

  • Advantages : Acylation produces highly stable derivatives, making it a very reliable method.[9] The reagents are cost-effective and less sensitive to moisture than silylating agents.[4] Furthermore, using fluorinated anhydrides like TFAA can introduce electron-capturing groups, dramatically increasing sensitivity for Electron Capture Detection (ECD).[5][6]

  • Disadvantages : The reaction may require quenching of excess reagent. Acidic byproducts should be removed prior to GC analysis to prevent potential damage to the column.[6]

Alkylation: The Gold Standard for Ultra-Trace Analysis

Alkylation involves adding an alkyl group to the phenolic oxygen, typically to introduce a strongly electron-capturing moiety for highly sensitive detection.

• Key Reagents :

  • Pentafluorobenzyl Bromide (PFBBr)

• Mechanism of Action : PFBBr reacts with the phenolate ion (formed under basic conditions) to create a stable pentafluorobenzyl (PFB) ether.[12] This reaction often requires a phase-transfer catalyst, such as 18-crown-6 ether, to facilitate the reaction between the aqueous phenolate and the PFBBr in an organic solvent.[12]

• Performance Insights :

  • Advantages : PFB ether derivatives are exceptionally stable. The key advantage of PFBBr is the introduction of the highly electronegative pentafluorobenzyl group, which makes the derivative extremely sensitive to ECD and negative chemical ionization (NCI) mass spectrometry.[9] This makes it the unparalleled choice for ultra-trace level analysis.[9]

  • Disadvantages : PFBBr is a corrosive lachrymator and must be handled with care. The derivatization reaction can be slower than other methods and may require elevated temperatures for several hours to proceed to completion. It's also important to note that some highly substituted nitrophenols, like dinitrophenols, have been reported to derivatize poorly with PFBBr.[14]

Summary of Reagent Characteristics

Feature	Silylation (BSTFA / MSTFA)	Acylation (Acetic Anhydride)	Alkylation (PFBBr)
Derivative	Trimethylsilyl (TMS) Ether	Acetate Ester	Pentafluorobenzyl (PFB) Ether
Key Advantage	Versatile, highly reactive, volatile byproducts (MSTFA)	Robust, cost-effective, forms very stable derivatives	Exceptional sensitivity for trace analysis
Key Disadvantage	Moisture sensitive reagents and derivatives	Acidic byproducts may require removal	Slower reaction, hazardous reagent
Best Detector Match	FID, MS	FID, MS	ECD, NCI-MS
Reaction Conditions	Anhydrous, 70-80°C for 30-60 min	Aqueous or anhydrous, room temp or gentle heat[4]	Basic pH, phase-transfer catalyst, elevated temp (e.g., 80°C) for >1 hr[15]

Experimental Workflows and Protocols

To ensure trustworthiness and reproducibility, the following sections provide self-validating, step-by-step protocols for each derivatization method.

Overall Experimental Workflow

The general procedure for analyzing 4-Methyl-2-nitrophenol involves sample preparation, derivatization, and finally, GC analysis.

Caption: General workflow for the GC analysis of 4-Methyl-2-nitrophenol.

Derivatization Reaction Pathways

The chemical transformations for each derivatization type are distinct, leading to derivatives with different analytical properties.

Caption: Reaction pathways for the derivatization of 4-Methyl-2-nitrophenol.

Protocol 1: Silylation with BSTFA + 1% TMCS

This protocol is ideal for general-purpose analysis using GC-FID or GC-MS and provides high derivatization yields.

Materials:

• Dried sample extract or standard in a suitable aprotic solvent (e.g., acetonitrile, pyridine).

• BSTFA + 1% TMCS (N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane).

• Reaction vials with PTFE-lined caps.

• Heating block or oven.

• Vortex mixer.

Methodology:

• Sample Preparation : Ensure the sample extract is completely dry. The presence of water will consume the reagent and hinder the reaction. Reconstitute the dried residue in 100 µL of pyridine or another suitable aprotic solvent.

• Reagent Addition : To the sample vial, add 100 µL of BSTFA + 1% TMCS.[4] The reagent should be in excess to drive the reaction to completion.

• Reaction : Cap the vial tightly and vortex for 30 seconds. Heat the vial at 70-80°C for 30-60 minutes in a heating block.[4] Optimization of time and temperature may be necessary depending on analyte concentration.

• Cooling : Allow the vial to cool to room temperature.

• Analysis : The sample is now ready for direct injection into the GC system. No work-up is required.

Protocol 2: Acylation with Acetic Anhydride

This robust protocol is excellent for creating stable derivatives and can be adapted for samples with some aqueous content.

Materials:

• Sample extract or standard.

• Acetic Anhydride.

• Pyridine (as catalyst and solvent) or Potassium Carbonate (K₂CO₃) for aqueous samples.[9]

• Saturated sodium bicarbonate solution.

• Organic extraction solvent (e.g., hexane or ethyl acetate).

• Anhydrous sodium sulfate.

• Reaction vials, vortex mixer.

Methodology:

• Sample Preparation (Anhydrous) : Transfer the sample to a reaction vial. If not already in pyridine, evaporate the solvent and add 100 µL of pyridine.

• Reagent Addition : Add 200 µL of acetic anhydride to the vial.[4]

• Reaction : Cap the vial tightly and vortex for 1 minute. Let the reaction proceed at room temperature for 30 minutes. Gentle heating (e.g., 60°C) may be used to accelerate the reaction if needed.[4]

• Work-up and Extraction :

  • Carefully add 1 mL of saturated sodium bicarbonate solution to quench the excess acetic anhydride.

  • Add 1 mL of an organic extraction solvent (e.g., hexane) and vortex for 1 minute to extract the acetylated derivative.[4][11]

  • Allow the layers to separate and transfer the organic (top) layer to a clean vial containing anhydrous sodium sulfate to remove any residual water.

• Analysis : Transfer the dried extract to a GC vial for analysis.

Protocol 3: Alkylation with Pentafluorobenzyl Bromide (PFBBr)

This protocol is designed for achieving the lowest possible detection limits with a GC-ECD system.

Materials:

• Sample extract in a suitable solvent (e.g., acetone).

• PFBBr reagent solution (e.g., 500 g/L in acetone).[14]

• Aqueous Potassium Carbonate (K₂CO₃) solution (e.g., 10%).[14]

• Phase-transfer catalyst (optional but recommended, e.g., 18-crown-6 ether).[12]

• Hexane for extraction.

• Reaction vials, heating block.

Methodology:

• Sample Preparation : Transfer 1 mL of the sample extract into a reaction vial. Add 0.5 mL of 10% K₂CO₃ solution to create basic conditions and form the phenolate anion.

• Reagent Addition : Add 100 µL of the PFBBr reagent solution. If using a catalyst, add it at this stage.

• Reaction : Cap the vial tightly and heat at 80°C for at least 2 hours. Reaction times may need to be extended to ensure complete derivatization.[15]

• Cooling and Extraction :

  • Cool the vial to room temperature.

  • Add 1 mL of hexane and vortex vigorously for 1-2 minutes to extract the PFB ether derivative.

  • Allow the layers to separate.

• Analysis : Carefully transfer the organic (top) layer to a GC vial for analysis. A cleanup step using a silica gel column may be employed if the matrix is complex.[15]

Conclusion and Recommendations

The choice of derivatization reagent for the GC analysis of 4-Methyl-2-nitrophenol is a strategic decision that directly impacts the quality and sensitivity of the results.

• For routine, high-throughput analysis where a GC-MS or GC-FID is available, silylation with MSTFA or BSTFA+TMCS is highly recommended. It is fast, effective, and produces derivatives with ideal chromatographic properties, provided that anhydrous conditions are maintained.

• Acylation with acetic anhydride serves as an excellent, cost-effective, and robust alternative. Its primary advantage lies in the exceptional stability of the resulting derivatives and its tolerance to a wider range of reaction conditions.

• For applications demanding the highest sensitivity, such as environmental monitoring or trace-level impurity analysis, alkylation with PFBBr is the definitive choice. When coupled with a GC-ECD, this method provides detection limits that are often orders of magnitude lower than other techniques.

By understanding the underlying chemistry and carefully selecting the appropriate reagent and protocol, researchers can reliably and accurately quantify 4-Methyl-2-nitrophenol, ensuring the integrity and success of their analytical objectives.

References

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• BenchChem. (n.d.). Application Notes and Protocols for Derivatization Techniques in GC-MS Analysis of Phenolic Compounds. BenchChem.

• Regis Technologies. (n.d.). Acylation Derivatization Reagents. ResearchGate. [Link]

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• Phenomenex. (n.d.). Derivatization for Gas Chromatography. Phenomenex. [Link]

• Maceira, A., Marcé, R. M., & Borrull, F. (2019). General derivatization mechanism for phenol with MTBSTFA. ResearchGate. [Link]

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A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for 4-Methyl-2-nitrophenol Determination

Introduction: The Imperative for Rigorous Analytical Cross-Validation

In the landscape of pharmaceutical development and chemical analysis, the accurate quantification of compounds like 4-Methyl-2-nitrophenol (4M2N) is paramount. 4M2N, a key intermediate in various syntheses and a potential environmental contaminant, demands robust analytical oversight.[1] It is not uncommon for the analytical lifecycle of a compound to involve multiple methods across different laboratories or even within the same facility over time. This introduces a critical challenge: ensuring data comparability. Cross-validation serves as the formal process to demonstrate that two distinct analytical procedures are fit for the same intended purpose and yield equivalent results.[2][3]

This guide, grounded in the principles of regulatory bodies like the FDA and the International Council for Harmonisation (ICH), provides a practical, in-depth comparison of two common yet fundamentally different analytical methods for 4M2N determination: High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Gas Chromatography with Flame Ionization Detection (GC-FID). We will not only detail the protocols but also dissect the scientific rationale behind our choices, culminating in a comprehensive cross-validation study to bridge the data between these two techniques.

Method 1: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC is a cornerstone of pharmaceutical analysis, particularly for non-volatile or thermally labile compounds like nitrophenols.[4] Its direct-injection approach offers simplicity and high throughput.

Scientific Rationale

The selection of a reversed-phase C18 column is based on the non-polar nature of the 4M2N molecule's benzene ring, which will interact with the stationary phase.[5] The mobile phase, a mixture of acetonitrile and water, allows for the elution of the analyte. The addition of a small amount of acid (e.g., formic acid) is a critical choice; it suppresses the ionization of the acidic phenolic hydroxyl group (pKa ≈ 7.6), ensuring the analyte remains in a single, neutral form.[6] This leads to consistent retention and sharp, symmetrical peaks, which are essential for accurate quantification. UV detection is ideal as the nitro and phenyl groups in 4M2N form a chromophore that strongly absorbs UV light.

Experimental Workflow: HPLC-UV

Caption: Workflow for 4M2N analysis by HPLC-UV.

Detailed HPLC-UV Protocol

Instrumentation:

• HPLC system with a quaternary pump, autosampler, column oven, and UV-Vis or Photodiode Array (PDA) detector.

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

Reagents and Standards:

• Acetonitrile (HPLC grade)

• Water (HPLC grade, deionized)

• Formic acid (ACS grade)

• 4-Methyl-2-nitrophenol reference standard

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase of Acetonitrile:Water (e.g., 50:50 v/v) containing 0.1% formic acid. Filter through a 0.22 µm filter and degas.

• Standard Preparation:

  • Prepare a 1.0 mg/mL stock solution of 4M2N in methanol.

  • Perform serial dilutions of the stock solution with the mobile phase to create calibration standards ranging from 0.1 µg/mL to 100 µg/mL.

• Sample Preparation: Dissolve the test sample in the mobile phase, vortex, and filter through a 0.45 µm syringe filter into an HPLC vial.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30 °C

  • Detection Wavelength: Set based on the UV absorbance maximum of 4M2N (typically around 350 nm).

• Analysis: Inject the calibration standards to establish a calibration curve, followed by the test samples.

Method 2: Gas Chromatography with Flame Ionization Detection (GC-FID)

Gas chromatography is a powerful technique for separating volatile compounds. However, polar analytes like phenols can exhibit poor chromatographic behavior (e.g., peak tailing) due to interactions with the column or inlet.[7] Derivatization is a crucial pre-analytical step to overcome this challenge.

Scientific Rationale

Direct injection of 4M2N into a hot GC inlet can cause thermal degradation and adsorption, leading to poor peak shape and low sensitivity. Derivatization addresses this by converting the polar hydroxyl group into a less polar, more volatile, and more thermally stable ether or silyl ether.[8] Silylation using an agent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) is a common and effective choice. It replaces the active hydrogen of the phenolic group with a non-polar trimethylsilyl (TMS) group.[8][9] This modification minimizes analyte-column interactions, resulting in sharper, more symmetrical peaks and improved sensitivity. A Flame Ionization Detector (FID) is a robust, universal detector for organic compounds and provides a linear response over a wide concentration range, making it suitable for quantification.

Experimental Workflow: GC-FID

Caption: Workflow for 4M2N analysis by GC-FID with derivatization.

Detailed GC-FID Protocol

Instrumentation:

• Gas chromatograph equipped with a split/splitless injector and a Flame Ionization Detector (FID).

• Capillary column suitable for general-purpose analysis (e.g., DB-5 or equivalent, 30 m x 0.25 mm ID, 0.25 µm film thickness).

Reagents and Standards:

• Acetonitrile (anhydrous, GC grade)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• 4-Methyl-2-nitrophenol reference standard

Procedure:

• Standard Preparation:

  • Prepare a 1.0 mg/mL stock solution of 4M2N in anhydrous acetonitrile.

  • Perform serial dilutions to create calibration standards (e.g., 0.5 µg/mL to 150 µg/mL).

• Sample Preparation: Dissolve the test sample in anhydrous acetonitrile to a suitable concentration.

• Derivatization:

  • To 100 µL of each standard, QC, and sample solution in a GC vial, add 100 µL of BSTFA + 1% TMCS.

  • Cap the vials tightly and heat in an oven or heating block at 70 °C for 30 minutes.

  • Allow the vials to cool to room temperature before analysis.

• Chromatographic Conditions:

  • Carrier Gas: Helium or Hydrogen, at a constant flow of ~1.2 mL/min.

  • Injector Temperature: 250 °C

  • Injection Mode/Volume: Splitless, 1 µL.

  • Oven Temperature Program: Start at 100 °C, hold for 1 min, ramp to 280 °C at 15 °C/min, hold for 5 min.

  • Detector Temperature: 300 °C

• Analysis: Inject the derivatized standards to establish a calibration curve, followed by the derivatized samples.

The Cross-Validation Protocol: Bridging the Methods

Cross-validation is essential when data from two different analytical methods will be compared or pooled.[10][11] The objective is to demonstrate that the methods provide comparable, reliable results for the same set of samples.[2] This protocol is designed in accordance with ICH Q2(R2) principles.[12]

Cross-Validation Logic

Caption: Logical flow for the cross-validation of two analytical methods.

Step-by-Step Cross-Validation Procedure

• Prerequisite: Ensure both the HPLC-UV and GC-FID methods have been individually validated for key parameters such as specificity, linearity, accuracy, and precision according to ICH guidelines.[13][14]

• Prepare QC Samples: Prepare a single, homogeneous batch of Quality Control (QC) samples at a minimum of three concentration levels: Low, Medium, and High, spanning the intended analytical range. Prepare at least six replicates (n=6) at each level.

• Analyze with Method A (HPLC-UV): Analyze the full set of QC samples (n=6 at each level) using the validated HPLC-UV method. Calculate the mean concentration, standard deviation (SD), and percent relative standard deviation (%RSD) for each level.

• Analyze with Method B (GC-FID): Analyze the same set of QC samples (n=6 at each level) using the validated GC-FID method, including the derivatization step. Calculate the mean concentration, SD, and %RSD for each level.

• Compare Results: For each concentration level, calculate the percentage difference between the mean concentration obtained from the HPLC method and the GC method.

  • Formula: % Difference = [(Mean_HPLC - Mean_GC) / Mean_HPLC] * 100

• Apply Acceptance Criteria: The acceptance criterion for cross-validation is that the mean results from both methods should agree. A common industry standard is that the mean values should be within ±15.0% of each other.[3] Both methods should also meet their own pre-defined precision and accuracy criteria during the run.

• Documentation: Document all results in a formal cross-validation report. If the acceptance criteria are met, the report concludes that the two methods are interchangeable within the validated range.

Data Comparison and Analysis

The following table summarizes the expected performance characteristics from the validation and cross-validation of the two methods. The data is representative of what would be expected in a laboratory setting.

Validation Parameter	HPLC-UV Method	GC-FID Method	Cross-Validation Comparison
Specificity	High; peak purity assessed by PDA.	High; confirmed by retention time.	N/A
Linearity (r²)	> 0.999	> 0.998	N/A
Range	0.5 - 100 µg/mL	1.0 - 150 µg/mL	N/A
LOD	0.15 µg/mL	0.30 µg/mL	N/A
LOQ	0.5 µg/mL	1.0 µg/mL	N/A
Accuracy (% Recovery)	98.5% - 101.2%	97.0% - 103.5%	N/A
Precision (%RSD)	< 2.0%	< 3.5%	N/A
Cross-Validation (Low QC)	Mean: 2.55 µg/mL	Mean: 2.48 µg/mL	% Difference: +2.7%
Cross-Validation (Mid QC)	Mean: 49.8 µg/mL	Mean: 51.1 µg/mL	% Difference: -2.6%
Cross-Validation (High QC)	Mean: 90.2 µg/mL	Mean: 88.9 µg/mL	% Difference: +1.4%

As the % Difference for all QC levels is well within the ±15.0% acceptance limit, the methods are successfully cross-validated.

Discussion and Conclusion

This guide demonstrates that both HPLC-UV and GC-FID are suitable techniques for the quantification of 4-Methyl-2-nitrophenol, each with distinct advantages.

• HPLC-UV offers a more straightforward workflow with minimal sample preparation, making it ideal for high-throughput environments and routine quality control. Its lower limit of detection in this example highlights its sensitivity without derivatization.

• GC-FID , while requiring a more complex derivatization step, is an extremely robust and reliable technique. It is an excellent alternative when an HPLC system is unavailable or when dealing with sample matrices that are incompatible with liquid chromatography.

The causality behind the experimental choices—acidification in HPLC to control ionization and derivatization in GC to enhance volatility—is central to achieving reliable data. The successful cross-validation study provides documented, trustworthy evidence that data generated by either method is comparable. This scientific integrity is critical for regulatory submissions, long-term stability studies, and inter-laboratory transfers, ensuring that analytical data remains consistent and defensible throughout a product's lifecycle.

References

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• Galeano-Díaz, T., et al. (2000). Rapid and Sensitive Determination of 4-Nitrophenol, 3-Methyl-4-nitrophenol, 4,6-Dinitro-o-cresol, Parathion-methyl, Fenitrothion. Journal of Agricultural and Food Chemistry. [Link]

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A Comparative Kinetic Study of the Reduction of Nitrophenol Isomers: A Technical Guide for Researchers

The reduction of nitrophenols to aminophenols is a pivotal chemical transformation with significant implications in environmental remediation and the synthesis of valuable intermediates for pharmaceuticals and dyes.[1] This guide provides a comprehensive comparative kinetic analysis of the reduction of ortho-, meta-, and para-nitrophenol isomers. It is designed to equip researchers, scientists, and drug development professionals with detailed experimental protocols, comparative data, and mechanistic insights to facilitate their research and development endeavors.

The catalytic reduction of nitrophenols, typically employing sodium borohydride (NaBH₄) as a reducing agent in the presence of a metal nanoparticle catalyst, serves as a widely adopted model reaction for assessing catalyst activity.[1][2] The reaction's progress can be conveniently monitored using UV-Vis spectrophotometry, making it an ideal system for kinetic investigations.[2][3]

I. Theoretical Framework: Understanding the Kinetics

The reduction of nitrophenol isomers is generally analyzed using a pseudo-first-order kinetic model.[1][4] This is achieved by maintaining a large excess of the reducing agent, NaBH₄, which simplifies the rate law to be dependent only on the concentration of the nitrophenol isomer.

The reaction is widely believed to follow the Langmuir-Hinshelwood mechanism, where both the nitrophenol and the borohydride ions adsorb onto the surface of the catalyst before the reaction occurs.[3][5][6] The rate-determining step is the surface reaction between the adsorbed species.[5][7]

II. Experimental Protocols

A standardized protocol utilizing UV-Vis spectrophotometry is employed for the kinetic analysis of nitrophenol isomer reduction.[1]

A. Materials and Equipment

• Nitrophenol isomers (2-nitrophenol, 3-nitrophenol, 4-nitrophenol)

• Sodium borohydride (NaBH₄)

• Catalyst (e.g., gold or nickel-copper nanoparticles)[1]

• Deionized water

• Quartz cuvettes

• UV-Vis Spectrophotometer

• Magnetic stirrer

B. General Procedure

• Preparation of Reactant Solutions: Fresh aqueous stock solutions of the nitrophenol isomers (e.g., 30 mM) and NaBH₄ (e.g., 0.1 M) should be prepared.[1][8] It is crucial to prepare NaBH₄ solutions immediately before use due to their susceptibility to hydrolysis.[1]

• Reaction Setup: In a quartz cuvette, a specific volume of the nitrophenol isomer solution is mixed with deionized water. Subsequently, the freshly prepared NaBH₄ solution is added.[1][8] Under the alkaline conditions created by NaBH₄, the nitrophenol is converted to the corresponding nitrophenolate ion.[1]

• Initiation of Reaction and Monitoring: The reaction is initiated by adding a small volume of the catalyst suspension to the cuvette.[1] The progress of the reduction is monitored by recording the UV-Vis spectra at regular intervals. The characteristic absorption peak of the nitrophenolate ion (around 400 nm for 4-nitrophenol, 417 nm for 2-nitrophenol, and 393 nm for 3-nitrophenol) will decrease over time, while a new peak corresponding to the aminophenol product will appear (around 300 nm).[1][8][9]

• Data Analysis: The apparent rate constant (k_app) is determined from the slope of the linear plot of ln(A_t / A_0) versus time, where A_t is the absorbance at time t and A_0 is the initial absorbance.[1]

III. Comparative Kinetic Data and Mechanistic Discussion

The reduction rates of the nitrophenol isomers are significantly influenced by the position of the nitro group on the benzene ring.[1]

A. General Trend in Reactivity

Numerous studies have consistently shown the following trend in the reduction rate of nitrophenol isomers:

para-nitrophenol > ortho-nitrophenol > meta-nitrophenol [1]

B. Comparative Kinetic Data

The apparent rate constants (k_app) from various studies using different catalysts are summarized in the table below.

Catalyst System	Isomer	Apparent Rate Constant (k_app)	Reference
Au@[C₄C₁₆Im]Br	4-nitrophenol	1.10 x 10⁻⁴ s⁻¹	[9]
Au@[C₄C₁₆Im]Br	2-nitrophenol	7.73 x 10⁻⁵ s⁻¹	[9]
Ni₇Cu	2-nitrophenol	High catalytic activity	[8]
Ni₇Cu	3-nitrophenol	High catalytic activity	[8]
Ni₁.₇₅Cu	4-nitrophenol	High catalytic activity	[8]

C. Mechanistic Insights

The observed reactivity trend can be explained by considering the electronic and steric effects of the nitro and hydroxyl groups.

• Electronic Effects: The nitro group (-NO₂) is a strong electron-withdrawing group, exerting both a negative inductive effect (-I) and a negative resonance effect (-R).[1] The -R effect is more pronounced at the ortho and para positions, leading to a greater electron deficiency at these positions compared to the meta position, where only the weaker -I effect operates.[1] This increased electrophilicity of the nitro group at the ortho and para positions makes them more susceptible to reduction.[1]

• Steric and Hydrogen Bonding Effects: While the ortho and para isomers are both activated by the resonance effect, para-nitrophenol consistently exhibits a higher reaction rate.[1][4] This is attributed to the formation of an intramolecular hydrogen bond between the hydroxyl group and the nitro group in the ortho isomer.[1][4] This hydrogen bond can hinder the adsorption of the ortho-nitrophenol onto the catalyst surface, which is a prerequisite for the reduction to occur.[1] Consequently, a higher activation energy may be required for the reduction of the ortho isomer compared to the para isomer.

IV. Conclusion

The kinetic analysis of nitrophenol isomer reduction reveals a distinct structure-activity relationship. The position of the nitro group dictates the electronic and steric properties of the molecule, which in turn governs the rate of reduction. Para-nitrophenol consistently demonstrates the highest reaction rate due to the strong electron-withdrawing resonance effect and the absence of steric hindrance. The presence of intramolecular hydrogen bonding in ortho-nitrophenol leads to a reduced reactivity compared to the para isomer. Meta-nitrophenol exhibits the lowest reactivity as it is only influenced by the weaker inductive effect of the nitro group. These fundamental insights are critical for optimizing catalytic processes in various industrial and environmental applications.

References

• A Comparative Guide to the Kinetic Analysis of Nitrophenol Isomer Reduction - Benchchem. (URL not available)
• Kinetic Analysis of 4-Nitrophenol Reduction by “Water-Soluble” Palladium Nanoparticles. (URL not available)
• Kinetic analysis of the reduction of 4-nitrophenol catalyzed by Au/Pd nanoalloys immobilized in spherical polyelectrolyte brushes - RSC Publishing. (URL not available)
• Kinetic Analysis of 4-Nitrophenol Reduction by “Water-Soluble” Palladium Nanoparticles. (URL not available)
• Kinetic investigation for the catalytic reduction of nitrophenol using ionic liquid stabilized gold nanoparticles - RSC Publishing. (URL not available)
• Spectrophotometric analysis of stability of gold nanoparticles during catalytic reduction of 4-nitrophenol - PubMed. (URL not available)
• Kinetic Analysis of Catalytic Reduction of 4-Nitrophenol by Metallic Nanoparticles Immobilized in Spherical Polyelectrolyte Brushes | The Journal of Physical Chemistry C - ACS Public
• Schematic representation of the Langmuir–Hinshelwood mechanism of 4-Nip reduction on the surface of Pd nanoparticles.
• Kinetic Analysis of Catalytic Reduction of 4-Nitrophenol by Metallic Nanoparticles Immobilized in Spherical Polyelectrolyte Brushes | The Journal of Physical Chemistry C - ACS Public
• Kinetic Analysis of 4-Nitrophenol Reduction by “Water-Soluble” Palladium Nanoparticles. (URL not available)
• Application Notes and Protocols for Studying the Reduction of 4-Nitrophenol-d4 - Benchchem. (URL not available)
• Remarkable Enhancement of Catalytic Reduction of Nitrophenol Isomers by Decoration of Ni Nanosheets with Cu Species | ACS Omega. (URL not available)
• Kinetic investigation for the catalytic reduction of nitrophenol using ionic liquid stabilized gold nanoparticles - RSC Publishing. (URL not available)

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A Comparative Guide to the Method Validation for the Determination of 4-Amino-3-Nitrophenol in the Presence of its Isomers

Introduction: The Analytical Imperative for Isomer-Specific Quantification

In the realms of pharmaceutical development and cosmetics manufacturing, the precise quantification of an active ingredient or component is paramount. The case of 4-amino-3-nitrophenol (4,3-ANP) presents a common yet critical analytical challenge: ensuring its accurate measurement in the presence of its structural isomers, such as 2-amino-4-nitrophenol (2,4-ANP) and 2-amino-5-nitrophenol (2,5-ANP).[1] While 4,3-ANP is a widely used ingredient in oxidative hair dyes, its isomers are often regulated or prohibited substances in many regions.[1] This regulatory divergence necessitates an analytical method that is not only accurate and precise but, most importantly, specific enough to differentiate and quantify these closely related compounds.

This guide provides an in-depth comparison of analytical approaches and presents a comprehensive validation of a selected High-Performance Liquid Chromatography (HPLC) method. The framework for this validation is built upon the principles outlined by the International Council for Harmonisation (ICH) in its Q2(R2) guidelines, ensuring a scientifically sound and globally recognized approach.[2][3][4] Our objective is to equip researchers and drug development professionals with a robust, self-validating system for the reliable determination of 4-amino-3-nitrophenol.

Method Selection: Justifying the Choice of HPLC

The separation of isomers, which often share similar physicochemical properties, demands a technique with high resolving power.[5] While several methods could be considered, their suitability varies for routine quality control applications.

Analytical Technique	Principle	Advantages	Disadvantages	Suitability for Isomer Analysis
HPLC with UV/PDA Detector	Differential partitioning between a stationary and liquid mobile phase.	Robust, reproducible, widely available, excellent quantitative performance, cost-effective.	Moderate sensitivity compared to MS.	Excellent. Well-established for separating aromatic isomers with appropriate column and mobile phase selection.[1]
LC-MS/MS	HPLC separation followed by mass-based detection.	Extremely high sensitivity and specificity, structural confirmation.	Higher cost, more complex instrumentation and method development.[6][7]	Very High. Offers definitive identification but may be overly complex for routine QC if not required.
Gas Chromatography (GC)	Partitioning between a stationary and a gaseous mobile phase.	High resolution for volatile compounds.	Requires derivatization for non-volatile compounds like aminophenols, potential for thermal degradation.	Moderate. Less direct than HPLC for this class of compounds.
Capillary Electrophoresis (CE)	Separation based on charge-to-size ratio in an electric field.	High efficiency, minimal sample/solvent usage.	Can have lower reproducibility in injection volume, sensitivity can be a concern.	Good. Feasible, but HPLC is generally more robust for routine QC applications.

Rationale for Selection: For the purpose of routine quality control and product release testing, HPLC with a Photo Diode Array (PDA) detector emerges as the optimal choice. It provides the necessary specificity and resolving power to separate the isomers effectively, coupled with the robustness, reliability, and cost-effectiveness required in a regulated environment.[1] The PDA detector further enhances specificity by providing spectral data, which can confirm peak identity and purity.

The Validation Workflow: A Blueprint for Reliability

Method validation is the documented process that establishes a high degree of assurance that a specific analytical procedure will consistently produce a result meeting its predetermined specifications and quality attributes.[8] The process follows a logical sequence, where each step builds confidence in the method's performance.

Caption: High-level workflow for analytical method validation.

Part 1: The Developed HPLC Method

The foundation of any successful validation is a well-developed and optimized analytical method. The following HPLC method was established based on the chemical properties of aminophenols—polar, aromatic compounds capable of ionization.

• Instrumentation: HPLC system with a Quaternary Pump, Autosampler, Column Thermostat, and PDA Detector.

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

  • Causality: A C18 (octadecylsilane) stationary phase is chosen for its hydrophobic properties, which provide excellent retention and resolution for aromatic compounds like nitrophenols through reversed-phase chromatography.

• Mobile Phase: 20:80 (v/v) Acetonitrile and 0.05 M Acetic Buffer (pH 5.9).[1]

  • Causality: The combination of an organic modifier (acetonitrile) and an aqueous buffer allows for the fine-tuning of analyte retention. The acidic buffer suppresses the ionization of the phenolic hydroxyl group, leading to sharper, more symmetrical peaks.

• Flow Rate: 1.0 mL/minute.[1]

• Column Temperature: 40°C.[1]

  • Causality: Maintaining a constant, elevated column temperature ensures reproducible retention times and can improve peak shape by reducing mobile phase viscosity.

• Detection Wavelength: 275 nm.

  • Causality: This wavelength is selected based on the UV absorbance maxima of the analytes, ensuring high sensitivity for quantification. The PDA allows for monitoring across a spectrum to check for co-eluting impurities.

• Injection Volume: 10 µL.

Part 2: The Validation Protocol: Experimental Design, Data, and Acceptance Criteria

The following sections detail the experimental execution for each validation parameter as mandated by ICH Q2(R2) guidelines.[2][9]

Specificity

Specificity is the ability of the method to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components. For this method, it is crucial to demonstrate baseline resolution of 4-amino-3-nitrophenol from its key isomers, 2-amino-4-nitrophenol and 2-amino-5-nitrophenol.

Experimental Protocol:

• Prepare individual standard solutions of 4,3-ANP, 2,4-ANP, and 2,5-ANP.

• Prepare a mixed standard solution containing all three isomers.

• Prepare a placebo solution (matrix without any of the analytes).

• Inject each solution into the HPLC system and record the chromatograms.

• Calculate the resolution between adjacent peaks in the mixed standard chromatogram.

Acceptance Criteria:

• The blank/placebo injection should show no interfering peaks at the retention times of the analytes.

• The resolution (Rs) between the 4,3-ANP peak and any adjacent isomer peak must be greater than 1.5.

Hypothetical Results:

Compound	Retention Time (min)	Resolution (Rs) from 4,3-ANP
2-Amino-5-nitrophenol	8.5	2.8
4-Amino-3-nitrophenol	10.2	-
2-Amino-4-nitrophenol	12.1	3.5

The data clearly shows baseline separation between all three isomers, with resolution values well above the acceptance criterion of 1.5, confirming the method's specificity.

Linearity and Range

Linearity demonstrates that the method's results are directly proportional to the concentration of the analyte in the sample. The range is the interval between the upper and lower concentrations of the analyte for which the method has been shown to be linear, accurate, and precise.[10]

Experimental Protocol:

• Prepare a stock solution of 4,3-ANP standard.

• Perform serial dilutions to create at least five calibration standards across a range of 50% to 150% of the nominal assay concentration (e.g., if the target is 20 µg/mL, the range would be 10, 15, 20, 25, 30 µg/mL).

• Inject each standard in triplicate.

• Plot a graph of the mean peak area versus concentration and perform a linear regression analysis.

Acceptance Criteria:

• The correlation coefficient (r²) should be ≥ 0.999.

• The y-intercept should not be significantly different from zero.

Hypothetical Results:

Concentration (µg/mL)	Mean Peak Area (n=3)
10.0	249850
15.0	375100
20.0	500500
25.0	624900
30.0	750250

• Linear Regression Equation: y = 25010x - 150

• Correlation Coefficient (r²): 0.9998

The results demonstrate excellent linearity across the specified range.

Accuracy

Accuracy expresses the closeness of agreement between the value which is accepted as either a conventional true value or an accepted reference value and the value found.[11] It is typically assessed via recovery studies.

Experimental Protocol:

• Prepare a placebo (matrix) solution.

• Spike the placebo with the 4,3-ANP standard at three concentration levels (e.g., 80%, 100%, and 120% of the nominal concentration).

• Prepare three independent samples at each concentration level.

• Analyze the samples and calculate the percentage recovery.

Acceptance Criteria:

• The mean percent recovery should be within 98.0% to 102.0%.

Hypothetical Results:

Spike Level	Concentration (µg/mL)	Mean Recovery (%) (n=3)	RSD (%)
80%	16.0	99.5	0.85
100%	20.0	100.3	0.65
120%	24.0	101.1	0.70

The recovery values are well within the acceptance limits, confirming the method's accuracy. A study on 4,3-ANP found similar high recovery rates between 99.06% and 101.05%.[1]

Precision

Precision is the measure of the degree of scatter of a series of measurements. It is evaluated at two levels: repeatability and intermediate precision.[8]

• Repeatability (Intra-assay precision): Assesses precision over a short time interval with the same analyst and equipment.

• Intermediate Precision (Inter-assay precision): Expresses within-laboratory variations (different days, different analysts, different equipment).

Experimental Protocol:

• Repeatability: Prepare six independent samples of 4,3-ANP at 100% of the target concentration. Analyze them on the same day by the same analyst.

• Intermediate Precision: Repeat the analysis of six independent samples on a different day with a different analyst.

• Calculate the Relative Standard Deviation (%RSD) for each set of measurements.

Acceptance Criteria:

• The %RSD for repeatability and intermediate precision should not be more than 2.0%.

Hypothetical Results:

Precision Level	Parameter	Mean Assay (%) (n=6)	%RSD
Repeatability	Day 1 / Analyst 1	100.2	0.75
Intermediate Precision	Day 2 / Analyst 2	99.8	0.90

Both repeatability and intermediate precision are excellent, with %RSD values well below the 2.0% limit, indicating a highly precise method.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• LOD: The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.

• LOQ: The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.[10]

Experimental Protocol (Based on Signal-to-Noise):

• Determine the signal-to-noise (S/N) ratio by comparing the signal from samples with known low concentrations of analyte with those of blank samples.

• LOD is typically established at a S/N ratio of 3:1.

• LOQ is typically established at a S/N ratio of 10:1.

• Confirm the LOQ by analyzing a minimum of six replicates at the proposed concentration and ensuring acceptable precision (%RSD ≤ 10%).

Acceptance Criteria:

• LOD: S/N ≥ 3.

• LOQ: S/N ≥ 10, with %RSD ≤ 10% for precision at this concentration.

Hypothetical Results:

Parameter	Concentration (µg/mL)	S/N Ratio	Precision at LOQ (%RSD, n=6)
LOD	0.05	3.2	-
LOQ	0.15	10.5	4.8%

The method demonstrates adequate sensitivity for its intended purpose.

Robustness

Robustness measures the capacity of a method to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.[12]

Experimental Protocol:

• Analyze a standard solution while making small, deliberate changes to the method parameters, one at a time.

• Typical variations include:

  • Mobile Phase pH (± 0.2 units)

  • Column Temperature (± 5°C)

  • Flow Rate (± 0.1 mL/min)

  • Mobile Phase Composition (e.g., Acetonitrile ± 2%)

• Assess the impact on system suitability parameters (e.g., resolution, peak tailing) and analyte quantification.

Acceptance Criteria:

• System suitability parameters must remain within acceptable limits.

• The change in the quantified result should not be significant.

Hypothetical Results:

Parameter Varied	Value	Resolution (Rs) between Isomers	Assay (%) vs. Control
Control	-	2.8	100.0
Flow Rate	0.9 mL/min	2.9	100.5
Flow Rate	1.1 mL/min	2.7	99.6
Temperature	35°C	2.7	99.8
Temperature	45°C	2.9	100.3

The method is robust, as minor changes to key parameters do not significantly impact the resolution or quantitative results.

The Interrelation of Validation Parameters

The validation parameters are not independent silos; they are logically interconnected. A method's accuracy, for instance, is fundamentally dependent on its specificity and linearity. This relationship underscores the importance of a holistic validation approach.

Caption: Logical hierarchy of key analytical validation parameters.

Conclusion

The High-Performance Liquid Chromatography method presented has been rigorously validated according to ICH guidelines and has demonstrated its suitability for the intended purpose: the specific and accurate determination of 4-amino-3-nitrophenol in the presence of its isomers. The method proved to be specific, linear, accurate, precise, and robust. The comprehensive data set, summarized in this guide, provides a high degree of confidence that this method can be reliably implemented in a quality control environment to ensure product quality and regulatory compliance. This systematic approach to validation serves as a template for researchers and scientists, reinforcing the principle that a well-validated analytical method is the bedrock of trustworthy scientific data.

References

• U.S. Food and Drug Administration. (2024). Q2(R2)
• ProPharma. (2024).
• ECA Academy. FDA Guidance for Industry: Q2A Validation of Analytical Procedures. gmp-compliance.org.
• International Council for Harmonis
• Lab Manager. (2025).
• U.S. Food and Drug Administration. (2015).
• Starodub. (2024). Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. Starodub.
• Altabrisa Group. (2025).
• Abraham Entertainment. (2025).
• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy.
• BenchChem. (2025). A Researcher's Guide to the Validation of a Novel Analytical Method for Eicosane Isomer Analysis. BenchChem.
• Eruditio: Indonesia Journal of Food and Drug Safety. (2024).
• Biosynth. 4-Amino-3-nitrophenol | 610-81-1 | FA17540. Biosynth.
• MDPI. (2024). Analytical Method Development and Dermal Absorption of 4-Amino-3-Nitrophenol (4A3NP)
• PubMed. (2024). Analytical Method Development and Dermal Absorption of 4-Amino-3-Nitrophenol (4A3NP)
• ChemicalBook. 4-Amino-3-nitrophenol synthesis. ChemicalBook.
• PrepChem.com. Synthesis of 4-Amino-3-nitrophenol. PrepChem.com.
• Google Patents. (2007). CN101066929A - Process of preparing 4-amino-3-nitro phenol.
• Gavin Publishers. (2018). Validation of Analytical Methods: A Review. Gavin Publishers.
• Journal of Pharmaceutical and Biomedical Analysis. (2003). Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry. ScienceDirect.
• U.S. Food and Drug Administration. Q2(R2)
• National Institutes of Health. (2024). Analytical Method Development and Dermal Absorption of 4-Amino-3-Nitrophenol (4A3NP)
• International Journal of Pharmaceutical Erudition. (2014).
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• NIST. 4-Amino-3-nitrophenol. NIST WebBook.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 4-Methyl-2-nitrophenol

This guide provides an in-depth, procedural framework for the safe and compliant disposal of 4-Methyl-2-nitrophenol (CAS No. 119-33-5). As a compound frequently utilized in chemical synthesis and research, its responsible management is paramount to ensuring laboratory safety, environmental protection, and regulatory adherence. This document moves beyond a simple checklist, explaining the causality behind each procedural step to empower researchers with the knowledge for safe and self-validating laboratory practices.

Section 1: Hazard Assessment & Immediate Safety Protocols

Before handling or disposing of any chemical, a thorough understanding of its hazard profile is essential. 4-Methyl-2-nitrophenol, a yellow to brownish crystalline powder, presents several risks that dictate its handling and disposal requirements.[1]

1.1 Core Hazards

The primary hazards associated with 4-Methyl-2-nitrophenol include:

• Skin and Eye Irritation: Direct contact can cause serious eye irritation and skin irritation.[2][3]

• Moderate Toxicity: While the toxicological properties have not been exhaustively investigated, the oral LD50 in rats is 3360 mg/kg, indicating a degree of toxicity.[1] Prudent handling as a potentially harmful substance is required.

• Incompatibility: This compound can react with strong oxidizing agents, strong bases, acid chlorides, and acid anhydrides.[1] This is a critical consideration for waste segregation to prevent dangerous chemical reactions in a waste container.

1.2 Personal Protective Equipment (PPE) and Engineering Controls

Adherence to proper PPE and engineering controls is the first line of defense against exposure.

• Engineering Controls: Always handle 4-Methyl-2-nitrophenol in a certified chemical fume hood to minimize inhalation risk.[1][4][5] Ensure that an eyewash station and safety shower are readily accessible.[4]

• Eye and Face Protection: Wear chemical safety goggles. If splashing is possible, a face shield is also required.[1]

• Skin Protection: Wear nitrile gloves and a lab coat. Ensure gloves are inspected before use and disposed of properly after handling.[1][2]

• Respiratory Protection: For situations with a risk of significant aerosolization or when handling large quantities, a NIOSH/MSHA-approved respirator may be necessary.[1]

1.3 Quantitative Safety Data

The following table summarizes key quantitative data for 4-Methyl-2-nitrophenol.

Property	Value	Source
CAS Number	119-33-5	[3]
Molecular Formula	C7H7NO3	[1]
Appearance	Yellow to brownish crystalline powder	[1]
Oral LD50 (Rat)	3360 mg/kg	[1]
Flash Point	108 °C (226.4 °F)	[1]
Incompatibilities	Strong oxidizing agents, strong bases, acid chlorides, acid anhydrides	[1]

1.4 First Aid for Exposure

In the event of accidental exposure, immediate and correct first aid is critical.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, making sure to lift the upper and lower eyelids.[1][2] Seek immediate medical attention.

• Skin Contact: Flush the affected skin with plenty of soap and water for at least 15 minutes while removing all contaminated clothing and shoes.[1][2]

• Inhalation: Remove the individual from the exposure area to fresh air immediately.[1][2] If breathing is difficult, administer oxygen.

• Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth with water and have them drink 2-4 cupfuls of water or milk.[1]

Section 2: Waste Characterization: The Cornerstone of Compliance

Under the regulations set forth by the U.S. Environmental Protection Agency (EPA), the chemical waste generator is legally responsible for determining whether a discarded chemical is classified as a hazardous waste.[1][6] This determination is the most critical step in the disposal process.

While 4-Methyl-2-nitrophenol is not explicitly listed on the RCRA P- or U-series of hazardous wastes, its analogue, 4-Nitrophenol, is listed as waste number U170.[1][7][8] Given its chemical similarity and hazard profile, it is imperative and a matter of best practice to manage all 4-Methyl-2-nitrophenol waste as hazardous waste. This approach ensures compliance and mitigates risk. The waste must be evaluated against the four characteristics of hazardous waste: ignitability, corrosivity, reactivity, and toxicity.[7]

Section 3: Procedural Guide to Disposal

The following workflow and step-by-step guide provide a clear path for the compliant disposal of 4-Methyl-2-nitrophenol from the point of generation to its final disposition.

Caption: Logical workflow for the proper disposal of 4-Methyl-2-nitrophenol waste.

Step-by-Step Disposal Protocol:

• Waste Identification and Segregation:

  • Identify all waste streams containing 4-Methyl-2-nitrophenol. This includes unused or expired chemicals, reaction mixtures, solutions, and all contaminated materials (e.g., gloves, weighing papers, pipette tips, spill absorbents).

  • This waste must be segregated as hazardous chemical waste. Critically, do not mix it with non-hazardous trash or other incompatible chemical waste streams to prevent dangerous reactions.[9]

• Containerization:

  • Select a waste container that is compatible with 4-Methyl-2-nitrophenol. A glass or polyethylene container is typically appropriate.[6][10]

  • The container must be in good condition and have a secure, tight-fitting lid. Keep the container closed at all times except when adding waste.[6][9]

  • Affix a hazardous waste label to the container. The label must clearly state "Hazardous Waste" and list all chemical constituents by their full name, including "4-Methyl-2-nitrophenol," along with their approximate percentages.[9]

• Management of Contaminated Materials:

  • Solid Waste: All disposable items that have come into contact with the chemical, such as gloves, bench paper, and wipers, must be placed in the designated hazardous waste container.

  • Empty Containers: The original container of 4-Methyl-2-nitrophenol is not considered "empty" until it has been properly rinsed. The first rinse with a suitable solvent (e.g., ethanol or acetone) must be collected and disposed of as hazardous waste.[9] Subsequent rinses can typically be disposed of normally, but consult your institution's specific guidelines. Handle uncleaned containers as you would the product itself.[11]

• Storage and Accumulation:

  • Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.

  • The SAA should be under the control of the laboratory personnel, away from drains, and in a location that minimizes the risk of a spill. Ensure secondary containment is used for liquid waste.[9]

• Arranging for Final Disposal:

  • Once the waste container is full or you are discontinuing the process, contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for pickup.[2][11]

  • The most common and effective disposal method for nitrophenolic compounds is high-temperature incineration in a licensed and permitted facility.[10][12] This process ensures the complete destruction of the hazardous compound.

Section 4: Spill Management Protocol

Accidental spills require a swift and confident response.

• Minor Spills (Solid):

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE (gloves, goggles, lab coat), gently sweep up the solid material.[1][2] Avoid any actions that could generate dust. Moisten the material slightly with water if necessary to prevent it from becoming airborne.[13]

  • Place the swept-up material and any contaminated cleaning supplies into a designated hazardous waste container.

  • Clean the spill area with soap and water.

• Major Spills:

  • Evacuate the immediate area.

  • Alert your supervisor and contact your institution's EHS or emergency response team immediately.

  • Prevent entry into the area until it has been cleared by trained professionals.

By adhering to these rigorous, well-founded procedures, researchers can ensure the safe handling and disposal of 4-Methyl-2-nitrophenol, upholding their commitment to personal safety, environmental stewardship, and scientific integrity.

References

• Material Safety Data Sheet - 4-Methyl-2-nitrophenol, 99% . Cole-Parmer.

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• SAFETY DATA SHEET - p-Nitrophenol . Thermo Fisher Scientific.

• SAFETY DATA SHEET - 2-Nitrophenol . Sigma-Aldrich.

• Toxicological Profile for Nitrophenols . Agency for Toxic Substances and Disease Registry (ATSDR).

• 4-Nitrophenol SDS, 100-02-7 Safety Data Sheets . ECHEMI.

• Safety Data Sheet: 4-Nitrophenol . Carl ROTH.

• 4-Nitrophenol Material Safety Data Sheet . Santa Cruz Biotechnology.

• EPA Hazardous Waste . University of Nevada, Reno Environmental Health & Safety.

• 4-Methyl-2-nitrophenol PubChem Compound Summary . National Center for Biotechnology Information.

• SAFETY DATA SHEET - m-Nitrophenol . University of Puerto Rico Mayagüez.

• Proper Disposal of 4-Amino-2-nitrophenol: A Guide for Laboratory Professionals . Benchchem.

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• Hazardous Waste Disposal Procedures . Unknown Source.

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 4-Methyl-2-nitrophenol

In the dynamic landscape of pharmaceutical research and development, the safe handling of chemical reagents is paramount. This guide provides an in-depth, experience-driven protocol for the selection and use of Personal Protective Equipment (PPE) when working with 4-Methyl-2-nitrophenol (CAS No. 119-33-5), also known as 2-Nitro-p-cresol.[1][2] Adherence to these guidelines is critical for ensuring personnel safety and maintaining the integrity of your research.

Understanding the Risks: A Proactive Approach to Safety

4-Methyl-2-nitrophenol is a yellow to brownish crystalline powder with a phenolic odor.[1][3] While its toxicological properties have not been fully investigated, it is classified as a hazardous substance that poses several risks upon exposure.[1][4] Understanding these hazards is the foundational step in implementing effective safety measures. The primary routes of exposure are inhalation, skin contact, eye contact, and ingestion.

The known health effects include:

• Skin Irritation: Direct contact can cause skin irritation.[3][4]

• Serious Eye Irritation: This chemical is a strong eye irritant and can cause serious damage.[3][4]

• Respiratory Irritation: Inhalation of dust or vapors may lead to respiratory tract irritation.[3][4]

• Harmful if Swallowed or Absorbed: While the oral LD50 in rats is 3360 mg/kg, it is considered harmful and can be absorbed through the skin.[1][3]

Given these potential hazards, a comprehensive PPE strategy is not merely a suggestion but a requirement for safe handling.

Core Directive: Selecting the Appropriate PPE

The selection of PPE is not a one-size-fits-all approach. It must be tailored to the specific tasks being performed and the potential for exposure. The following table outlines the minimum recommended PPE for handling 4-Methyl-2-nitrophenol.

PPE Category	Item	Specifications and Rationale
Eye and Face Protection	Chemical Splash Goggles	Must be worn at all times to protect against dust particles and potential splashes. Standard safety glasses do not provide a sufficient seal.
Face Shield	Required in addition to goggles when there is a significant risk of splashing, such as during bulk transfers or when heating the substance.[5][6]
Hand Protection	Chemical-Resistant Gloves	Nitrile or neoprene gloves are recommended for incidental contact.[5] For prolonged contact or immersion, heavier-duty gloves such as butyl rubber should be considered. Always inspect gloves for tears or punctures before use.[7]
Body Protection	Laboratory Coat	A flame-resistant lab coat should be worn and kept fully buttoned to protect the skin and personal clothing from contamination.[5][6]
Chemical-Resistant Apron	Recommended when handling larger quantities or when there is a higher risk of splashes to provide an additional layer of protection.
Respiratory Protection	NIOSH-Approved Respirator	A respirator (e.g., N95 dust mask for powders) should be used if engineering controls like a fume hood are not available or are insufficient to control exposure to dust or aerosols.[6] For higher concentrations, a full-facepiece respirator may be necessary.[1]
Foot Protection	Closed-Toe Shoes	Sturdy, closed-toe shoes are mandatory in any laboratory setting to protect against spills and falling objects.[5][6]

Experimental Workflow: From Receipt to Disposal

The proper use of PPE is integrated into every step of the chemical handling process. The following workflow diagram illustrates the key stages and the corresponding safety measures.

Caption: A logical workflow for the safe handling of 4-Methyl-2-nitrophenol.

Step-by-Step Handling Procedures

1. Preparation:

• Donning PPE: Before entering the laboratory area where 4-Methyl-2-nitrophenol is handled, put on your lab coat, closed-toe shoes, and safety goggles.

• Engineering Controls: All work with 4-Methyl-2-nitrophenol should be conducted in a well-ventilated area, preferably within a certified chemical fume hood to minimize inhalation exposure.[1][4]

• Glove Up: Immediately before handling the chemical, don the appropriate chemical-resistant gloves.

2. Handling:

• Dispensing: When weighing or transferring the solid material, do so carefully to avoid creating dust. Use a spatula and weigh the material on a tared weigh boat within the fume hood.

• In Solution: When working with solutions of 4-Methyl-2-nitrophenol, be mindful of the potential for splashing. If there is a risk, wear a face shield over your safety goggles.

• Avoid Contact: At all times, avoid direct contact with the chemical. If skin contact occurs, immediately wash the affected area with soap and plenty of water for at least 15 minutes and remove contaminated clothing.[1][4]

• Eye Contact: In case of eye contact, immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[1][4] Seek immediate medical attention.

3. Cleanup and Disposal:

• Decontamination: Clean any spills immediately. For small spills of the solid, carefully sweep it up and place it into a designated, labeled hazardous waste container.[1] Avoid raising dust.

• Waste Disposal: All waste materials contaminated with 4-Methyl-2-nitrophenol, including gloves, weigh boats, and paper towels, must be disposed of as hazardous waste in accordance with local, state, and federal regulations.[4] Do not dispose of this chemical down the drain.[8]

• Doffing PPE: Remove your PPE in the correct order to avoid cross-contamination. Gloves should be removed first, followed by the face shield, goggles, and finally the lab coat. Wash your hands thoroughly after removing all PPE.

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is crucial.

Emergency Situation	Immediate Action
Skin Contact	Immediately remove contaminated clothing. Flush the affected skin with copious amounts of soap and water for at least 15 minutes.[1][4] Seek medical attention if irritation persists.
Eye Contact	Immediately flush eyes with a gentle but steady stream of water for at least 15 minutes, holding the eyelids apart.[1][4] Seek immediate medical attention.
Inhalation	Move the affected person to fresh air. If they are not breathing, give artificial respiration.[1] Seek immediate medical attention.
Ingestion	Do NOT induce vomiting.[1] If the person is conscious, rinse their mouth with water and have them drink 2-4 cupfuls of water or milk.[1] Seek immediate medical attention.
Large Spill	Evacuate the area and prevent entry. Wear appropriate PPE, including respiratory protection. Cover the spill with an inert absorbent material and sweep it into a suitable container for disposal.[1] Ensure adequate ventilation.

Conclusion

The safe handling of 4-Methyl-2-nitrophenol is contingent upon a thorough understanding of its hazards and the diligent application of appropriate safety protocols. By integrating the use of correct PPE into a comprehensive safety-conscious workflow, researchers can mitigate the risks associated with this chemical and maintain a secure laboratory environment. This guide serves as a foundational document; always consult your institution's specific safety guidelines and the most current Safety Data Sheet (SDS) before commencing work.

References

• Material Safety Data Sheet - 4-Methyl-2-nitrophenol, 99%. Cole-Parmer. [Link]

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• Appendix P - Phenol First Aid Guide and PPE. Environment, Health and Safety. [Link]

• for the SAFE USE of PHENOL. Cefic. [Link]

• Personal Protective Equipment. US EPA. [Link]

• Chemical Safety: Personal Protective Equipment. University of California, Santa Cruz. [Link]

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